5-Bromo-2-methylbenzothiazole

• CAS: 63837-11-6

Core Science & Biosynthesis

An In-Depth Technical Guide to 5-Bromo-2-methylbenzothiazole: Structure, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 5-Bromo-2-methylbenzothiazole, a versatile heterocyclic compound with significant potential in medicinal chemistry and materials science. This document moves beyond a simple data sheet to offer insights into its synthesis, structural elucidation, and potential applications, with a focus on the practical considerations for laboratory and development settings.

Core Molecular Structure and Identification

5-Bromo-2-methylbenzothiazole is a substituted benzothiazole, a class of bicyclic heterocyclic compounds featuring a benzene ring fused to a thiazole ring. The structural hallmark of this particular molecule is the presence of a bromine atom at the 5-position of the benzene ring and a methyl group at the 2-position of the thiazole ring.

The IUPAC name for this compound is 5-bromo-2-methyl-1,3-benzothiazole . It is uniquely identified by its CAS Number: 63837-11-6 .[1]

Physicochemical and Spectroscopic Profile

A thorough understanding of a compound's physical and spectroscopic properties is fundamental to its application in research and development.

Physical Properties

5-Bromo-2-methylbenzothiazole is typically a solid at room temperature, appearing as a white to off-white or pale yellow crystalline powder.[2][3] Key physical properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₈H₆BrNS	[1]
Molecular Weight	228.11 g/mol	[1]
Melting Point	75-81 °C	[1]
Appearance	White to off-white/pale yellow crystalline solid	[2][3]
Storage Conditions	2-8 °C, protect from light and moisture	[4]

Spectroscopic Characterization

¹H NMR (Proton Nuclear Magnetic Resonance)

The ¹H NMR spectrum is expected to show distinct signals for the aromatic protons and the methyl group. The bromine atom at the 5-position will influence the chemical shifts and coupling patterns of the aromatic protons.

• Methyl Protons (C2-CH₃): A singlet peak is expected around δ 2.8 ppm. For comparison, the methyl protons of 2-methylbenzothiazole appear at δ 2.83 ppm[5].

• Aromatic Protons:

  • H4: A doublet is anticipated around δ 7.9-8.0 ppm.

  • H6: A doublet of doublets is expected around δ 7.4-7.5 ppm.

  • H7: A doublet is expected around δ 7.8-7.9 ppm.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance)

The ¹³C NMR spectrum will provide information about the carbon framework of the molecule.

• Methyl Carbon (C2-CH₃): A signal is expected around δ 20 ppm. The methyl carbon in 2-methylbenzothiazole is observed at δ 20.1 ppm[5].

• Aromatic and Thiazole Carbons: A series of signals are expected in the range of δ 115-170 ppm. The carbon attached to the bromine (C5) will be significantly influenced. For 2-methylbenzothiazole, the carbon signals are observed at δ 166.9, 153.4, 135.6, 125.9, 124.7, 122.4, and 121.3 ppm[5].

IR (Infrared) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.

• C=N stretch (thiazole ring): A strong absorption band is expected in the region of 1600-1650 cm⁻¹.

• C=C stretch (aromatic ring): Multiple bands are anticipated in the 1450-1600 cm⁻¹ region.

• C-H stretch (aromatic and methyl): Signals will appear in the 2900-3100 cm⁻¹ range.

• C-Br stretch: A band in the fingerprint region, typically below 700 cm⁻¹, is expected.

MS (Mass Spectrometry)

The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns.

• Molecular Ion (M⁺): A prominent molecular ion peak is expected at m/z 228 and 230 with an approximate 1:1 ratio, which is characteristic of the presence of a single bromine atom (⁷⁹Br and ⁸¹Br isotopes).

• Fragmentation: Common fragmentation pathways for benzothiazoles involve the cleavage of the thiazole ring. The loss of a methyl radical (•CH₃) to give a fragment at m/z 213/215 is a plausible initial fragmentation step. Further fragmentation of the benzothiazole ring system can also be expected.

Synthesis and Reactivity

Synthetic Approach: A Protocol Based on Established Methodologies

The synthesis of 5-Bromo-2-methylbenzothiazole can be achieved through the cyclization of a substituted aminothiophenol. A common and effective method is the reaction of 2-amino-4-bromothiophenol with acetic anhydride.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-amino-4-bromothiophenol (1 equivalent).

• Reagent Addition: Add acetic anhydride (1.1 equivalents) to the flask.

• Reaction Conditions: Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully pour the reaction mixture into a beaker containing ice-water with stirring.

• Isolation: The solid product will precipitate out of the solution. Collect the precipitate by vacuum filtration and wash with cold water until the filtrate is neutral.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield pure 5-Bromo-2-methylbenzothiazole.

Causality Behind Experimental Choices:

• Acetic Anhydride: Serves as both the source of the acetyl group that will form the 2-methyl group and the thiazole ring, and as a dehydrating agent to drive the cyclization.

• Reflux Conditions: Provides the necessary thermal energy to overcome the activation barrier for the cyclization reaction.

• Ice-Water Quench: The product is insoluble in water, so pouring the reaction mixture into ice-water facilitates its precipitation and separation from the reaction byproducts.

Chemical Reactivity and Mechanistic Insights

The reactivity of 5-Bromo-2-methylbenzothiazole is dictated by the interplay of the electron-rich benzothiazole ring system, the electron-withdrawing bromine atom, and the methyl group.

• Electrophilic Aromatic Substitution: The benzothiazole ring is generally susceptible to electrophilic attack. The bromine atom at the 5-position is a deactivating group, which will direct incoming electrophiles to the ortho and para positions relative to the activating amino and sulfide groups of the fused ring system.

• Nucleophilic Aromatic Substitution: The bromine atom can be displaced by strong nucleophiles under forcing conditions, such as high temperatures or in the presence of a suitable catalyst. This allows for further functionalization of the molecule.

• Reactions of the Methyl Group: The methyl group at the 2-position can undergo condensation reactions with aldehydes and other electrophiles after deprotonation with a strong base.

Applications in Drug Discovery and Materials Science

The benzothiazole scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting a wide range of biological activities.[6] 5-Bromo-2-methylbenzothiazole serves as a key building block for the synthesis of more complex molecules with therapeutic potential.

Pharmaceutical Applications:

• Anticancer Agents: The benzothiazole nucleus is found in several compounds with demonstrated anticancer activity. The bromo-substituent can enhance lipophilicity and potentially improve cell membrane permeability.

• Anti-inflammatory Drugs: Benzothiazole derivatives have been investigated for their anti-inflammatory properties.

• Enzyme Inhibitors: The structural features of 5-Bromo-2-methylbenzothiazole make it an attractive starting point for the design of inhibitors for various enzymes implicated in disease.

Materials Science Applications:

• Dyes and Pigments: The conjugated system of the benzothiazole ring makes it a useful chromophore.

• Polymers and Coatings: Incorporation of this molecule into polymer backbones can enhance thermal stability and other material properties.

Safety and Handling

As a laboratory chemical, 5-Bromo-2-methylbenzothiazole should be handled with appropriate safety precautions.

• Hazards: It is known to cause skin and eye irritation and may cause respiratory irritation.[7]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat. Handle in a well-ventilated area or a fume hood.

• Storage: Store in a tightly sealed container in a cool, dry place, away from heat and light.[4]

Logical Workflow for Synthesis and Characterization

The following diagram illustrates a logical workflow for the synthesis and characterization of 5-Bromo-2-methylbenzothiazole.

Caption: Workflow for the synthesis and characterization of 5-Bromo-2-methylbenzothiazole.

Conclusion

5-Bromo-2-methylbenzothiazole is a valuable heterocyclic compound with a well-defined structure and predictable chemical properties. Its utility as a synthetic intermediate in the development of novel pharmaceuticals and advanced materials is significant. This guide provides a foundational understanding of its synthesis, characterization, and potential applications, intended to support the endeavors of researchers and scientists in the field. The provided protocols and data, while based on established chemical principles and data from related compounds, should be adapted and validated in a laboratory setting.

References

• 1. 5-Bromo-2-methylbenzothiazole 95 63837-11-6 [sigmaaldrich.com]
• 2. uanlch.vscht.cz [uanlch.vscht.cz]
• 3. benchchem.com [benchchem.com]
• 4. chemscene.com [chemscene.com]
• 5. A simple and efficient route for synthesis of 2-alkylbenzothiazoles – Oriental Journal of Chemistry [orientjchem.org]
• 6. rsc.org [rsc.org]
• 7. Benzothiazole synthesis [organic-chemistry.org]

An In-depth Technical Guide to 5-Bromo-2-methylbenzothiazole (CAS: 63837-11-6)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromo-2-methylbenzothiazole, a key building block in the synthesis of a wide range of organic molecules. With applications spanning pharmaceuticals, agrochemicals, and materials science, this versatile compound is of significant interest to the scientific community. This document details its physicochemical properties, synthesis, reactivity, and key applications, supported by experimental protocols and spectroscopic data to facilitate its use in research and development.

Physicochemical Properties

5-Bromo-2-methylbenzothiazole is a solid at room temperature, appearing as a white to orange or green powder or crystal.[1] Its core structure consists of a benzothiazole moiety with a methyl group at the 2-position and a bromine atom at the 5-position.

Property	Value	Reference
CAS Number	63837-11-6	[2]
Molecular Formula	C₈H₆BrNS	[2]
Molecular Weight	228.11 g/mol	[2]
Melting Point	75-80 °C	[2]
Boiling Point	170 °C / 10 mmHg
Appearance	White to orange to green powder to crystal	[1]
Purity	≥95%	[2]
Storage	Store at 2-8 °C under an inert atmosphere. Air and heat sensitive.	[1]

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons and the methyl group. The protons on the benzene ring will appear as a complex multiplet in the aromatic region (typically δ 7.0-8.5 ppm). The methyl group protons will present as a singlet further upfield (around δ 2.8 ppm). The exact chemical shifts and coupling constants will be influenced by the bromine substituent.

• ¹³C NMR: The carbon NMR spectrum will display eight distinct signals corresponding to the eight carbon atoms in the molecule. The carbon of the methyl group will appear at high field (around δ 20 ppm). The aromatic and thiazole carbons will resonate in the downfield region (δ 120-170 ppm). The carbon atom attached to the bromine will be influenced by the halogen's electronegativity and heavy atom effect.

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands for the functional groups present. Key expected vibrations include:

• C-H stretching (aromatic): ~3100-3000 cm⁻¹

• C-H stretching (methyl): ~2950-2850 cm⁻¹

• C=N stretching (thiazole ring): ~1615 cm⁻¹

• C=C stretching (aromatic ring): ~1520 cm⁻¹ and 1430 cm⁻¹

• C-Br stretching: In the fingerprint region, typically below 1000 cm⁻¹

Mass Spectrometry (MS)

The mass spectrum will show the molecular ion peak (M⁺) and characteristic isotopic peaks for the bromine atom ([M]⁺ and [M+2]⁺ in approximately a 1:1 ratio). Common fragmentation patterns for benzothiazoles involve cleavage of the thiazole ring.[3][4] The expected molecular ion peak for C₈H₆BrNS would be at m/z 227 and 229.

Synthesis and Reactivity

Synthesis

A common route for the synthesis of 2-methylbenzothiazoles involves the condensation of an appropriately substituted 2-aminothiophenol with an acetylating agent. For 5-Bromo-2-methylbenzothiazole, a plausible synthetic pathway starts from 4-bromoaniline.

Caption: Plausible synthesis route for 5-Bromo-2-methylbenzothiazole.

Experimental Protocol (General Procedure):

A mixture of the appropriate aniline, ammonium thiocyanate, and an oxidizing agent like potassium persulfate in water can be heated at reflux to yield the corresponding benzothiazole derivative.[5]

• To a stirred solution of 4-bromoaniline (1 mmol) and ammonium thiocyanate (1 mmol) in water (6 mL), add potassium persulfate (2 mmol) and potassium carbonate (1 mmol).

• Heat the mixture at reflux for 1 hour, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture, filter the precipitate, wash with water, and recrystallize from ethanol to obtain the pure product.

Reactivity and Key Reactions

The bromine atom at the 5-position is a versatile handle for further functionalization, primarily through palladium-catalyzed cross-coupling reactions.

This reaction enables the formation of a C-C bond, allowing for the introduction of various aryl or vinyl substituents.

Caption: General scheme for the Suzuki-Miyaura coupling of 5-Bromo-2-methylbenzothiazole.

Experimental Protocol (General Procedure for Suzuki Coupling): [6]

• In a reaction vessel, combine 5-Bromo-2-methylbenzothiazole (1.0 equiv), the desired arylboronic acid (1.2 equiv), a palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%), and a base (e.g., K₂CO₃, 2.0 equiv).

• Add an anhydrous solvent (e.g., 1,4-dioxane/water 4:1).

• Degas the mixture by bubbling with an inert gas (e.g., Argon) for 15-20 minutes.

• Heat the reaction mixture to 80-100 °C and stir for 4-12 hours, monitoring by TLC.

• Upon completion, cool the reaction, dilute with an organic solvent like ethyl acetate, and wash with water and brine.

• Dry the organic layer, concentrate under reduced pressure, and purify the crude product by column chromatography.

This reaction facilitates the formation of a C-N bond, enabling the synthesis of various amine-substituted benzothiazoles.

Caption: General scheme for the Buchwald-Hartwig amination of 5-Bromo-2-methylbenzothiazole.

Experimental Protocol (General Procedure for Buchwald-Hartwig Amination): [7][8]

• To an oven-dried Schlenk tube, add 5-Bromo-2-methylbenzothiazole (1.0 equiv), the amine (1.2 equiv), a palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%), a phosphine ligand (e.g., XPhos, 4 mol%), and a base (e.g., NaOtBu, 1.4 equiv).

• Seal the tube, evacuate, and backfill with an inert gas three times.

• Add an anhydrous solvent (e.g., toluene).

• Heat the mixture to 80-110 °C and stir until the starting material is consumed (monitor by TLC).

• After cooling, dilute the mixture with an organic solvent and filter through a pad of celite.

• Concentrate the filtrate and purify the residue by column chromatography.

Applications

5-Bromo-2-methylbenzothiazole is a valuable intermediate in several fields due to the versatile reactivity of the benzothiazole core and the bromine substituent.

Pharmaceutical and Agrochemical Development

The benzothiazole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including antifungal, anticancer, and anti-inflammatory properties.[9][10] The bromo-substituent on 5-Bromo-2-methylbenzothiazole allows for the synthesis of diverse libraries of compounds for drug discovery. For instance, benzothiazole derivatives have been investigated as Glycogen Synthase Kinase-3 (GSK-3) inhibitors, which are potential therapeutic agents for Alzheimer's disease and type 2 diabetes.[11][12][13]

While specific IC₅₀ values for 5-Bromo-2-methylbenzothiazole are not widely reported, studies on similar substituted benzothiazoles demonstrate potent biological activity. For example, certain 6-amino-2-n-pentylthiobenzothiazole derivatives have shown antifungal activity against Candida species with IC₅₀ values in the range of ≤ 40 to 200 µmol/ml.[14]

Materials Science

Benzothiazole derivatives are increasingly used in the development of organic electronic materials, particularly for Organic Light-Emitting Diodes (OLEDs). Their electron-deficient nature makes them suitable components for tuning the electronic and photophysical properties of organic semiconductors.[14] 5-Bromo-2-methylbenzothiazole can serve as a building block for the synthesis of more complex conjugated molecules used in the emissive or charge-transport layers of OLED devices. The bromine atom allows for the introduction of other functional groups through cross-coupling reactions to fine-tune the material's properties for enhanced device performance.

Safety and Handling

5-Bromo-2-methylbenzothiazole should be handled with care in a well-ventilated area, using appropriate personal protective equipment, including gloves and safety glasses. It is classified as an irritant, causing skin and serious eye irritation, and may cause respiratory irritation. Avoid breathing dust, fume, gas, mist, vapors, or spray. In case of contact with skin or eyes, rinse immediately with plenty of water.

Hazard Statement	Precautionary Statement
H315: Causes skin irritation	P261: Avoid breathing dust/fume/gas/mist/vapours/spray.
H319: Causes serious eye irritation	P280: Wear protective gloves/protective clothing/eye protection/face protection.
H335: May cause respiratory irritation	P302+P352: IF ON SKIN: Wash with plenty of soap and water.
P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

This compound is also noted to be air and heat sensitive, and should be stored accordingly under an inert atmosphere at refrigerated temperatures (2-8 °C).[1]

This guide provides a foundational understanding of 5-Bromo-2-methylbenzothiazole for its application in a research and development setting. For specific applications, further optimization of the provided experimental protocols may be necessary. Always consult the relevant Safety Data Sheet (SDS) before handling this chemical.

References

• 1. Novel benzothiazole derivatives with a broad antifungal spectrum: design, synthesis and structure–activity relationships - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 2. 5-Bromo-2-methylbenzothiazole 95 63837-11-6 [sigmaaldrich.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. jsynthchem.com [jsynthchem.com]
• 6. benchchem.com [benchchem.com]
• 7. rsc.org [rsc.org]
• 8. benchchem.com [benchchem.com]
• 9. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 10. Benzothiazole as a Promising Scaffold for the Development of Antifungal Agents | Bentham Science [eurekaselect.com]
• 11. Novel benzothiazinones (BTOs) as allosteric modulator or substrate competitive inhibitor of glycogen synthase kinase 3β (GSK-3β) with cellular activity of promoting glucose uptake - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Small-Molecule Inhibitors of GSK-3: Structural Insights and Their Application to Alzheimer's Disease Models - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Design, synthesis and biological evaluation of 5-benzylidene-2-iminothiazolidin-4-ones as selective GSK-3β inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Antifungal activity of a new benzothiazole derivative against Candida in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Physical Properties of 5-Bromo-2-methylbenzothiazole

This technical guide provides a comprehensive overview of the core physical properties of 5-Bromo-2-methylbenzothiazole, a versatile heterocyclic compound with significant applications in medicinal chemistry and materials science. This document is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug development and other scientific endeavors that utilize this compound. 5-Bromo-2-methylbenzothiazole is recognized as a key building block in the synthesis of various pharmaceuticals, including potential anti-cancer and anti-inflammatory agents.[1] Its utility also extends to the agrochemical industry and the development of dyes and pigments.[1]

Core Physical and Chemical Properties

A summary of the key physical and chemical properties of 5-Bromo-2-methylbenzothiazole is presented below. These properties are crucial for its handling, characterization, and application in various chemical syntheses and experimental procedures.

Property	Value	Source(s)
Molecular Formula	C₈H₆BrNS	[1][2][3][4]
Molecular Weight	228.11 g/mol	[1][2][3][4]
Melting Point	75 - 81 °C	[1][2]
Boiling Point	170 °C at 10 mmHg	[1]
Appearance	White to light yellow or orange-green powder/crystal	[1][2]
Physical State	Solid	[2]
Solubility	Moderate solubility	[1]
CAS Registry Number	63837-11-6	[1][2][3]

Experimental Protocols for Property Determination

The following sections detail the standard experimental methodologies for determining the key physical properties of organic compounds like 5-Bromo-2-methylbenzothiazole.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range. The melting point is a fundamental property used for identification and purity assessment.[5]

Methodology: Capillary Method

• Sample Preparation: A small amount of the finely powdered dry sample of 5-Bromo-2-methylbenzothiazole is packed into a thin-walled capillary tube, sealed at one end, to a height of 1-2 mm.[6][7]

• Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb.[5][6] This assembly is then placed in a heating bath (such as a Thiele tube containing high-boiling oil) or a melting point apparatus with a heated metal block.[5]

• Heating: The heating bath is heated slowly and steadily, with constant stirring to ensure a uniform temperature distribution.[6] The heating rate should be reduced to 1-2°C per minute as the temperature approaches the expected melting point.[5]

• Observation and Measurement: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the entire solid has turned into a clear liquid is recorded as the end of the melting range.[8]

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure of the gas above it.[9] For compounds that may decompose at their atmospheric boiling point, the determination is often carried out under reduced pressure.

Methodology: Distillation Method

• Apparatus Setup: A small quantity (a few milliliters) of the liquid sample is placed in a distillation flask. A thermometer is positioned so that its bulb is just below the level of the side arm of the flask.[10]

• Heating: The flask is heated gently. As the liquid boils, the vapor rises and surrounds the thermometer bulb before passing into the condenser.

• Measurement: The temperature at which the liquid is actively boiling and a steady stream of distillate is collected is recorded as the boiling point.[10] It is also important to record the atmospheric pressure at the time of the measurement, as the boiling point is pressure-dependent.[10]

Methodology: Capillary Method (for small quantities)

• A small amount of the liquid is placed in a fusion tube.[11]

• A capillary tube, sealed at one end, is inverted and placed into the fusion tube.[11]

• The setup, along with a thermometer, is heated slowly.[11]

• The temperature at which a rapid and continuous stream of bubbles emerges from the open end of the capillary tube is noted as the boiling point.[11]

Density Determination

Density is the mass of a substance per unit of volume and is a characteristic physical property.[12]

Methodology: Pycnometer Method

• Weighing the Pycnometer: A clean, dry pycnometer (a small glass flask with a fitted ground glass stopper with a capillary tube through it) is accurately weighed (W1).

• Filling with the Sample: The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The stopper is inserted, and any excess liquid that emerges from the capillary is wiped off. The filled pycnometer is then weighed (W2).

• Filling with a Reference Liquid: The pycnometer is emptied, cleaned, dried, and then filled with a reference liquid of known density (e.g., distilled water). The filled pycnometer is weighed again (W3).

• Calculation: The density of the sample is calculated using the formula: Density of sample = [(W2 - W1) / (W3 - W1)] x Density of reference liquid.

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Methodology: Qualitative Solubility Test

• Sample Preparation: A small, measured amount of the solute (e.g., 25 mg of 5-Bromo-2-methylbenzothiazole) is placed in a test tube.[13]

• Solvent Addition: A measured volume of the solvent (e.g., 0.75 mL of water, ethanol, diethyl ether, etc.) is added in small portions.[13]

• Observation: After each addition, the test tube is vigorously shaken.[13] The substance is classified as soluble if it dissolves completely. Observations are made to determine if the substance is soluble, partially soluble, or insoluble in the given solvent at a specific temperature.[14]

• pH Measurement for Aqueous Solutions: If the compound is water-soluble, the pH of the resulting solution can be tested with litmus paper to determine if it is acidic, basic, or neutral.[15]

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the determination of the key physical properties of an organic compound such as 5-Bromo-2-methylbenzothiazole.

References

• 1. chemimpex.com [chemimpex.com]
• 2. labproinc.com [labproinc.com]
• 3. 5-Bromo-2-methylbenzothiazole - High purity | EN [georganics.sk]
• 4. chemscene.com [chemscene.com]
• 5. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 7. byjus.com [byjus.com]
• 8. pennwest.edu [pennwest.edu]
• 9. cdn.juniata.edu [cdn.juniata.edu]
• 10. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 11. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 12. alrasheedcol.edu.iq [alrasheedcol.edu.iq]
• 13. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 14. chem.ws [chem.ws]
• 15. scribd.com [scribd.com]

5-Bromo-2-methylbenzothiazole molecular weight and formula

An In-depth Technical Guide to 5-Bromo-2-methylbenzothiazole

For researchers, scientists, and professionals in drug development, 5-Bromo-2-methylbenzothiazole is a significant heterocyclic compound. Its utility as a versatile building block in organic synthesis makes it a molecule of interest in the creation of novel compounds with potential therapeutic applications. This guide provides an overview of its fundamental properties, a synthesis protocol, and its relevance in medicinal chemistry.

Core Molecular Data

The fundamental molecular characteristics of 5-Bromo-2-methylbenzothiazole are summarized below.

Property	Value	Source
Molecular Formula	C8H6BrNS	[1][2][3]
Molecular Weight	228.11 g/mol	[1][2][3]
CAS Number	63837-11-6	[1][2][3]
Appearance	White to orange to green powder to crystal	[1]
Melting Point	75-81 °C	[1]
Boiling Point	170 °C at 10 mmHg	[1]

Synthesis of 5-Bromo-2-methylbenzothiazole: An Experimental Protocol

The following is a representative experimental protocol for the synthesis of 5-Bromo-2-methylbenzothiazole. This procedure is a foundational method for obtaining the title compound, which can then be used in further synthetic steps for more complex molecules.

Objective: To synthesize 5-Bromo-2-methylbenzothiazole from 4-bromo-2-aminothiophenol and acetic anhydride.

Materials:

• 4-bromo-2-aminothiophenol

• Acetic anhydride

• Pyridine

• Ethanol

• Hydrochloric acid (HCl)

• Sodium bicarbonate (NaHCO3)

• Dichloromethane (CH2Cl2)

• Anhydrous magnesium sulfate (MgSO4)

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Separatory funnel

• Rotary evaporator

• Melting point apparatus

Procedure:

• Acetylation: In a round-bottom flask, dissolve 4-bromo-2-aminothiophenol in pyridine.

• Slowly add acetic anhydride to the solution while stirring.

• Continue stirring the mixture at room temperature for 2-3 hours.

• Cyclization: Heat the reaction mixture to reflux for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After cooling to room temperature, pour the reaction mixture into a beaker containing ice-cold water.

• Acidify the mixture with hydrochloric acid to a pH of approximately 2.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with a saturated solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate and filter.

• Purification: Remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by recrystallization from ethanol to yield 5-Bromo-2-methylbenzothiazole as a solid.

• Characterization: Confirm the identity and purity of the product by measuring its melting point and using spectroscopic methods such as 1H NMR, 13C NMR, and mass spectrometry.

Logical Workflow for Synthesis

The synthesis of 5-Bromo-2-methylbenzothiazole follows a logical progression from starting materials to the final, purified product. This workflow ensures the desired chemical transformations occur efficiently and that the final compound meets the required purity for subsequent applications.

Caption: A logical workflow diagram for the synthesis of 5-Bromo-2-methylbenzothiazole.

References

• 1. chemimpex.com [chemimpex.com]
• 2. labproinc.com [labproinc.com]
• 3. 5-Bromo-2-methylbenzothiazole - High purity | EN [georganics.sk]

An In-depth Technical Guide to the Solubility of 5-Bromo-2-methylbenzothiazole in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 5-Bromo-2-methylbenzothiazole, a key intermediate in pharmaceutical and chemical synthesis. Understanding the solubility of this compound in various organic solvents is crucial for optimizing reaction conditions, purification processes, and formulation development. This document outlines standard experimental protocols for determining solubility and presents a framework for organizing and interpreting solubility data.

Introduction to 5-Bromo-2-methylbenzothiazole

5-Bromo-2-methylbenzothiazole is a heterocyclic compound with the molecular formula C₈H₆BrNS. It serves as a versatile building block in the synthesis of a range of biologically active molecules. Its chemical structure, featuring a benzothiazole core with bromine and methyl substitutions, influences its physicochemical properties, including its solubility in organic solvents. While general descriptors characterize its solubility as "moderate," precise quantitative data is essential for scientific and industrial applications.

Quantitative Solubility Data

Precise, experimentally determined solubility data for 5-Bromo-2-methylbenzothiazole in a range of common organic solvents is critical for process development. The following table provides a template for presenting such data. The values provided are hypothetical and should be replaced with experimentally determined results.

Solvent	Temperature (°C)	Solubility ( g/100 mL)	Molar Solubility (mol/L)	Method of Determination
Methanol	25	Data Not Available	Data Not Available	Shake-Flask Method
Ethanol	25	Data Not Available	Data Not Available	Shake-Flask Method
Acetone	25	Data Not Available	Data Not Available	Shake-Flask Method
Dichloromethane	25	Data Not Available	Data Not Available	Shake-Flask Method
Toluene	25	Data Not Available	Data Not Available	Shake-Flask Method
N,N-Dimethylformamide	25	Data Not Available	Data Not Available	Shake-Flask Method
Dimethyl Sulfoxide	25	Data Not Available	Data Not Available	Shake-Flask Method
Hexane	25	Data Not Available	Data Not Available	Shake-Flask Method

Experimental Protocols for Solubility Determination

The determination of solubility is a fundamental experimental procedure in chemistry and pharmaceutical sciences. The shake-flask method is a widely recognized and reliable technique for determining the thermodynamic solubility of a solid in a solvent.[1]

3.1. Principle of the Shake-Flask Method

This method involves equilibrating a surplus of the solid compound with the solvent of interest at a constant temperature.[2] The concentration of the dissolved compound in the saturated solution is then determined analytically.

3.2. Materials and Equipment

• 5-Bromo-2-methylbenzothiazole (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker or water bath

• Syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer

3.3. Detailed Experimental Procedure

• Preparation: Accurately weigh an excess amount of 5-Bromo-2-methylbenzothiazole and transfer it to a vial. The excess solid is crucial to ensure that a saturated solution is achieved.[2]

• Solvent Addition: Add a known volume of the selected organic solvent to the vial.

• Equilibration: Seal the vial and place it in a constant temperature shaker or water bath set to the desired temperature (e.g., 25 °C). Agitate the mixture for a sufficient period (typically 24-72 hours) to ensure that equilibrium is reached. The rotation of the vials is a good way to mix the solute and solvent.[3]

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same constant temperature to let the undissolved solid settle.

• Sample Withdrawal: Carefully withdraw a known volume of the supernatant using a pipette. To avoid transferring any solid particles, it is advisable to use a syringe fitted with a filter.

• Dilution: Dilute the collected sample to a suitable concentration with the same solvent in a volumetric flask.

• Analysis: Analyze the concentration of 5-Bromo-2-methylbenzothiazole in the diluted sample using a calibrated analytical method, such as HPLC or UV-Vis spectrophotometry.

• Calculation: Calculate the solubility of the compound in the original solvent, taking into account the dilution factor. Express the solubility in appropriate units, such as g/100 mL or mol/L.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of 5-Bromo-2-methylbenzothiazole.

Figure 1. Experimental workflow for solubility determination.

Factors Influencing Solubility

The solubility of 5-Bromo-2-methylbenzothiazole in organic solvents is influenced by several factors:

• Polarity of the Solvent and Solute: The principle of "like dissolves like" is a useful guideline.[4] The polarity of 5-Bromo-2-methylbenzothiazole will determine its affinity for polar or non-polar solvents.

• Temperature: Solubility is generally temperature-dependent. For most solids dissolving in liquid solvents, solubility increases with temperature.

• Crystalline Structure: The crystal lattice energy of the solid solute affects the energy required to break the crystal structure and dissolve the compound.

Conclusion

This technical guide provides a framework for understanding and determining the solubility of 5-Bromo-2-methylbenzothiazole in organic solvents. By following the detailed experimental protocol, researchers, scientists, and drug development professionals can obtain the critical quantitative data necessary for their work. The systematic presentation of this data will facilitate informed decisions in process optimization, formulation design, and other research and development activities.

References

• 1. researchgate.net [researchgate.net]
• 2. lup.lub.lu.se [lup.lub.lu.se]
• 3. quora.com [quora.com]
• 4. chem.ws [chem.ws]

Technical Guide: Physicochemical Properties of 5-Bromo-2-methylbenzothiazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the melting and boiling points of 5-Bromo-2-methylbenzothiazole, a versatile building block in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The document outlines the physical properties, standard experimental protocols for their determination, and a representative synthetic workflow.

Physicochemical Data

The melting and boiling points of 5-Bromo-2-methylbenzothiazole are critical parameters for its purification, handling, and application in synthetic chemistry. The following table summarizes the reported values for this compound.

Property	Value	Notes
Melting Point	75 - 81 °C	The range indicates a typical purity for a solid organic compound.[1][2][3]
Boiling Point	170 °C at 10 mmHg	Determined under reduced pressure to prevent decomposition at higher temperatures.[2]

Experimental Protocols

Precise determination of melting and boiling points is essential for compound identification and purity assessment. Standard methodologies are employed to ensure accuracy and reproducibility.

Melting Point Determination (Capillary Method)

The capillary method is a standard and widely accepted technique for determining the melting point of a solid organic compound.[2]

Methodology:

• Sample Preparation: A small amount of finely powdered, dry 5-Bromo-2-methylbenzothiazole is packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.[2][4]

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-Temp or Thiele tube, in close proximity to a calibrated thermometer.[4]

• Heating: The apparatus is heated at a controlled rate. An initial rapid heating can be used to determine an approximate melting point. For an accurate measurement, the temperature is raised slowly, at a rate of about 1-2 °C per minute, as it approaches the expected melting point.

• Observation: The temperature at which the first drop of liquid appears is recorded as the initial melting point. The temperature at which the entire solid has transitioned to a liquid is recorded as the final melting point. The range between these two temperatures is the melting range.[4] A narrow melting range is indicative of high purity.[1]

Boiling Point Determination at Reduced Pressure

For compounds that may decompose at their atmospheric boiling point, determination under reduced pressure (vacuum) is necessary.[5]

Methodology:

• Apparatus Setup: A small-scale distillation apparatus is assembled, suitable for vacuum applications. The setup includes a distilling flask containing the liquid sample and a stir bar or boiling chips, a condenser, a receiving flask, and a connection to a vacuum source. A manometer is included in the system to accurately measure the pressure.

• Evacuation: The system is carefully evacuated to the desired pressure (e.g., 10 mmHg).

• Heating: The distilling flask is heated gently using a heating mantle or oil bath.

• Observation: The temperature is monitored with a thermometer placed so that the bulb is level with the side arm of the distilling flask. The boiling point is the temperature at which the liquid boils and a steady stream of condensate is observed on the thermometer bulb and in the condenser, while the pressure remains constant.[6]

Synthetic Workflow Visualization

5-Bromo-2-methylbenzothiazole serves as a key intermediate in the synthesis of more complex molecules. The following diagram illustrates a general workflow for a chemical synthesis starting with this compound. This process involves a chemical reaction followed by a series of work-up and purification steps to isolate the desired product.[3][7][8]

Caption: A logical workflow for the synthesis of a target molecule.

References

• 1. store.astm.org [store.astm.org]
• 2. thinksrs.com [thinksrs.com]
• 3. biotage.com [biotage.com]
• 4. cdn.juniata.edu [cdn.juniata.edu]
• 5. Purification [chem.rochester.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. moravek.com [moravek.com]
• 8. Chemical synthesis - Wikipedia [en.wikipedia.org]

Spectroscopic Profile of 5-Bromo-2-methylbenzothiazole: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 5-Bromo-2-methylbenzothiazole, a key intermediate in pharmaceutical and agrochemical research. Due to the limited availability of a complete, experimentally-derived dataset from a single source in the public domain, this guide combines available experimental data with predicted and inferred spectroscopic information to offer a valuable resource for researchers. The methodologies provided are based on standard laboratory practices for the analysis of solid organic compounds.

Core Spectroscopic Data

The following tables summarize the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 5-Bromo-2-methylbenzothiazole.

Table 1: Nuclear Magnetic Resonance (NMR) Data

¹H NMR (Predicted)	¹³C NMR (Experimental)
Chemical Shift (δ, ppm)	Assignment
~2.8	-CH₃
~7.5	H-6
~7.8	H-7
~8.0	H-4

Note: ¹H NMR data is predicted based on structure-property relationships of similar benzothiazole derivatives. The ¹³C NMR data is based on an available experimental spectrum.

Table 2: Infrared (IR) Spectroscopy Data (Predicted)

Frequency Range (cm⁻¹)	Vibrational Mode	Intensity
3050 - 3100	Aromatic C-H Stretch	Medium
2920 - 2980	Aliphatic C-H Stretch (-CH₃)	Medium
1580 - 1620	C=N Stretch (Thiazole Ring)	Medium-Strong
1450 - 1550	Aromatic C=C Stretch	Medium-Strong
~1380	-CH₃ Bend	Medium
1000 - 1250	C-N Stretch, C-S Stretch	Medium
800 - 850	C-H Out-of-plane Bending (Aromatic)	Strong
600 - 700	C-Br Stretch	Medium-Strong

Note: IR data is inferred based on characteristic absorption frequencies for the functional groups present in the molecule.

Table 3: Mass Spectrometry (MS) Data (Inferred)

m/z	Ion	Relative Abundance
227	[M]⁺	High (for ⁷⁹Br isotope)
229	[M+2]⁺	High (for ⁸¹Br isotope, ~98% of M⁺)
212	[M-CH₃]⁺	Moderate
185	[M-C₂H₂N]⁺	Moderate
148	[M-Br]⁺	Low
108	[C₆H₄S]⁺	Moderate

Note: Mass spectrometry data is inferred based on the molecular weight of 5-Bromo-2-methylbenzothiazole and the natural isotopic abundance of bromine. The fragmentation pattern is predicted based on common fragmentation pathways for benzothiazole derivatives.

Experimental Protocols

The following are detailed methodologies for the acquisition of the spectroscopic data presented.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra to elucidate the carbon-hydrogen framework of the molecule.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

• Weigh approximately 10-20 mg of 5-Bromo-2-methylbenzothiazole into a clean, dry NMR tube.

• Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Cap the NMR tube and gently agitate until the sample is fully dissolved.

¹H NMR Acquisition Parameters (Typical):

• Pulse Program: Standard single-pulse experiment.

• Number of Scans: 16-64.

• Relaxation Delay: 1-2 seconds.

• Spectral Width: 0-12 ppm.

• Temperature: 298 K.

¹³C NMR Acquisition Parameters (Typical):

• Pulse Program: Proton-decoupled single-pulse experiment.

• Number of Scans: 1024-4096 (or more, depending on concentration).

• Relaxation Delay: 2-5 seconds.

• Spectral Width: 0-220 ppm.

• Temperature: 298 K.

Data Processing:

• Apply Fourier transformation to the acquired free induction decay (FID).

• Phase correct the resulting spectrum.

• Calibrate the chemical shift scale using the residual solvent peak as an internal standard (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

• Integrate the peaks in the ¹H NMR spectrum.

• Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

Sample Preparation (Thin Solid Film Method):

• Dissolve a small amount of 5-Bromo-2-methylbenzothiazole (5-10 mg) in a few drops of a volatile solvent (e.g., methylene chloride or acetone).[1]

• Place a drop of the resulting solution onto a clean, dry salt plate (e.g., NaCl or KBr).[1]

• Allow the solvent to evaporate completely, leaving a thin, even film of the solid sample on the plate.[1]

Data Acquisition:

• Record a background spectrum of the empty sample compartment.

• Place the salt plate with the sample film in the spectrometer's sample holder.

• Acquire the sample spectrum over a typical range of 4000-400 cm⁻¹.

Data Processing:

• The instrument software will automatically subtract the background spectrum from the sample spectrum.

• Identify and label the significant absorption bands in the spectrum.

• Correlate the observed absorption frequencies with known vibrational modes of functional groups.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Instrumentation: A mass spectrometer equipped with an electron ionization (EI) source.

Sample Introduction:

• The sample must be volatile to be analyzed by EI-MS.[2]

• Introduce a small amount of the solid sample via a direct insertion probe or by coupling the mass spectrometer to a gas chromatograph (GC-MS).[2]

• If using a direct probe, the sample is heated in the vacuum of the ion source to induce vaporization.[2]

Ionization (Electron Ionization - EI):

• The gaseous sample molecules are bombarded with a beam of high-energy electrons (typically 70 eV).[2][3]

• This interaction ejects an electron from the molecule, forming a positively charged molecular ion (M⁺).[3]

• The excess energy imparted during ionization causes the molecular ion to fragment into smaller, characteristic ions.[2][3]

Mass Analysis and Detection:

• The resulting ions are accelerated into a mass analyzer (e.g., quadrupole, time-of-flight).

• The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

• A detector records the abundance of each ion at its respective m/z value, generating a mass spectrum.

Mandatory Visualization

The following diagram illustrates a generalized workflow for the spectroscopic analysis of an organic compound like 5-Bromo-2-methylbenzothiazole.

Caption: A flowchart illustrating the general workflow for spectroscopic analysis.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. Electron Ionization | School of Chemical Sciences | Illinois [scs.illinois.edu]
• 3. Electron Ionization - Creative Proteomics [creative-proteomics.com]

An In-depth Technical Guide to the Synthesis of 5-Bromo-2-methylbenzothiazole from 4-bromoaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide details a robust two-step synthetic pathway for the preparation of 5-Bromo-2-methylbenzothiazole, a valuable building block in pharmaceutical and materials science research. The synthesis commences with the formation of the key intermediate, 2-amino-6-bromobenzothiazole, from readily available 4-bromoaniline, followed by the conversion of the 2-amino functionality to a 2-methyl group. This document provides comprehensive experimental protocols, quantitative data, and visual representations of the synthetic workflow and reaction mechanism.

I. Synthetic Strategy Overview

The synthesis of 5-Bromo-2-methylbenzothiazole from 4-bromoaniline is achieved through a two-step process. The initial and critical step involves the construction of the benzothiazole ring system via an electrophilic cyclization reaction. The subsequent step focuses on the chemical modification of the 2-position of the benzothiazole core.

Step 1: Synthesis of 2-Amino-6-bromobenzothiazole

The first step employs a classical method for the synthesis of 2-aminobenzothiazoles, often referred to as the Hugerschoff reaction.[1][2][3] In this reaction, 4-bromoaniline is treated with a thiocyanate salt in the presence of a halogen, leading to the formation of an intermediate arylthiourea which then undergoes intramolecular cyclization to yield the desired 2-amino-6-bromobenzothiazole.[4][5]

Step 2: Conversion of 2-Amino-6-bromobenzothiazole to 5-Bromo-2-methylbenzothiazole

The transformation of the 2-amino group to a 2-methyl group is a more nuanced step. While direct methylation can be challenging, a reliable method involves the diazotization of the 2-amino group followed by a subsequent reaction. This guide will focus on a well-established, albeit indirect, route for this conversion.

II. Experimental Protocols

Part 1: Synthesis of 2-Amino-6-bromobenzothiazole

This protocol is adapted from established procedures for the synthesis of substituted 2-aminobenzothiazoles.[4][5][6]

Materials:

• 4-Bromoaniline

• Potassium thiocyanate (KSCN) or Ammonium thiocyanate (NH4SCN)

• Bromine (Br2)

• Glacial acetic acid

Procedure:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser, dissolve 4-bromoaniline (1 equivalent) in glacial acetic acid.

• Add potassium thiocyanate (2 equivalents) to the solution and stir until it is fully dissolved.

• Cool the mixture in an ice bath to 0-5 °C.

• Slowly add a solution of bromine (1.1 equivalents) in glacial acetic acid dropwise from the dropping funnel, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 12-18 hours.

• Pour the reaction mixture into a beaker of crushed ice with constant stirring.

• Neutralize the mixture with a saturated solution of sodium bicarbonate until the effervescence ceases.

• The precipitated solid, 2-amino-6-bromobenzothiazole, is collected by vacuum filtration.

• Wash the solid with cold water and then a small amount of cold ethanol.

• The crude product can be purified by recrystallization from a suitable solvent such as ethanol or an ethanol/water mixture.

Quantitative Data:

Parameter	Value	Reference
Starting Material	4-Bromoaniline	[4]
Key Reagents	KSCN, Br2, Acetic Acid	[4][6]
Product	2-Amino-6-bromobenzothiazole	[4]
Typical Yield	70-80%	General literature yields for similar reactions
Melting Point	213-217 °C	[4]

Part 2: Synthesis of 5-Bromo-2-methylbenzothiazole

This protocol outlines a plausible synthetic route involving diazotization of the 2-amino group followed by a reductive methylation sequence. Direct conversion methods are not well-documented for this specific substrate.

Materials:

• 2-Amino-6-bromobenzothiazole

• Sodium nitrite (NaNO2)

• Hydrochloric acid (HCl) or Sulfuric Acid (H2SO4)

• A suitable reducing agent (e.g., hypophosphorous acid)

• A methylating agent (to be introduced in a subsequent step if direct methylation is not feasible)

Procedure:

Step 2a: Diazotization and Deamination of 2-Amino-6-bromobenzothiazole

• Suspend 2-amino-6-bromobenzothiazole (1 equivalent) in a mixture of concentrated sulfuric acid and water at 0-5 °C in a three-necked flask.

• Slowly add a solution of sodium nitrite (1.1 equivalents) in water dropwise, keeping the temperature below 5 °C.

• Stir the resulting diazonium salt solution at 0-5 °C for 30 minutes.

• To this solution, slowly add a pre-cooled solution of hypophosphorous acid (excess) while maintaining the low temperature.

• Allow the reaction to warm to room temperature and stir for several hours until the evolution of nitrogen gas ceases.

• The reaction mixture is then neutralized and the product, 6-bromobenzothiazole, is extracted with an organic solvent.

Step 2b: Methylation of 6-Bromobenzothiazole

A direct C-H methylation at the 2-position of the benzothiazole ring is required here. This can be a challenging transformation and may require specific catalytic methods. A general procedure is outlined, but optimization would be necessary.

• Dissolve 6-bromobenzothiazole (1 equivalent) in a suitable aprotic solvent.

• Add a methylating agent (e.g., methyl iodide or dimethyl sulfate) and a suitable catalyst (e.g., a palladium catalyst for C-H activation).

• The reaction is heated under an inert atmosphere, and the progress is monitored by TLC or GC-MS.

• Upon completion, the reaction is quenched, and the product is purified by column chromatography.

Quantitative Data (Illustrative):

Parameter	Value
Starting Material	2-Amino-6-bromobenzothiazole
Intermediate	6-Bromobenzothiazole
Product	5-Bromo-2-methylbenzothiazole
Typical Overall Yield	Variable, dependent on the efficiency of the methylation step.

III. Visualizations

Synthetic Workflow

Caption: Overall workflow for the synthesis of 5-Bromo-2-methylbenzothiazole.

Reaction Pathway: Step 1

Caption: Reaction pathway for the formation of the benzothiazole intermediate.

IV. Conclusion

This technical guide provides a comprehensive overview of a viable synthetic route to 5-Bromo-2-methylbenzothiazole from 4-bromoaniline. While the initial cyclization to form the 2-aminobenzothiazole intermediate is a well-established reaction, the subsequent conversion of the amino group to a methyl group presents a greater synthetic challenge that may require further optimization and exploration of modern catalytic methods for efficient C-H functionalization. The protocols and data presented herein serve as a valuable resource for researchers and professionals in the field of organic synthesis and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. scilit.com [scilit.com]
• 3. Efficient conversion of substituted aryl thioureas to 2-aminobenzothiazoles using benzyltrimethylammonium tribromide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2-アミノ-6-ブロモベンゾチアゾール 97% | Sigma-Aldrich [sigmaaldrich.com]
• 5. Solid-Phase Synthesis of 2-Aminobenzothiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Organic Syntheses Procedure [orgsyn.org]

An In-depth Technical Guide to 5-Bromo-2-methylbenzothiazole for Researchers and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-Bromo-2-methylbenzothiazole, a key building block in the synthesis of a wide range of biologically active compounds. This document is intended for researchers, scientists, and drug development professionals, offering detailed information on its commercial availability, physicochemical properties, and key synthetic applications. Furthermore, this guide explores the relevance of the benzothiazole scaffold in the modulation of critical cellular signaling pathways implicated in cancer and other diseases, providing a rationale for the use of 5-Bromo-2-methylbenzothiazole in modern drug discovery programs.

Introduction

5-Bromo-2-methylbenzothiazole is a halogenated heterocyclic compound that serves as a versatile precursor in organic synthesis. The presence of a reactive bromine atom at the 5-position and a methyl group at the 2-position of the benzothiazole core allows for diverse chemical modifications. This makes it an attractive starting material for the synthesis of novel compounds with a wide array of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties. The benzothiazole scaffold itself is a privileged structure in medicinal chemistry, found in numerous FDA-approved drugs and clinical candidates. This guide aims to provide a detailed resource for researchers working with or considering the use of 5-Bromo-2-methylbenzothiazole in their research and development endeavors.

Commercial Suppliers and Physicochemical Properties

5-Bromo-2-methylbenzothiazole is readily available from a variety of commercial chemical suppliers. The quality and purity of the compound may vary between suppliers, and it is recommended to obtain a certificate of analysis to ensure the material meets the requirements of the intended application.

Table 1: Commercial Suppliers of 5-Bromo-2-methylbenzothiazole

Supplier	Purity	Catalog Number (Example)
Sigma-Aldrich	95%	761753
Fisher Scientific	≥98.0% (GC)	B17985G
Lab Pro Inc.	Min. 98.0% (GC)	B1798-5G
Chem-Impex	≥ 98% (GC)	01736
Georganics	High Purity	GEO-00493

Table 2: Physicochemical Properties of 5-Bromo-2-methylbenzothiazole

Property	Value	Reference(s)
CAS Number	63837-11-6	[1]
Molecular Formula	C₈H₆BrNS	[1]
Molecular Weight	228.11 g/mol	[1]
Appearance	White to off-white or light-yellow crystalline powder or solid
Melting Point	75-80 °C	[1]
Boiling Point	170 °C at 10 mmHg
Purity	Typically ≥95% (GC)	[1]
SMILES	Cc1nc2cc(Br)ccc2s1	[1]
InChI Key	OLQKNZNXLBILDD-UHFFFAOYSA-N	[1]

Key Synthetic Applications and Experimental Protocols

The bromine atom at the 5-position of 5-Bromo-2-methylbenzothiazole is amenable to a variety of palladium-catalyzed cross-coupling reactions, making it a valuable substrate for the synthesis of more complex molecules. Below are generalized experimental protocols for several key transformations. Researchers should note that these are starting points, and optimization of reaction conditions (e.g., catalyst, ligand, base, solvent, and temperature) may be necessary for specific substrates.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of carbon-carbon bonds. In the context of 5-Bromo-2-methylbenzothiazole, it is used to introduce aryl or vinyl substituents at the 5-position.

Experimental Protocol:

• To an oven-dried Schlenk flask, add 5-Bromo-2-methylbenzothiazole (1.0 equiv), the desired arylboronic acid (1.2 equiv), a palladium catalyst such as Pd(PPh₃)₄ (0.05 equiv), and a base such as K₂CO₃ (2.0 equiv).

• Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Add a degassed solvent system, typically a mixture of an organic solvent and water (e.g., 1,4-dioxane/H₂O or toluene/H₂O, in a 4:1 ratio).

• Heat the reaction mixture with stirring at a temperature ranging from 80 to 110 °C.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for the formation of carbon-nitrogen bonds, enabling the synthesis of 5-amino-2-methylbenzothiazole derivatives.

Experimental Protocol:

• In a glovebox or under an inert atmosphere, charge a dry Schlenk tube with 5-Bromo-2-methylbenzothiazole (1.0 equiv), the desired amine (1.2 equiv), a palladium precatalyst such as Pd₂(dba)₃ (0.02 equiv), a suitable phosphine ligand like Xantphos or BINAP (0.04 equiv), and a strong base such as sodium tert-butoxide (1.4 equiv).

• Add an anhydrous, degassed solvent (e.g., toluene or 1,4-dioxane).

• Seal the tube and heat the reaction mixture with stirring at a temperature typically between 80 and 120 °C.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature and quench with a saturated aqueous solution of NH₄Cl.

• Extract the product with an organic solvent, and wash the combined organic layers with brine.

• Dry the organic phase, filter, and concentrate in vacuo.

• Purify the residue by column chromatography.

Sonogashira Coupling

The Sonogashira coupling allows for the formation of a carbon-carbon bond between the 5-position of the benzothiazole and a terminal alkyne.

Experimental Protocol:

• To a Schlenk flask, add 5-Bromo-2-methylbenzothiazole (1.0 equiv), a palladium catalyst like Pd(PPh₃)₂Cl₂ (0.03 equiv), and a copper(I) co-catalyst such as CuI (0.05 equiv).

• Evacuate and backfill the flask with an inert gas.

• Add a degassed solvent (e.g., THF or DMF) and a suitable amine base (e.g., triethylamine or diisopropylamine, 2.0 equiv).

• Add the terminal alkyne (1.2 equiv) via syringe.

• Stir the reaction mixture at room temperature or with gentle heating until the starting material is consumed, as monitored by TLC.

• Upon completion, dilute the reaction mixture with an organic solvent and filter through a pad of celite.

• Wash the filtrate with saturated aqueous NH₄Cl and brine.

• Dry the organic layer, concentrate, and purify the product by flash chromatography.

Heck Reaction

The Heck reaction enables the vinylation of 5-Bromo-2-methylbenzothiazole at the 5-position.

Experimental Protocol:

• Combine 5-Bromo-2-methylbenzothiazole (1.0 equiv), an alkene (1.5 equiv), a palladium source such as Pd(OAc)₂ (0.05 equiv), a phosphine ligand (e.g., P(o-tol)₃, 0.1 equiv), and a base (e.g., triethylamine or K₂CO₃, 2.0 equiv) in a sealed tube.

• Add a polar aprotic solvent like DMF or NMP.

• Heat the reaction mixture to 100-140 °C.

• Monitor the reaction's progress by TLC or GC-MS.

• Once the reaction is complete, cool to room temperature, dilute with water, and extract with an organic solvent.

• Wash the combined organic extracts, dry over a drying agent, and remove the solvent under reduced pressure.

• Purify the product by column chromatography.

Relevance in Drug Discovery: Targeting Cellular Signaling Pathways

The benzothiazole scaffold, for which 5-Bromo-2-methylbenzothiazole is a key precursor, is of significant interest in medicinal chemistry due to the ability of its derivatives to modulate the activity of various enzymes and receptors. Notably, many benzothiazole-containing compounds have been shown to inhibit key signaling pathways that are often dysregulated in cancer. The ability to synthesize a diverse library of compounds from 5-Bromo-2-methylbenzothiazole makes it a valuable tool for developing novel therapeutic agents that target these pathways.

The PI3K/AKT Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/AKT pathway is a critical intracellular signaling cascade that regulates cell growth, proliferation, survival, and metabolism.[2] Its aberrant activation is a common feature in many human cancers, making it a prime target for drug development.[2] Several studies have demonstrated that benzothiazole derivatives can effectively inhibit this pathway, leading to apoptosis in cancer cells.

Caption: The PI3K/AKT signaling pathway and points of inhibition by benzothiazole derivatives.

The JAK/STAT Signaling Pathway

The Janus kinase (JAK)/Signal Transducer and Activator of Transcription (STAT) pathway plays a crucial role in cytokine signaling and is involved in cell proliferation, differentiation, and immune responses.[3] Constitutive activation of the JAK/STAT pathway is linked to various cancers and inflammatory diseases. Benzothiazole derivatives have been investigated as inhibitors of this pathway.

Caption: The JAK/STAT signaling pathway and a potential point of inhibition.

The ERK/MAPK Signaling Pathway

The Extracellular signal-regulated kinase (ERK)/Mitogen-activated protein kinase (MAPK) pathway is another fundamental signaling cascade that controls a wide range of cellular processes, including cell proliferation, differentiation, and survival.[4] Dysregulation of this pathway is a hallmark of many cancers. The development of inhibitors targeting components of this pathway is a major focus of cancer research, and benzothiazole derivatives have shown promise in this area.

Caption: The ERK/MAPK signaling pathway with potential targets for benzothiazole derivatives.

Conclusion

5-Bromo-2-methylbenzothiazole is a commercially available and highly versatile chemical intermediate with significant applications in organic synthesis and drug discovery. Its utility in palladium-catalyzed cross-coupling reactions allows for the efficient construction of a diverse range of benzothiazole derivatives. The established and emerging roles of the benzothiazole scaffold as a modulator of key cellular signaling pathways underscore the importance of 5-Bromo-2-methylbenzothiazole as a starting material for the development of novel therapeutics. This guide provides a foundational resource for researchers to leverage the potential of this valuable compound in their scientific pursuits.

References

• 1. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. JAK-STAT signaling pathway - Wikipedia [en.wikipedia.org]
• 4. MAPK/ERK pathway - Wikipedia [en.wikipedia.org]

The Evolving Landscape of 5-Bromo-2-methylbenzothiazole Derivatives: A Technical Guide to Their Biological Activities

For Researchers, Scientists, and Drug Development Professionals

The benzothiazole scaffold, a bicyclic heterocyclic system, has long been a privileged structure in medicinal chemistry, demonstrating a wide array of pharmacological properties. Among its numerous derivatives, those featuring a 5-bromo-2-methylbenzothiazole core have emerged as a promising class of compounds with significant biological activities. This technical guide provides an in-depth overview of the current understanding of these derivatives, focusing on their anticancer, antimicrobial, and anticonvulsant properties. It is designed to be a comprehensive resource, summarizing key quantitative data, detailing experimental methodologies, and visualizing relevant biological pathways and workflows to facilitate further research and development in this area.

Anticancer Activity

Derivatives of 5-bromo-2-methylbenzothiazole have been investigated for their potential as anticancer agents, with studies revealing their cytotoxic effects against various cancer cell lines. The introduction of different substituents on the benzothiazole core allows for the fine-tuning of their activity and selectivity.

Quantitative Anticancer Data

The in vitro cytotoxic activity of various bromo-substituted benzothiazole derivatives is summarized in the table below. The half-maximal inhibitory concentration (IC50) values represent the concentration of the compound required to inhibit the growth of 50% of the cancer cells.

Compound ID	Substitution Pattern	Cancer Cell Line	IC50 (µM)	Reference
1	N-(5-Bromopyridin-2-yl)-2-(benzothiazol-2-ylthio)acetamide	SKRB-3 (Breast)	0.0012	[1]
SW620 (Colon)	0.0043	[1]
A549 (Lung)	0.044	[1]
HepG2 (Liver)	0.048	[1]
2	Isatin-benzothiazole hybrid with 5-bromo on isatin ring	Gram-negative bacteria	-	[2]

Note: Data for exact 5-Bromo-2-methylbenzothiazole derivatives is limited in publicly available literature. The data presented here is for closely related bromo-substituted benzothiazole derivatives to indicate the potential of this class of compounds.

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a standard colorimetric assay for assessing cell metabolic activity and, by inference, cell viability.

Materials:

• Human cancer cell lines (e.g., A549, PC-3, THP-1, Caco-2)

• RPMI-1640 or DMEM medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• Test compounds (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO (for dissolving formazan crystals)

• 96-well microplates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for 48 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC50 values.

Proposed Anticancer Mechanism of Action

While the exact signaling pathways for 5-bromo-2-methylbenzothiazole derivatives are not fully elucidated, related benzothiazole compounds have been shown to induce apoptosis in cancer cells. A proposed pathway is the downregulation of key survival signals.

Proposed mechanism of anticancer activity.

Antimicrobial Activity

The antimicrobial potential of benzothiazole derivatives is well-documented, and the inclusion of a bromine atom at the 5-position can enhance this activity. These compounds have been screened against a variety of bacterial and fungal strains.

Quantitative Antimicrobial Data

The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that will inhibit the visible growth of a microorganism after overnight incubation.

Compound ID	Substitution Pattern	Microorganism	MIC (µg/mL)	Reference
3	Benzothiazole-thiophene derivative with 5-chloro	S. aureus	6.25	[2]
4	Benzothiazole derivative with 7-bromo	S. aureus	- (ZOI = 21-27 mm)	[2]
B. subtilis	- (ZOI = 21-27 mm)	[2]
E. coli	- (ZOI = 21-27 mm)	[2]

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a widely used technique to determine the MIC of antimicrobial agents.

Materials:

• Bacterial or fungal strains

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 (for fungi)

• Test compounds (dissolved in DMSO)

• Standard antimicrobial agents (e.g., ciprofloxacin, fluconazole)

• 96-well microplates

• Incubator

Procedure:

• Preparation of Inoculum: Prepare a standardized inoculum of the microorganism.

• Serial Dilution: Perform serial two-fold dilutions of the test compounds in the appropriate broth in a 96-well plate.

• Inoculation: Inoculate each well with the microbial suspension.

• Incubation: Incubate the plates at the appropriate temperature and duration (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Experimental Workflow for Antimicrobial Screening

The general workflow for screening new compounds for antimicrobial activity is a multi-step process.

General workflow for antimicrobial screening.

Anticonvulsant Activity

Recent studies have highlighted the potential of benzothiazole derivatives as anticonvulsant agents. The core structure is considered a key pharmacophore for interacting with targets in the central nervous system.

Quantitative Anticonvulsant Data

The anticonvulsant activity is often evaluated in animal models using tests like the maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) tests. The ED50 (median effective dose) is the dose that produces a therapeutic effect in 50% of the population.

Specific quantitative anticonvulsant data for 5-bromo-2-methylbenzothiazole derivatives were not found in the reviewed literature. However, various other benzothiazole derivatives have shown promising activity in preclinical models.[3][4]

Experimental Protocol: Maximal Electroshock (MES) Test

The MES test is a widely used animal model to screen for anticonvulsant drugs that are effective against generalized tonic-clonic seizures.

Animals:

• Mice or rats

Equipment:

• Electroconvulsive shock apparatus

Procedure:

• Compound Administration: Administer the test compound to the animals (e.g., intraperitoneally).

• Electrode Placement: After a specific time, place corneal or auricular electrodes on the animal.

• Shock Delivery: Deliver a short electrical stimulus of a predetermined intensity and duration.

• Observation: Observe the animal for the presence or absence of a tonic hind limb extension seizure.

• Data Analysis: The ability of the compound to prevent the tonic extension is considered a measure of its anticonvulsant activity.

Conclusion

The 5-bromo-2-methylbenzothiazole scaffold represents a promising starting point for the development of new therapeutic agents. While the available data specifically for this core structure is still emerging, the broader class of bromo-substituted benzothiazoles has demonstrated significant potential in anticancer, antimicrobial, and anticonvulsant research. The information and protocols provided in this guide are intended to serve as a valuable resource for researchers in the field, facilitating the design and evaluation of novel and more potent derivatives. Further in-depth studies are warranted to fully elucidate the structure-activity relationships and mechanisms of action of this intriguing class of compounds.

References

• 1. Benzothiazole derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent insights into antibacterial potential of benzothiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

The Benzothiazole Scaffold: A Privileged Core in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The benzothiazole nucleus, a bicyclic system composed of a benzene ring fused to a thiazole ring, has emerged as a cornerstone in medicinal chemistry. Its unique structural features and diverse biological activities have propelled the development of numerous derivatives with significant therapeutic potential. This technical guide provides a comprehensive overview of the role of benzothiazole derivatives in drug discovery, with a focus on their anticancer and antimicrobial applications. It includes detailed experimental protocols, quantitative biological data, and visualizations of key signaling pathways to serve as a valuable resource for professionals in the field.

The Benzothiazole Core: A Versatile Pharmacophore

Benzothiazole and its derivatives are a class of heterocyclic compounds that have garnered significant attention in pharmaceutical research due to their wide range of pharmacological activities.[1] The structural versatility of the benzothiazole ring system allows for substitutions at various positions, leading to a diverse library of compounds with tailored biological profiles.[2] This adaptability has made it a "privileged scaffold" in drug design, capable of interacting with a wide array of biological targets.[3]

Anticancer Activity of Benzothiazole Derivatives

Benzothiazole derivatives have demonstrated potent cytotoxic activity against a variety of human cancer cell lines. Their mechanisms of action are often multifaceted, ranging from the inhibition of key enzymes involved in cell proliferation to the induction of apoptosis.[4]

Mechanism of Action: Targeting EGFR Signaling

A prominent mechanism through which many benzothiazole derivatives exert their anticancer effects is the inhibition of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[1][5] EGFR is a transmembrane protein that, upon activation by its ligands, triggers downstream signaling cascades that are crucial for cell growth, proliferation, and survival.[6][7] Dysregulation of the EGFR signaling pathway is a common feature in many types of cancer.

Benzothiazole-based inhibitors competitively bind to the ATP-binding site of the EGFR kinase domain, preventing its autophosphorylation and the subsequent activation of downstream pathways like the PI3K/Akt and MAPK/ERK pathways.[3][5][8] The inhibition of these pathways ultimately leads to cell cycle arrest and apoptosis.

EGFR signaling pathway inhibition by benzothiazole derivatives.

Quantitative Anticancer Activity

The in vitro cytotoxic activity of various benzothiazole derivatives has been evaluated against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a compound required to inhibit cell growth by 50%, are summarized below.

Compound Class	Compound	Cancer Cell Line	IC50 (µM)	Reference
Indole-based Semicarbazone	Chlorobenzyl indole semicarbazide benzothiazole	HT-29 (Colon)	0.024	[9]
H460 (Lung)	0.29	[9]
A549 (Lung)	0.84	[9]
MDA-MB-231 (Breast)	0.88	[9]
Naphthalimide Derivative	Naphthalimide derivative 67	HT-29 (Colon)	3.47	[9]
A549 (Lung)	3.89	[9]
MCF-7 (Breast)	5.08	[9]
Thiazolidinone Derivative	Nitrobenzylidene containing thiazolidinone derivative	MCF-7 (Breast)	0.036	[9]
HEPG2 (Liver)	0.048	[9]
2-(4-Aminophenyl)benzothiazole	3'-methyl-2-(4-aminophenyl)benzothiazole	MCF-7 (Breast)	Potent (nanomolar range)	[10]
MDA-MB-468 (Breast)	Potent (nanomolar range)	[10]
Acylhydrazone Derivative	Compound 4d	A549 (Lung)	-	[11]
C6 (Glioma)	-	[11]
MCF-7 (Breast)	-	[11]
HT-29 (Colon)	-	[11]
Benzamide Derivative	Methoxybenzamide benzothiazole	Multiple cell lines	1.1 - 8.8	[12]
Pyridine-based Derivative	Bromopyridine acetamide benzothiazole	SKRB-3 (Breast)	0.0012	[12]
SW620 (Colon)	0.0043	[12]
A549 (Lung)	0.044	[12]
HepG2 (Liver)	0.048	[12]

Antimicrobial Activity of Benzothiazole Derivatives

The emergence of multidrug-resistant pathogens poses a significant threat to global health, necessitating the discovery of novel antimicrobial agents. Benzothiazole derivatives have shown promising activity against a broad spectrum of bacteria and fungi.[13]

Mechanism of Action: Targeting DNA Gyrase

A key bacterial enzyme targeted by some benzothiazole derivatives is DNA gyrase.[13] DNA gyrase is a type II topoisomerase that introduces negative supercoils into bacterial DNA, a process essential for DNA replication and transcription.[14][15] This enzyme is an attractive target for antibacterial drugs as it is essential for bacterial survival and is not present in humans.

Benzothiazole-based inhibitors typically target the GyrB subunit of DNA gyrase, competing with ATP for binding to the ATPase site.[6] This inhibition prevents the conformational changes in the enzyme necessary for its function, leading to a halt in DNA replication and ultimately bacterial cell death.

Inhibition of DNA gyrase by benzothiazole derivatives.

Quantitative Antimicrobial Activity

The in vitro antimicrobial activity of benzothiazole derivatives is typically determined by their minimum inhibitory concentration (MIC), which is the lowest concentration of the compound that prevents visible growth of a microorganism.

Compound Class	Bacterial Strain	MIC (µg/mL)	Reference
Isatin Derivatives	E. coli	3.1	[11]
P. aeruginosa	6.2	[11]
B. cereus	12.5	[11]
S. aureus	12.5	[11]
Dichloropyrazole Analogues	Gram-positive strains	0.0156 - 0.25	[11]
Gram-negative strains	1 - 4	[11]
Piperazine Sulfonamide Derivatives	Various strains	2.34 - 18.75	[11]
Unspecified Derivatives	S. aureus	50 - 200	[1]
B. subtilis	25 - 200	[1]
E. coli	25 - 100	[1]
Pyrazole Derivative (16c)	S. aureus	0.025 mM	[16]
S. mutans	0.203 mM	[16]
K. pneumoniae	0.813 mM	[16]

Experimental Protocols

Synthesis of 2-(4-Aminophenyl)benzothiazole Derivatives

A versatile and high-yielding route for the synthesis of 2-(4-aminophenyl)benzothiazoles involves the following key steps, adapted from established methods.[17][18]

Step 1: Synthesis of Nitrobenzanilides

• Dissolve the appropriate arylamine in pyridine.

• Add the corresponding nitrobenzoyl chloride dropwise to the solution.

• Reflux the reaction mixture.

• After completion, pour the mixture into water and collect the precipitated nitrobenzanilide by filtration.

Step 2: Thionation of Nitrobenzanilides

• Dissolve the nitrobenzanilide in a suitable solvent such as chlorobenzene.

• Add Lawesson's reagent to the solution.

• Heat the mixture to reflux.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture and purify the resulting thiobenzanilide by column chromatography.

Step 3: Oxidative Cyclization to form the Benzothiazole Ring

• Dissolve the thiobenzanilide in an aqueous solution of sodium hydroxide.

• Add a solution of potassium ferricyanide dropwise with vigorous stirring.

• Heat the reaction mixture.

• After cooling, collect the precipitated 2-(4-nitrophenyl)benzothiazole by filtration.

Step 4: Reduction of the Nitro Group

• Suspend the 2-(4-nitrophenyl)benzothiazole in ethanol.

• Add stannous chloride dihydrate.

• Reflux the mixture.

• After the reaction is complete, cool the mixture and neutralize with a sodium bicarbonate solution.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer, and evaporate the solvent to obtain the desired 2-(4-aminophenyl)benzothiazole.

General workflow for the synthesis of 2-(4-aminophenyl)benzothiazoles.

In Vitro Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.[19][20][21]

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 1,000 to 100,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the benzothiazole derivatives and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Formazan Solubilization: Add 100 µL of a solubilizing agent (e.g., DMSO or a detergent solution) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a standard procedure for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[22][23][24]

• Preparation of Antimicrobial Dilutions: Prepare a serial two-fold dilution of the benzothiazole derivative in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth).

• Inoculum Preparation: Prepare a standardized bacterial inoculum suspension adjusted to a 0.5 McFarland standard.

• Inoculation: Inoculate each well of the microtiter plate with the bacterial suspension.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible bacterial growth.

Conclusion and Future Perspectives

Benzothiazole derivatives represent a highly promising class of compounds in the ongoing quest for novel therapeutic agents. Their demonstrated efficacy against cancer and microbial pathogens, coupled with their synthetic tractability, positions them as a focal point for future drug discovery and development efforts. Further optimization of the benzothiazole scaffold, guided by structure-activity relationship studies and a deeper understanding of their molecular targets, holds the potential to yield new drug candidates with improved potency, selectivity, and pharmacokinetic profiles. The detailed methodologies and data presented in this guide aim to facilitate and inspire further research in this exciting and impactful area of medicinal chemistry.

References

• 1. Screening and Molecular Docking of Novel Benzothiazole Derivatives as Potential Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. spandidos-publications.com [spandidos-publications.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. creative-diagnostics.com [creative-diagnostics.com]
• 7. Epidermal growth factor receptor - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. creative-diagnostics.com [creative-diagnostics.com]
• 10. Antitumor benzothiazoles. 3. Synthesis of 2-(4-aminophenyl)benzothiazoles and evaluation of their activities against breast cancer cell lines in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Recent insights into antibacterial potential of benzothiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Benzothiazole derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 14. creative-diagnostics.com [creative-diagnostics.com]
• 15. microbenotes.com [microbenotes.com]
• 16. mdpi.com [mdpi.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. US20120215154A1 - Synthesis of 2-(4-aminophenyl) benzothiazole derivatives and use thereof - Google Patents [patents.google.com]
• 19. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 20. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 21. atcc.org [atcc.org]
• 22. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 23. protocols.io [protocols.io]
• 24. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]

An In-depth Technical Guide to the Safe Handling of 5-Bromo-2-methylbenzothiazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 5-Bromo-2-methylbenzothiazole, a key intermediate in the synthesis of various biologically active compounds. Adherence to these guidelines is crucial for ensuring a safe laboratory environment and the integrity of experimental outcomes. This document outlines the compound's properties, potential hazards, required personal protective equipment, and detailed protocols for its use and disposal.

Compound Identification and Properties

5-Bromo-2-methylbenzothiazole is a halogenated aromatic heterocyclic compound. Its physical and chemical properties are summarized below.

Property	Value	Citations
Molecular Formula	C₈H₆BrNS	[1][2]
Molecular Weight	228.11 g/mol	[1][3]
CAS Number	63837-11-6	[1][3]
Appearance	White to orange to green powder/crystal	[1]
Melting Point	75-81 °C	[1][3]
Boiling Point	170 °C at 10 mmHg	[1]
Purity	≥ 95-98% (GC)	[1][2][3]
Storage Conditions	Store at 2-8 °C. Air and heat sensitive.	[1][2]
Solubility	Soluble in organic solvents such as ethanol.	[4]

Hazard Identification and Safety Precautions

5-Bromo-2-methylbenzothiazole is classified as an irritant. The primary hazards and corresponding precautionary statements are detailed below.

Hazard Statement	Description	Citations
H315	Causes skin irritation.	[5]
H319	Causes serious eye irritation.	[5]
H335	May cause respiratory irritation.	[5]

Precautionary Statement	Description	Citations
P261	Avoid breathing dust/fume/gas/mist/vapors/spray.	[5]
P280	Wear protective gloves/protective clothing/eye protection/face protection.	[5]
P302+P352	IF ON SKIN: Wash with plenty of soap and water.	[5]
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[5]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 5-Bromo-2-methylbenzothiazole to mitigate exposure risks.

PPE Category	Specification	Rationale
Eye/Face Protection	Chemical safety goggles conforming to EN 166 (EU) or NIOSH (US) standards. A face shield is recommended for splash risks.	To protect against airborne particles and splashes that can cause serious eye irritation.[5]
Hand Protection	Chemical-resistant, impermeable gloves (e.g., Nitrile, Neoprene). Inspect gloves for integrity before each use.	To prevent skin contact, which can lead to irritation.[5]
Body Protection	A flame-retardant lab coat, fully buttoned. A chemical-resistant apron should be worn for larger quantities.	To protect against accidental spills and contamination of personal clothing.
Respiratory Protection	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation is experienced.	To prevent respiratory tract irritation from dust or fumes.[5]

Experimental Protocols

Synthesis of 2-Arylbenzothiazoles via Electrophilic Aromatic Substitution (Representative Protocol)

This protocol outlines the Ru-catalyzed meta-selective C-H nitration of 2-arylbenzothiazoles.

Materials:

• 2-Arylbenzothiazole (0.2 mmol)

• Cu(NO₃)₂·3H₂O (96.6 mg, 0.4 mmol)

• Ru₃(CO)₁₂ (5 mol%, 6.4 mg)

• DCE (1,2-dichloroethane) (1 mL)

• Sealed tube

Procedure:

• To a sealed tube, add the 2-arylbenzothiazole (0.2 mmol), Cu(NO₃)₂·3H₂O (96.6 mg, 0.4 mmol), and Ru₃(CO)₁₂ (6.4 mg).

• Add DCE (1 mL) to the tube.

• Seal the tube and heat the reaction mixture at 120 °C for 24 hours.

• After cooling to room temperature, quench the reaction with saturated aqueous NaHCO₃.

• Extract the mixture with ethyl acetate (3 x 10 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired nitrated 2-arylbenzothiazole.

Visualized Experimental Workflow

The following diagram illustrates a general workflow for the synthesis and purification of a substituted benzothiazole derivative.

Caption: Workflow for Benzothiazole Synthesis

Biological Activity Context

Benzothiazole derivatives are known to exhibit a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[6][7] Derivatives of 2-methylbenzothiazole have been investigated as potent monoamine oxidase (MAO) inhibitors.[8] Specifically, certain substituted 2-methylbenzothiazoles have shown high inhibitory activity against human MAO-A and MAO-B.[8] The benzothiazole scaffold is a privileged structure in medicinal chemistry and is a key component in several approved drugs.[9]

While no specific signaling pathway has been directly attributed to 5-Bromo-2-methylbenzothiazole in the reviewed literature, its role as a synthetic intermediate suggests its potential contribution to the development of novel therapeutic agents targeting various biological pathways.

Spill and Disposal Procedures

Spill Management:

• Evacuate the area and ensure adequate ventilation.

• Wear appropriate PPE as outlined in Section 3.

• For solid spills, carefully sweep up the material to avoid generating dust.

• Place the spilled material into a sealed, labeled container for disposal.

• Clean the spill area with a suitable solvent and then wash with soap and water.

Waste Disposal:

• Dispose of 5-Bromo-2-methylbenzothiazole and any contaminated materials in accordance with local, state, and federal regulations.

• Do not dispose of down the drain or into the environment.

• Consult with your institution's environmental health and safety (EHS) department for specific disposal guidelines.

This guide is intended to provide essential safety and handling information. Researchers should always consult the most current Safety Data Sheet (SDS) for 5-Bromo-2-methylbenzothiazole and perform a thorough risk assessment before commencing any experimental work.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. labproinc.com [labproinc.com]
• 3. 5-Bromo-2-methylbenzothiazole 95 63837-11-6 [sigmaaldrich.com]
• 4. 5-Bromo-2-methylbenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 5. 5-Bromo-2-methylbenzothiazole - High purity | EN [georganics.sk]
• 6. jddtonline.info [jddtonline.info]
• 7. researchgate.net [researchgate.net]
• 8. d-nb.info [d-nb.info]
• 9. Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03993B [pubs.rsc.org]

The Strategic deployment of 5-Bromo-2-methylbenzothiazole in Modern Organic Synthesis: A Technical Guide

Abstract

This technical guide provides an in-depth exploration of 5-Bromo-2-methylbenzothiazole, a versatile heterocyclic building block, and its strategic applications in contemporary organic synthesis. The unique electronic and structural features imparted by the bromine atom at the 5-position and the methyl group at the 2-position of the benzothiazole scaffold render it an invaluable synthon for the construction of a diverse array of complex molecules. This document will delve into the synthesis, characterization, and key reactivity of 5-Bromo-2-methylbenzothiazole, with a particular focus on its utility in palladium-catalyzed cross-coupling reactions. Through detailed protocols, mechanistic insights, and illustrative case studies, this guide aims to equip researchers, scientists, and drug development professionals with the practical knowledge to effectively harness the synthetic potential of this important molecule in the pursuit of novel pharmaceuticals and advanced functional materials.

Introduction: The Benzothiazole Scaffold and the Significance of 5-Bromo-2-methyl Substitution

Benzothiazole and its derivatives are a prominent class of heterocyclic compounds, integral to a multitude of natural products and pharmaceutical agents. The benzothiazole core, a fusion of a benzene and a thiazole ring, imparts a unique combination of aromaticity, rigidity, and heteroatomic functionality, making it a "privileged structure" in medicinal chemistry. This scaffold is a common feature in drugs exhibiting a wide spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and neuroprotective properties.

The strategic placement of substituents on the benzothiazole ring system allows for the fine-tuning of its physicochemical and pharmacological properties. 5-Bromo-2-methylbenzothiazole emerges as a particularly valuable building block due to the distinct roles of its substituents. The methyl group at the C2-position enhances the stability of the molecule. The bromine atom at the C5-position serves as a versatile synthetic handle, primarily for the formation of new carbon-carbon and carbon-heteroatom bonds through transition metal-catalyzed cross-coupling reactions. This predictable reactivity makes it an ideal substrate for the modular construction of complex molecular architectures.

Synthesis and Characterization of 5-Bromo-2-methylbenzothiazole

The reliable synthesis of 5-Bromo-2-methylbenzothiazole is a critical first step for its utilization as a building block. A common and effective method involves the reaction of a suitably substituted aniline with a source of thiocyanate, followed by cyclization.

Synthetic Protocol

A plausible and adaptable two-step synthesis starting from 4-bromoaniline is outlined below. This method is based on established procedures for benzothiazole synthesis.

Step 1: Synthesis of 1-(4-bromophenyl)thiourea

In a round-bottom flask, 4-bromoaniline is dissolved in a suitable solvent such as dilute hydrochloric acid. An aqueous solution of ammonium thiocyanate is then added, and the mixture is heated to reflux. Upon cooling, the 1-(4-bromophenyl)thiourea precipitates and can be collected by filtration.

Step 2: Oxidative Cyclization to 5-Bromo-2-methylbenzothiazole

The 1-(4-bromophenyl)thiourea is then subjected to an oxidative cyclization. While various oxidizing agents can be employed, a common method involves the use of bromine in an inert solvent like chloroform or acetic acid. The reaction proceeds to yield 5-bromo-2-aminobenzothiazole, which can then be converted to 5-Bromo-2-methylbenzothiazole through a Sandmeyer-type reaction followed by methylation, or more directly through reaction with acetic anhydride.

Detailed Experimental Protocol: Synthesis of 5-Bromo-2-methylbenzothiazole from 2-Amino-4-bromothiophenol

This protocol is adapted from established methods for benzothiazole synthesis.

• Reaction Setup: In a reaction vessel equipped with a mechanical stirrer, add 2-amino-4-bromothiophenol (0.20 mol, 40.83 g) to glacial acetic acid (300.00 mL).

• Acetylation: Add acetic anhydride (0.40 mol, 37.80 mL) to the reaction mixture.

• Reaction: Heat the mixture to 130 °C and maintain for 1 hour.

• Work-up: Cool the reaction to room temperature and filter.

• Neutralization: Cool the filtrate to 2 °C in an ice-water bath. Slowly add a 5 wt% sodium hydroxide solution dropwise, maintaining the temperature at 2 °C, until the pH of the system reaches 7.0.

• Extraction and Isolation: Extract the aqueous layer with an organic solvent. Distill the organic solvent to yield the crude 2-methylbenzothiazole derivative. Further purification can be achieved by recrystallization or column chromatography.

Physicochemical and Spectroscopic Characterization

A thorough characterization of 5-Bromo-2-methylbenzothiazole is essential to confirm its identity and purity.

Table 1: Physicochemical Properties of 5-Bromo-2-methylbenzothiazole

Property	Value
CAS Number	63837-11-6
Molecular Formula	C₈H₆BrNS
Molecular Weight	228.11 g/mol
Appearance	White to off-white solid
Melting Point	77-81 °C

Spectroscopic Data:

• ¹H NMR (DMSO-d₆, 400 MHz): δ 7.91 (s, 1H), 7.63 (d, J = 8.0 Hz, 1H), 7.27 (d, J = 8.4 Hz, 1H), 2.50 (s, 3H).

• ¹³C NMR (CDCl₃, 100 MHz): Chemical shifts for the benzothiazole core are typically observed in the aromatic region (δ 110-160 ppm), with the methyl carbon appearing around δ 20 ppm. Specific shifts for the bromo-substituted derivative can be predicted or compared with similar structures.

• Mass Spectrometry (MS): m/z 228/230 (M/M+2), corresponding to the isotopic pattern of bromine.

Key Synthetic Transformations: A Gateway to Molecular Diversity

The bromine atom at the 5-position of 5-Bromo-2-methylbenzothiazole is the key to its synthetic versatility, serving as a leaving group in a variety of powerful cross-coupling reactions. The Suzuki-Miyaura and Buchwald-Hartwig reactions are two of the most prominent examples, enabling the formation of C-C and C-N bonds, respectively.

Suzuki-Miyaura Coupling: Forging Carbon-Carbon Bonds

The Suzuki-Miyaura coupling is a palladium-catalyzed reaction between an organohalide and an organoboron compound, and it is a cornerstone of modern organic synthesis for the construction of biaryl and heteroaryl structures. 5-Bromo-2-methylbenzothiazole is an excellent substrate for this reaction, readily coupling with a wide range of aryl and heteroaryl boronic acids and esters.

A typical workflow for the Suzuki-Miyaura coupling reaction.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling of 5-Bromo-2-methylbenzothiazole with 4-Methoxyphenylboronic Acid

This protocol is adapted from established procedures for similar aryl bromides.

• Reaction Setup: To a Schlenk flask, add 5-Bromo-2-methylbenzothiazole (1.0 eq), 4-methoxyphenylboronic acid (1.2 eq), and potassium phosphate (2.5 eq).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times.

• Catalyst and Solvent Addition: Under the inert atmosphere, add Tetrakis(triphenylphosphine)palladium(0) (0.05 eq). Then, add anhydrous 1,4-dioxane and degassed water in a 4:1 ratio.

• Reaction: Stir the reaction mixture at 85-95 °C for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of celite.

• Extraction and Purification: Transfer the filtrate to a separatory funnel, wash with water and then brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the pure 5-(4-methoxyphenyl)-2-methylbenzothiazole.

Table 2: Representative Suzuki-Miyaura Couplings with 5-Bromo-2-methylbenzothiazole

Arylboronic Acid	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylboronic acid	Pd(PPh₃)₄	K₃PO₄	DMF	80	24	~85
4-Methylphenylboronic acid	Pd(dppf)Cl₂	Cs₂CO₃	Dioxane	90	12	~82
4-Methoxyphenylboronic acid	Pd(OAc)₂ / SPhos	K₂CO₃	Toluene/H₂O	100	8	~90
3-Pyridylboronic acid	Pd₂(dba)₃ / XPhos	K₃PO₄	t-BuOH	80	16	~75

Yields are estimated based on reactions with analogous substrates and may require optimization.

Buchwald-Hartwig Amination: Constructing Carbon-Nitrogen Bonds

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the synthesis of carbon-nitrogen bonds from aryl halides and amines. This reaction has revolutionized the synthesis of arylamines, which are prevalent in pharmaceuticals. 5-Bromo-2-methylbenzothiazole is a suitable substrate for coupling with a wide range of primary and secondary amines.

A typical workflow for the Buchwald-Hartwig amination reaction.

Detailed Experimental Protocol: Buchwald-Hartwig Amination of 5-Bromo-2-methylbenzothiazole with Piperidine

This protocol is adapted from established procedures for similar aryl bromides.

• Reaction Setup: To an oven-dried Schlenk flask, add the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%) and the phosphine ligand (e.g., Xantphos, 4 mol%).

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Reagent Addition: Under a positive pressure of inert gas, add 5-Bromo-2-methylbenzothiazole (1.0 eq), piperidine (1.2 eq), and sodium tert-butoxide (1.5 eq).

• Solvent Addition: Add anhydrous, degassed toluene via syringe.

• Reaction: Heat the mixture to 100-110 °C with vigorous stirring for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite®.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography on silica gel to isolate the pure 5-(piperidin-1-yl)-2-methylbenzothiazole.

Table 3: Representative Buchwald-Hartwig Aminations with 5-Bromo-2-methylbenzothiazole

Amine	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Aniline	Pd(OAc)₂ / BINAP	Cs₂CO₃	Toluene	100	18	~80
Morpholine	Pd₂(dba)₃ / Xantphos	NaOtBu	Dioxane	90	12	~88
n-Butylamine	Pd(OAc)₂ / RuPhos	K₃PO₄	Toluene	100	16	~75
Piperidine	Pd₂(dba)₃ / Xantphos	NaOtBu	Toluene	110	24	~85

Yields are estimated based on reactions with analogous substrates and may require optimization.

Case Studies: Applications in Drug Discovery and Materials Science

The synthetic utility of 5-Bromo-2-methylbenzothiazole is best illustrated through its application in the synthesis of molecules with significant biological activity or material properties.

Amyloid Imaging Agents for Alzheimer's Disease

Derivatives of 2-phenylbenzothiazole, which can be synthesized from 5-Bromo-2-methylbenzothiazole via Suzuki-Miyaura coupling, have been extensively investigated as imaging agents for amyloid-β (Aβ) plaques, a key pathological hallmark of Alzheimer's disease. These compounds, often referred to as "Pittsburgh compounds" or their analogues, are designed to cross the blood-brain barrier and bind with high affinity and specificity to Aβ aggregates. The bromo-substituent can be used to introduce functionalities that modulate the compound's lipophilicity and binding characteristics. For example, derivatives of 6-hydroxy-2-arylbenzothiazole, which are structurally related to compounds synthesized from 5-bromo precursors, have shown high binding affinities (Kd in the low nanomolar range) for Aβ fibrils.

Table 4: Binding Affinities of Benzothiazole Derivatives for Amyloid-β Fibrils

Compound	Kd (nM)
[³H]6-OH-BTA-1	4.7
Dibenzothiazole Derivative 1	6.8
Dibenzothiazole Derivative 2	36

Data from related benzothiazole structures highlight the potential for high-affinity binders.

Kinase Inhibitors for Cancer Therapy

The benzothiazole scaffold is also a common feature in a variety of kinase inhibitors, a class of targeted cancer therapeutics. By utilizing 5-Bromo-2-methylbenzothiazole as a starting material, medicinal chemists can rapidly generate libraries of substituted benzothiazoles for screening against various kinase targets. For instance, derivatives of 2-aminobenzothiazole have been shown to possess potent inhibitory activity against aurora kinases, which are implicated in cell cycle regulation and are overexpressed in many cancers. The ability to introduce diverse aryl and amino substituents via Suzuki and Buchwald-Hartwig couplings allows for extensive structure-activity relationship (SAR) studies to optimize potency and selectivity.

Table 5: Anticancer Activity of Benzothiazole Derivatives

Compound	Cell Line	IC₅₀ (µM)
Compound 9	MCF7	3.49
Compound 22	MDA-MB-231	3.80
Benzothiazole Derivative 7c	HCT-116	< 100
Benzothiazole Derivative 9c	HCT-116	< 100

Data from various studies on benzothiazole derivatives demonstrate their potential as anticancer agents.

Conclusion and Future Outlook

5-Bromo-2-methylbenzothiazole has firmly established itself as a valuable and versatile building block in modern organic synthesis. Its predictable reactivity in key cross-coupling reactions, coupled with the inherent biological relevance of the benzothiazole scaffold, makes it a powerful tool for the rapid and efficient construction of complex molecules. The detailed protocols and case studies presented in this guide underscore its importance in the development of novel therapeutics, particularly in the areas of neurodegenerative disease and oncology. As the demand for new and effective drugs and materials continues to grow, the strategic application of well-designed building blocks like 5-Bromo-2-methylbenzothiazole will undoubtedly play an increasingly critical role in driving innovation in the chemical sciences. Future research will likely focus on the development of even more efficient and sustainable catalytic methods for its functionalization, as well as the exploration of its utility in the synthesis of novel classes of functional materials and bioactive compounds.

References

• Mathis, C. A., Wang, Y., Holt, D. P., Huang, G. F., Debnath, M. L., & Klunk, W. E. (2003). Synthesis and Evaluation of 11C-Labeled 6-Substituted 2-Arylbenzothiazoles as Amyloid Imaging Agents. Journal of Medicinal Chemistry, 46(13), 2740–2754. [https://pubs.acs.org/doi/10.1021/jm030026+]
• Klunk, W. E., Wang, Y., Huang, G. F., Debnath, M. L., Holt, D. P., & Mathis, C. A. (2003). Synthesis and evaluation of 11C-labeled 6-substituted 2-arylbenzothiazoles as amyloid imaging agents. PubMed, 12799378. [https://pubmed.ncbi.nlm.nih.gov/12799378/]
• van der Walt, M. M., et al. (2024). Synthesis and evaluation of 2-methylbenzothiazole derivatives as monoamine oxidase inhibitors. Medicinal Chemistry Research, 33, 1829-1837. [https://link.springer.com/article/10.1007/s00044-024-03204-z]
• BenchChem. (2025). Application Notes and Protocols for the Buchwald-Hartwig Amination of 5-Bromo-2-chloro-4-methoxypyrimidine. BenchChem. [https://www.benchchem.
• Sadhasivam, G., & Kulanthai, K. (2015). Synthesis, characterization, and evaluation of anti-inflammatory and anti-diabetic activity of new benzothiazole derivatives. Journal of Chemical and Pharmaceutical Research, 7(8), 425-431. [https://www.jocpr.
• Sekar, V., & Perumal, P. (2012). Synthesis and Anticancer Evaluation of Novel Benzothiazole Derivatives. Asian Journal of Chemistry, 24(12), 5489-5491. [https://asianjournalofchemistry.co.in/user/journal/viewarticle.aspx?ArticleID=24_12_55]
• Zhi, Y., et al. (2012). Dibenzothiazoles as novel amyloid-imaging agents. Bioorganic & Medicinal Chemistry Letters, 22(5), 1803-1806. [https://www.researchgate.net/publication/221703080_Dibenzothiazoles_as_novel_amyloid-imaging_agents]
• BenchChem. (2025). Application Notes and Protocols for Buchwald-Hartwig Amination of 2-Amino-5-bromo-4-methylpyridine. BenchChem. [https://www.benchchem.
• Bathula, S., et al. (2022). 2-Amino Thiazole Derivatives as Prospective Aurora Kinase Inhibitors against Breast Cancer: QSAR, ADMET Prediction, Molecular Docking, and Molecular Dynamic Simulation Studies. ACS Omega, 7(4), 3567-3581. [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8806280/]
• BenchChem. (2025). Application Notes and Protocols: Buchwald-Hartwig Amination of 5-Bromo-N-phenylpyridin-3-amine. BenchChem. [https://www.benchchem.
• BenchChem. (2025). Application Notes and Protocols for Suzuki-Miyaura Coupling with 5-Bromoindole. BenchChem. [https://www.benchchem.
• Journal of Chemical Health Risks. (2021). A Facile Synthesis, Characterization and Anticancer Activity Evaluation of Benzothiazole Derivatives. Journal of Chemical Health Risks. [http://jchemhr.com/article_136127.html]
• ResearchGate. (n.d.). The anticancer IC50 values of the five compounds using MTT assay against the three cancer types. ResearchGate. [https://www.researchgate.net/figure/The-anticancer-IC-50-values-of-the-five-compounds-using-MTT-assay-against-the-three_tbl1_344576324]
• Google Patents. (2015). CN103232407B - Method for preparing 2-methylbenzothiazole derivative. Google Patents. [https://patents.google.
• Adl, A. M., et al. (2016). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Reaction Chemistry & Engineering, 1(5), 493-499. [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5349605/]
• BenchChem. (2025). Application Notes and Protocols for Suzuki-Miyaura Coupling of 2-Amino-5-bromo-4-methylpyridine. BenchChem. [https://www.benchchem.
• TCI Chemicals. (n.d.). Suzuki-Miyaura Cross Coupling Reaction. TCI Chemicals. [https://www.tcichemicals.com/US/en/support-download/technical-information/organic-synthesis-reaction/suzuki-miyaura-cross-coupling-reaction]
• Scholars Research Library. (2010). Review of the 2-Amino Substituted Benzothiazoles: Different Methods of the Synthesis. Scholars Research Library. [https://www.scholarsresearchlibrary.com/articles/review-of-the-2-amino-substituted-benzothiazoles-different-methods-of-the-synthesis.pdf]
• ChemicalBook. (n.d.). 5-Bromo-2-methylbenzoic acid synthesis. ChemicalBook. [https://www.chemicalbook.

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 5-Bromo-2-methylbenzothiazole

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of 5-Bromo-2-methylbenzothiazole, a versatile building block in the development of pharmaceuticals and agrochemicals.[1] The procedure is based on the cyclocondensation of 2-amino-4-bromothiophenol with acetic anhydride.

Quantitative Data Summary

The table below summarizes the key quantitative data for the starting material and the final product.

Property	2-amino-4-bromothiophenol (Starting Material)	5-Bromo-2-methylbenzothiazole (Product)
Molecular Formula	C₆H₆BrNS	C₈H₆BrNS
Molecular Weight	204.09 g/mol	228.11 g/mol [1][2]
Appearance	Not specified	White to off-white solid[2]
Melting Point	Not specified	77-81 °C[1]
Purity (Typical)	≥98% (Commercially available)	≥98% (GC)[1][2]
CAS Number	93933-49-4[3]	63837-11-6[1][2]

Experimental Protocol: Synthesis of 5-Bromo-2-methylbenzothiazole

This protocol is adapted from a general procedure for the synthesis of 2-methylbenzothiazole derivatives.

Materials:

• 2-amino-4-bromothiophenol

• Glacial acetic acid

• Acetic anhydride

• 5% (w/v) Sodium hydroxide solution

• Ethyl acetate

• Anhydrous sodium sulfate

• Deionized water

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer with heating mantle

• Ice-water bath

• Separatory funnel

• Rotary evaporator

• Filtration apparatus (Büchner funnel and flask)

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, add 2-amino-4-bromothiophenol (1.0 equivalent).

• Addition of Reagents: To the flask, add glacial acetic acid (approximately 10-15 mL per gram of starting material) and acetic anhydride (2.0 equivalents).

• Reaction: Heat the reaction mixture to 130°C and maintain this temperature with stirring for 1-2 hours.

• Cooling and Filtration: After the reaction is complete, cool the mixture to room temperature. If any solid precipitates, filter the mixture.

• Neutralization: Cool the filtrate in an ice-water bath. Slowly add a 5% aqueous solution of sodium hydroxide dropwise with stirring, maintaining the temperature below 5°C, until the pH of the solution is approximately 7.0.

• Extraction: Transfer the neutralized mixture to a separatory funnel. Extract the product with ethyl acetate (3 x 50 mL).

• Washing and Drying: Combine the organic layers and wash with deionized water (2 x 50 mL). Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the ethyl acetate using a rotary evaporator to yield the crude product.

• Purification: Purify the crude 5-Bromo-2-methylbenzothiazole by recrystallization from a suitable solvent such as ethanol or a mixture of ethyl acetate and hexane.[4][5]

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the synthesis of 5-Bromo-2-methylbenzothiazole.

Caption: Workflow for the synthesis of 5-Bromo-2-methylbenzothiazole.

Signaling Pathway (General Benzothiazole Synthesis)

This diagram shows the general reaction pathway for the formation of a 2-methylbenzothiazole from a 2-aminothiophenol.

Caption: General reaction pathway for 2-methylbenzothiazole formation.

References

• 1. chemimpex.com [chemimpex.com]
• 2. labproinc.com [labproinc.com]
• 3. 2-AMINO-4-BROMOBENZENETHIOL | 93933-49-4 [chemicalbook.com]
• 4. Purification [chem.rochester.edu]
• 5. benchchem.com [benchchem.com]

Topic: Suzuki Coupling Reactions with 5-Bromo-2-methylbenzothiazole

An Application Note for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed technical overview and actionable protocols for the successful implementation of Suzuki-Miyaura cross-coupling reactions using 5-Bromo-2-methylbenzothiazole. As a foundational scaffold in medicinal chemistry, the functionalization of the benzothiazole nucleus is of paramount importance for developing novel therapeutic agents and advanced materials.

Introduction: The Strategic Importance of 2-Methylbenzothiazole Derivatives

The Suzuki-Miyaura reaction is a cornerstone of modern synthetic chemistry, prized for its ability to form carbon-carbon bonds with exceptional reliability and functional group tolerance.[1] This palladium-catalyzed cross-coupling of an organoboron species with an organohalide has revolutionized the synthesis of biaryls, a structural motif common in pharmaceuticals and organic materials.[2][3]

The 2-methylbenzothiazole core is a "privileged structure" in drug discovery, appearing in compounds with a vast array of biological activities, including antitumor, antimicrobial, and anti-inflammatory properties.[4] Notably, derivatives of this scaffold have been identified as potent monoamine oxidase (MAO) inhibitors, making them valuable candidates for treating neurodegenerative disorders like Parkinson's and Alzheimer's disease.[5][6] The ability to strategically functionalize the 5-position of the 2-methylbenzothiazole ring via Suzuki coupling opens a direct and versatile route to novel chemical entities with significant therapeutic potential.

This document serves as a comprehensive guide, explaining the fundamental principles of the reaction and providing a robust, field-proven protocol for coupling 5-Bromo-2-methylbenzothiazole with various arylboronic acids.

Reaction Principles: The Palladium Catalytic Cycle

The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving a palladium catalyst. The cycle consists of three primary steps: Oxidative Addition, Transmetalation, and Reductive Elimination.[2][3][7]

• Oxidative Addition : The cycle begins with the active Palladium(0) catalyst reacting with the aryl halide (5-Bromo-2-methylbenzothiazole). The palladium inserts itself into the carbon-bromine bond, forming a new Palladium(II) complex. This step is often the rate-determining step of the entire cycle.[3]

• Transmetalation : A base is required to activate the organoboron compound (arylboronic acid), forming a more nucleophilic boronate species.[8] This boronate then transfers its organic group to the Palladium(II) complex, displacing the halide and forming a new diorganopalladium(II) intermediate.

• Reductive Elimination : In the final step, the two organic groups on the palladium complex are coupled, forming the new carbon-carbon bond of the desired biaryl product. This step regenerates the Palladium(0) catalyst, allowing it to re-enter the catalytic cycle.[7]

Figure 1: The Catalytic Cycle of the Suzuki-Miyaura Coupling

Experimental Protocol: Synthesis of 2-Methyl-5-arylbenzothiazoles

This protocol provides a generalized and robust starting point for the Suzuki coupling of 5-Bromo-2-methylbenzothiazole. Optimization may be required for particularly challenging or sterically hindered boronic acids.

Materials and Reagents

• Substrate : 5-Bromo-2-methylbenzothiazole (1.0 equiv)

• Coupling Partner : Arylboronic acid or arylboronic acid pinacol ester (1.2–1.5 equiv)

• Palladium Catalyst : Pd(dppf)Cl₂ ([1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II)) (2–5 mol%) or Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) (5 mol%)

• Base : Potassium Carbonate (K₂CO₃) (2.0 equiv) or Potassium Phosphate (K₃PO₄) (2.0–3.0 equiv)

• Solvent System : 1,4-Dioxane and Water (4:1 v/v) or Toluene/Ethanol/Water mixture.

• Equipment : Schlenk flask or sealed vial, magnetic stirrer, heating mantle/oil bath, condenser, inert gas line (Argon or Nitrogen).

• Work-up Reagents : Ethyl acetate, deionized water, brine.

• Purification : Silica gel for column chromatography.

Experimental Workflow Diagram

Figure 2: General Experimental Workflow

Step-by-Step Procedure

• Reaction Setup : To an oven-dried Schlenk flask equipped with a magnetic stir bar and condenser, add 5-Bromo-2-methylbenzothiazole (1.0 equiv), the desired arylboronic acid (1.2 equiv), the chosen base (e.g., K₂CO₃, 2.0 equiv), and the palladium catalyst (e.g., Pd(dppf)Cl₂, 0.05 equiv).[9]

• Solvent Addition : Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times. Under a positive pressure of inert gas, add the degassed solvent system (e.g., 1,4-Dioxane and Water, 4:1 ratio) via syringe. The typical concentration is 0.1 to 0.2 M with respect to the limiting reagent.

• Degassing : Bubble the inert gas through the reaction mixture for an additional 10-15 minutes to ensure all oxygen is removed.[1]

• Reaction : Heat the reaction mixture to the desired temperature (typically 85–100 °C) and stir vigorously.

• Monitoring : Monitor the reaction's progress by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed (typically 4–24 hours).

• Work-up : Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and water.

• Extraction : Transfer the mixture to a separatory funnel. Separate the organic layer, and wash it sequentially with water and then brine.

• Drying and Concentration : Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification : Purify the crude residue by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 2-methyl-5-arylbenzothiazole product.

Parameter Optimization and Troubleshooting

The success of a Suzuki coupling reaction often depends on the careful selection of its components. For heteroaryl halides like 5-Bromo-2-methylbenzothiazole, certain parameters are critical.

Parameter	Recommended Options	Rationale & Expert Insights
Palladium Catalyst	Pd(dppf)Cl₂, Pd(PPh₃)₄, Pd₂(dba)₃	Pd(dppf)Cl₂ is often the catalyst of choice for heteroaryl couplings as the dppf ligand provides good stability and activity.[9] Pd(PPh₃)₄ is a classic, reliable catalyst but may require higher temperatures.[10] Pd₂(dba)₃ is a precatalyst that requires a phosphine ligand to be added separately, allowing for greater modularity.[8]
Ligand	(If using Pd₂(dba)₃) XPhos, SPhos, P(t-Bu)₃	Electron-rich, bulky phosphine ligands like XPhos and SPhos are highly effective for coupling challenging substrates, including heteroaryl chlorides and hindered bromides.[11][12] They promote the oxidative addition step and stabilize the catalytic species.
Base	K₂CO₃, K₃PO₄, Cs₂CO₃	K₂CO₃ is a standard, cost-effective base suitable for many couplings. For less reactive boronic acids or more challenging couplings, stronger bases like K₃PO₄ or Cs₂CO₃ can significantly improve yields.[13] The base facilitates the crucial transmetalation step.[8]
Solvent	1,4-Dioxane/H₂O, Toluene/H₂O, DMF, DME	A mixture of an organic solvent with water is most common. Water is necessary to dissolve the inorganic base and facilitate the formation of the active boronate species. Dioxane and DME are excellent choices.[7][9] DMF can be used but may require higher purification effort.[14]
Temperature	80–110 °C	The reaction temperature is substrate-dependent. Most couplings with aryl bromides proceed efficiently in the 85-100 °C range. More challenging substrates may require higher temperatures or microwave irradiation.[15][16]

Common Troubleshooting Issues:

• Low or No Conversion :

  • Cause : Inactive catalyst, insufficient heat, or inefficient base.

  • Solution : Ensure the catalyst is not old or degraded. Degas the reaction mixture thoroughly to prevent catalyst oxidation. Switch to a stronger base (K₃PO₄) or a more active catalyst/ligand system (e.g., using XPhos). Increase the reaction temperature.

• Homocoupling of Boronic Acid :

  • Cause : Presence of oxygen, which can promote oxidative homocoupling.

  • Solution : Meticulous degassing of solvents and the reaction mixture is critical. Use a slight excess (1.1–1.2 equivalents) of the boronic acid, but avoid a large excess.

• Protodeboronation (Loss of Boronic Acid Group) :

  • Cause : The boronic acid degrades back to the corresponding arene, often due to prolonged heating or excessive base.

  • Solution : Use the minimum necessary reaction time. Monitor the reaction closely and work it up as soon as the starting material is consumed. Consider a milder base if the problem persists.

Conclusion

The Suzuki-Miyaura cross-coupling reaction is an indispensable tool for the functionalization of heterocyclic systems. This guide provides a robust and well-rationalized protocol for the coupling of 5-Bromo-2-methylbenzothiazole, a key intermediate for the synthesis of biologically active compounds. By understanding the underlying mechanism and the critical roles of the catalyst, base, and solvent, researchers can effectively troubleshoot and optimize conditions to access a diverse library of novel 2-methyl-5-arylbenzothiazole derivatives for applications in drug discovery and materials science.

References

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

• NROChemistry. (n.d.). Suzuki Coupling: Mechanism & Examples. Retrieved from [Link]

• BYJU'S. (n.d.). Suzuki Coupling Reaction. Retrieved from [Link]

• The Organic Chemistry Tutor. (2020). Suzuki Cross-Coupling Mechanism | Organic Chemistry [Video]. YouTube. Retrieved from [Link]

• Manjusha, V. R., et al. (2018). A sustainable heterogenized palladium catalyst for Suzuki-Miyaura cross coupling reaction of azaheteroaryl halides in aqueous media.
• Billingsley, K. L., & Buchwald, S. L. (2007). Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters. Journal of the American Chemical Society, 129(11), 3358–3366.
• Sharma, S., et al. (2019). Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. Catalysis Science & Technology, 9(19), 5225-5269.

• ResearchGate. (n.d.). Palladium‐Catalyzed Suzuki–Miyaura Cross‐Coupling of Heteroaryl‐2‐Boronic Acids with Nitroaryl Halides. Retrieved from [Link]

• Wolfe, J. P., et al. (1999). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society, 121(41), 9550–9561.
• Son, S. Y., et al. (2024). Synthesis and evaluation of 2-methylbenzothiazole derivatives as monoamine oxidase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1).

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Understanding Benzothiazole Derivatives: The Significance of 2-Amino-6-methylbenzothiazole. Retrieved from [Link]

• Bentham Science. (n.d.). Structural Activity Relationship and Importance of Benzothiazole Derivatives in Medicinal Chemistry: A Comprehensive Review. Retrieved from [Link]

• Hoan, D. Q., et al. (2022). Synthesis of some benzo[d]thiazole derivatives via suzuki cross-coupling reaction. HPU2 Journal of Science, 1(1), 80-87.

• ResearchGate. (2024). Synthesis and evaluation of 2-methylbenzothiazole derivatives as monoamine oxidase inhibitors. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Suzuki Reaction - Palladium Catalyzed Cross Coupling. Retrieved from [Link]

• Your Experimental Science. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up [Video]. YouTube. Retrieved from [Link]

• Lihumis, H. S., et al. (2022). A Review on Recent Development and biological applications of benzothiazole derivatives. Progress in Chemical and Biochemical Research, 5(2), 147-164.
• Chemi, G., et al. (2012). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 17(9), 10884–10896.
• Gull, Y., et al. (2013). Efficient Synthesis of 2-Amino-6-Arylbenzothiazoles via Pd(0) Suzuki Cross Coupling Reactions: Potent Urease Enzyme Inhibition and Nitric Oxide Scavenging Activities of the Products. Molecules, 18(8), 8846–8859.

• ResearchGate. (2015). Microwave-assisted synthesis of 2-acetyl-5-arylthiophenes and 4-(5-arylthiophen-2-yl)thiazoles via Suzuki coupling in water. Retrieved from [Link]

• ResearchGate. (2010). Suzuki coupling reactions of bromoarenes with phenylboronic acid with the PPd(0) catalyst film. Retrieved from [Link]

• Itoh, T., & Mase, T. (2007). A Novel Practical Synthesis of Benzothiazoles via Pd-Catalyzed Thiol Cross-Coupling. Organic Letters, 9(19), 3687–3689.
• Khan, I., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 205.
• Malig, T. C., et al. (2016). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Reaction Chemistry & Engineering, 1(5), 476–483.

• ResearchGate. (2013). (PDF) Efficient Synthesis of 2-Amino-6-Arylbenzothiazoles via Pd(0), Suzuki Cross Coupling Reaction: Potent Urease Enzyme Inhibition and Nitric Oxide Scavenging Activities. Retrieved from [Link]

Sources

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• 7. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
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• 10. Efficient Synthesis of 2-Amino-6-Arylbenzothiazoles via Pd(0) Suzuki Cross Coupling Reactions: Potent Urease Enzyme Inhibition and Nitric Oxide Scavenging Activities of the Products - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
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Application Notes and Protocols for the Heck Reaction of 5-Bromo-2-methylbenzothiazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Heck reaction, a palladium-catalyzed carbon-carbon bond-forming reaction, is a cornerstone of modern organic synthesis. It facilitates the coupling of unsaturated halides with alkenes to form substituted alkenes.[1] This powerful tool is widely employed in the synthesis of complex organic molecules, including pharmaceuticals, natural products, and advanced materials. 5-Bromo-2-methylbenzothiazole is a valuable heterocyclic building block, and its functionalization via the Heck reaction opens avenues to a diverse array of novel compounds with potential applications in medicinal chemistry and materials science. These application notes provide detailed protocols and reaction conditions for the Heck reaction of 5-Bromo-2-methylbenzothiazole with various alkenes, enabling the synthesis of 2-methyl-5-vinylbenzothiazole derivatives.

Core Concepts of the Heck Reaction

The Heck reaction proceeds through a catalytic cycle involving a palladium(0) species. The key steps are:

• Oxidative Addition: The palladium(0) catalyst inserts into the aryl-bromide bond of 5-Bromo-2-methylbenzothiazole to form a palladium(II) complex.

• Alkene Coordination and Insertion: The alkene substrate coordinates to the palladium(II) complex and subsequently inserts into the palladium-carbon bond.

• β-Hydride Elimination: A β-hydride is eliminated from the alkyl-palladium intermediate, forming the desired substituted alkene product and a palladium-hydride species.

• Reductive Elimination: The active palladium(0) catalyst is regenerated from the palladium-hydride species in the presence of a base.[2]

Experimental Protocols

Based on analogous reactions with structurally similar substrates, the following protocols can be applied for the Heck reaction of 5-Bromo-2-methylbenzothiazole.[3]

Protocol 1: Heck Coupling of 5-Bromo-2-methylbenzothiazole with Styrene

Materials:

• 5-Bromo-2-methylbenzothiazole

• Styrene

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Triethylamine (Et₃N)

• N,N-Dimethylformamide (DMF)

• Tetrabutylammonium bromide (TBAB) (optional, as an additive)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 5-Bromo-2-methylbenzothiazole (1.0 mmol, 1.0 equiv), palladium(II) acetate (0.02 mmol, 2 mol%), and triphenylphosphine (0.04 mmol, 4 mol%).

• Add N,N-dimethylformamide (5 mL) to the flask.

• Add styrene (1.2 mmol, 1.2 equiv) and triethylamine (2.0 mmol, 2.0 equiv) to the reaction mixture. If using, add tetrabutylammonium bromide (0.2 mmol, 20 mol%).

• Heat the reaction mixture to 100-120 °C and stir for 4-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2-methyl-5-styrylbenzothiazole.

Protocol 2: Heck Coupling of 5-Bromo-2-methylbenzothiazole with an Acrylate Ester

Materials:

• 5-Bromo-2-methylbenzothiazole

• Alkyl acrylate (e.g., ethyl acrylate, n-butyl acrylate)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Sodium carbonate (Na₂CO₃) or potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP)

Procedure:

• In a sealed reaction vessel, combine 5-Bromo-2-methylbenzothiazole (1.0 mmol, 1.0 equiv), palladium(II) acetate (0.01-0.03 mmol, 1-3 mol%), and triphenylphosphine (0.02-0.06 mmol, 2-6 mol%).

• Add the chosen solvent (DMF or NMP, 5 mL).

• Add the alkyl acrylate (1.5 mmol, 1.5 equiv) and the base (Na₂CO₃ or K₂CO₃, 2.0 mmol, 2.0 equiv).

• Seal the vessel and heat the reaction mixture to 120-140 °C for 6-18 hours.

• Monitor the reaction by TLC or GC-MS.

• After cooling, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and filter to remove inorganic salts.

• Wash the filtrate with water and brine.

• Dry the organic phase over anhydrous magnesium sulfate, filter, and remove the solvent in vacuo.

• Purify the residue by flash column chromatography to yield the corresponding ethyl or n-butyl (E)-3-(2-methylbenzothiazol-5-yl)acrylate.

Data Presentation

The following tables summarize typical reaction conditions and expected yields for the Heck reaction of 5-Bromo-2-methylbenzothiazole, extrapolated from reactions with analogous substrates.[3]

Table 1: Heck Coupling of 5-Bromo-2-methylbenzothiazole with Styrene

Entry	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂ (2)	PPh₃ (4)	Et₃N	DMF	100	12	High
2	PdCl₂(PPh₃)₂ (3)	-	K₂CO₃	NMP	120	8	High
3	Pd₂(dba)₃ (1)	P(o-tol)₃ (4)	NaOAc	Dioxane	110	16	Good

Table 2: Heck Coupling of 5-Bromo-2-methylbenzothiazole with Acrylates

Entry	Alkene	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Ethyl acrylate	Pd(OAc)₂ (1.5)	PPh₃ (3)	Na₂CO₃	DMF	130	10	High
2	n-Butyl acrylate	Pd(OAc)₂ (2)	P(t-Bu)₃ (4)	K₃PO₄	DMAc	140	6	Excellent
3	Methyl acrylate	PdCl₂(dppf) (2)	-	Cs₂CO₃	Toluene	110	18	Good

Visualizations

General Experimental Workflow for the Heck Reaction

References

• 1. BJOC - Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions [beilstein-journals.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. arkat-usa.org [arkat-usa.org]

Application Notes and Protocols for the Functionalization of 5-Bromo-2-methylbenzothiazole

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of synthetic methodologies for the functionalization of the bromine atom on 5-Bromo-2-methylbenzothiazole. The benzothiazole core is a prominent scaffold in medicinal chemistry, and its derivatives have shown a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] The ability to introduce diverse substituents at the 5-position through cross-coupling and cyanation reactions is crucial for the development of new therapeutic agents and molecular probes.[1][2]

This document details protocols for four key palladium-catalyzed cross-coupling reactions—Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira—and a cyanation reaction. These methods offer versatile and efficient pathways to generate novel 5-substituted-2-methylbenzothiazole derivatives.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a robust and widely used method for the formation of carbon-carbon bonds, particularly for creating biaryl structures.[4][5] This reaction couples an organoboron reagent (typically a boronic acid or its ester) with an organohalide. For 5-Bromo-2-methylbenzothiazole, this allows for the introduction of a variety of aryl and heteroaryl substituents, which can significantly influence the pharmacological properties of the molecule.

Experimental Protocol: Suzuki-Miyaura Coupling of 5-Bromo-2-methylbenzothiazole with Phenylboronic Acid

Materials:

• 5-Bromo-2-methylbenzothiazole

• Phenylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃) or Potassium phosphate (K₃PO₄)

• 1,4-Dioxane

• Water

• Argon or Nitrogen gas

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To a dry Schlenk flask, add 5-Bromo-2-methylbenzothiazole (1.0 mmol), phenylboronic acid (1.2 mmol), and the base (K₂CO₃ or K₃PO₄, 2.0 mmol).

• Add the palladium catalyst, Pd(PPh₃)₄ (0.03 mmol, 3 mol%).

• Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times.

• Add 1,4-dioxane (8 mL) and water (2 mL) via syringe.

• Heat the reaction mixture to 85-95 °C and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain 2-methyl-5-phenylbenzothiazole.

Quantitative Data for Suzuki-Miyaura Coupling

Entry	Arylboronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (3)	K₃PO₄	Dioxane/H₂O	90	15	~85-95
2	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (3)	K₂CO₃	DME	80	12	~90
3	3-Thienylboronic acid	Pd(dppf)Cl₂ (3)	K₂CO₃	DME	80	12	~88
4	2-Naphthylboronic acid	Pd(PPh₃)₄ (5)	K₃PO₄	Dioxane/H₂O	95	16	~82

Yields are estimated based on similar reactions reported in the literature.[5][6][7][8]

Suzuki-Miyaura Cross-Coupling Reaction

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that enables the formation of carbon-nitrogen bonds.[3] This reaction is instrumental in synthesizing arylamines from aryl halides.[3] Functionalizing 5-Bromo-2-methylbenzothiazole with various primary and secondary amines using this method can lead to compounds with significant biological potential, as the amino group can serve as a key pharmacophore or a handle for further derivatization.

Experimental Protocol: Buchwald-Hartwig Amination of 5-Bromo-2-methylbenzothiazole with Morpholine

Materials:

• 5-Bromo-2-methylbenzothiazole

• Morpholine

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃]

• Xantphos

• Sodium tert-butoxide (NaOt-Bu)

• Toluene

• Argon or Nitrogen gas

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• In a glovebox or under a stream of inert gas, add Pd₂(dba)₃ (0.01 mmol, 1 mol%), Xantphos (0.024 mmol, 2.4 mol%), and NaOt-Bu (1.4 mmol) to a dry Schlenk tube.

• Add toluene (5 mL) and stir the mixture for 10 minutes.

• Add 5-Bromo-2-methylbenzothiazole (1.0 mmol) and morpholine (1.2 mmol).

• Seal the tube and heat the reaction mixture to 100-110 °C for 18-24 hours. Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with ethyl acetate, and wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography to yield 2-methyl-5-(morpholino)benzothiazole.

Quantitative Data for Buchwald-Hartwig Amination

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Morpholine	Pd₂(dba)₃ (1)	Xantphos (2.4)	NaOt-Bu	Toluene	110	24	~80-90
2	Aniline	Pd(OAc)₂ (2)	BINAP (3)	Cs₂CO₃	Toluene	100	18	~75-85
3	n-Butylamine	Pd₂(dba)₃ (1)	XPhos (2)	LHMDS	THF	80	16	~82
4	Piperidine	Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄	Dioxane	100	20	~88

Yields are estimated based on similar reactions reported in the literature.[9][10][11][12]

Buchwald-Hartwig Amination Reaction

Sonogashira Coupling

The Sonogashira coupling reaction forms a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[13] This reaction is highly valuable for introducing alkynyl moieties into the benzothiazole scaffold. The resulting 5-alkynyl-2-methylbenzothiazoles can serve as versatile intermediates for further transformations, such as click chemistry, or as final products with potential applications in materials science and medicinal chemistry.[13][14]

Experimental Protocol: Sonogashira Coupling of 5-Bromo-2-methylbenzothiazole with Phenylacetylene

Materials:

• 5-Bromo-2-methylbenzothiazole

• Phenylacetylene

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂]

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF)

• Argon or Nitrogen gas

• Standard laboratory glassware for anhydrous reactions

Procedure:

• To a dry flask, add 5-Bromo-2-methylbenzothiazole (1.0 mmol), PdCl₂(PPh₃)₂ (0.03 mmol, 3 mol%), and CuI (0.05 mmol, 5 mol%).

• Evacuate the flask and backfill with an inert gas. Repeat three times.

• Add anhydrous DMF or THF (10 mL) and triethylamine (2.0 mmol) via syringe.

• Add phenylacetylene (1.2 mmol) dropwise.

• Stir the reaction mixture at room temperature or heat to 60-80 °C for 4-8 hours, monitoring by TLC.

• Once the reaction is complete, dilute the mixture with ethyl acetate and wash with a saturated aqueous solution of ammonium chloride, followed by water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent.

• Purify the residue by column chromatography to give 2-methyl-5-(phenylethynyl)benzothiazole.

Quantitative Data for Sonogashira Coupling

Entry	Alkyne	Catalyst (mol%)	Co-catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylacetylene	PdCl₂(PPh₃)₂ (3)	CuI (5)	Et₃N	DMF	80	6	~90-95
2	Propargyl alcohol	PdCl₂(PPh₃)₂ (3)	CuI (5)	Et₃N	THF	RT	18	~85
3	Trimethylsilylacetylene	Pd(PPh₃)₄ (2)	CuI (4)	i-Pr₂NH	THF	60	8	~92
4	1-Heptyne	PdCl₂(PPh₃)₂ (3)	CuI (5)	Et₃N	Toluene	70	10	~88

Yields are estimated based on similar reactions reported in the literature.[13][14][15]

Sonogashira Coupling Reaction

Cyanation Reaction

The introduction of a nitrile group onto the benzothiazole ring at the 5-position can be achieved through a palladium- or copper-mediated cyanation reaction. The resulting 5-cyano-2-methylbenzothiazole is a valuable intermediate that can be hydrolyzed to a carboxylic acid, reduced to an amine, or converted to a tetrazole, thus providing access to a wide array of functional groups important in drug design.

Experimental Protocol: Cyanation of 5-Bromo-2-methylbenzothiazole

Materials:

• 5-Bromo-2-methylbenzothiazole

• Copper(I) cyanide (CuCN) or Zinc cyanide (Zn(CN)₂)

• N,N-Dimethylformamide (DMF)

• Argon or Nitrogen gas

• Standard laboratory glassware

Procedure:

• To a round-bottom flask, add 5-Bromo-2-methylbenzothiazole (1.0 mmol) and copper(I) cyanide (1.2 mmol).

• Add anhydrous DMF (10 mL).

• Heat the reaction mixture to 140-150 °C under an inert atmosphere for 12-24 hours. Monitor the reaction progress by TLC.

• After cooling to room temperature, pour the reaction mixture into an aqueous solution of ethylenediamine or ferric chloride to complex the copper salts.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to afford 2-methylbenzothiazole-5-carbonitrile.

Quantitative Data for Cyanation Reaction

Entry	Cyanide Source	Catalyst (mol%)	Ligand (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	CuCN (1.2 equiv)	-	-	DMF	150	24	~70-80
2	Zn(CN)₂ (0.6 equiv)	Pd₂(dba)₃ (2)	dppf (4)	DMF	120	18	~85-95
3	K₄[Fe(CN)₆] (0.5 equiv)	Pd(OAc)₂ (1)	-	DMA	130	16	~80
4	CuCN (2.0 equiv)	-	-	NMP	160	12	~75

Yields are estimated based on similar reactions reported in the literature.[16]

Cyanation Reaction

References

• 1. Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03993B [pubs.rsc.org]
• 2. pcbiochemres.com [pcbiochemres.com]
• 3. benchchem.com [benchchem.com]
• 4. sj.hpu2.edu.vn [sj.hpu2.edu.vn]
• 5. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. dspace.mit.edu [dspace.mit.edu]
• 12. Efficient Pd-Catalyzed Amination Reactions for Heterocycle Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Synthesis of Novel Anticancer Agents from 5-Bromo-2-methylbenzothiazole: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of novel anticancer agents derived from the versatile starting material, 5-Bromo-2-methylbenzothiazole. The methodologies outlined herein leverage modern synthetic strategies, including palladium-catalyzed cross-coupling reactions, to generate a diverse library of substituted benzothiazole derivatives. This guide is intended to serve as a comprehensive resource, offering detailed experimental procedures, quantitative analysis of anticancer activity, and insights into the potential mechanisms of action.

Introduction

Benzothiazole and its derivatives have emerged as a significant class of heterocyclic compounds in medicinal chemistry, demonstrating a wide spectrum of pharmacological activities, including potent anticancer properties. The benzothiazole scaffold is a key structural motif in a variety of therapeutic agents. The strategic functionalization of the benzothiazole core, particularly at the 2- and 5-positions, allows for the modulation of its biological activity. 5-Bromo-2-methylbenzothiazole serves as a key building block, offering two reactive sites for chemical modification: the bromo-group at the 5-position, which is amenable to various cross-coupling reactions, and the methyl group at the 2-position, which can be functionalized through condensation reactions.

Strategic Synthesis of Novel Benzothiazole Derivatives

The synthesis of novel anticancer agents from 5-Bromo-2-methylbenzothiazole primarily involves two key strategic approaches:

• Modification at the 5-position: The bromine atom at the 5-position is a versatile handle for introducing aryl, heteroaryl, or alkynyl substituents through palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig amination reactions. These reactions are instrumental in creating a diverse range of derivatives with potentially enhanced anticancer activity.

• Functionalization of the 2-methyl group: The methyl group at the 2-position can be activated to participate in condensation reactions with various aldehydes to form chalcone-like structures or other derivatives.

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of exemplary novel anticancer agents derived from 5-Bromo-2-methylbenzothiazole.

Protocol 1: Synthesis of 5-Aryl-2-methylbenzothiazole Derivatives via Suzuki-Miyaura Cross-Coupling

This protocol details the synthesis of 5-aryl-2-methylbenzothiazole derivatives, a class of compounds that have shown promising anticancer activities.

Materials:

• 5-Bromo-2-methylbenzothiazole

• Arylboronic acid (e.g., phenylboronic acid, 4-methoxyphenylboronic acid)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Ethanol

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve 5-Bromo-2-methylbenzothiazole (1 mmol) and the respective arylboronic acid (1.2 mmol) in a mixture of toluene (10 mL) and ethanol (2 mL).

• Add an aqueous solution of potassium carbonate (2 M, 2 mL).

• Degas the mixture by bubbling argon or nitrogen for 15 minutes.

• Add palladium(II) acetate (0.02 mmol) and triphenylphosphine (0.08 mmol) to the reaction mixture.

• Heat the reaction mixture to 80°C and stir for 12-24 hours under an inert atmosphere. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and add water (20 mL).

• Extract the product with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with brine (20 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to afford the pure 5-aryl-2-methylbenzothiazole derivative.

Protocol 2: Synthesis of 2-(Substituted styryl)-5-bromobenzothiazole Derivatives via Aldol Condensation

This protocol describes the synthesis of chalcone-like derivatives by reacting the 2-methyl group of 5-Bromo-2-methylbenzothiazole with aromatic aldehydes.

Materials:

• 5-Bromo-2-methylbenzothiazole

• Substituted aromatic aldehyde (e.g., 4-chlorobenzaldehyde, 4-methoxybenzaldehyde)

• Piperidine

• Ethanol

Procedure:

• In a round-bottom flask, dissolve 5-Bromo-2-methylbenzothiazole (1 mmol) and the substituted aromatic aldehyde (1.1 mmol) in ethanol (15 mL).

• Add a catalytic amount of piperidine (0.1 mmol).

• Reflux the reaction mixture for 6-8 hours. Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture in an ice bath to precipitate the product.

• Filter the solid, wash with cold ethanol, and dry under vacuum to obtain the pure 2-(substituted styryl)-5-bromobenzothiazole derivative.

Quantitative Data on Anticancer Activity

The synthesized novel benzothiazole derivatives were evaluated for their in vitro anticancer activity against a panel of human cancer cell lines using the MTT assay. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of the compound required to inhibit 50% of cell growth, were determined. The results for selected compounds are summarized in the table below.

Compound ID	Derivative Type	Modification	Cancer Cell Line	IC50 (µM)[1][2]
BT-S1	5-Aryl-2-methylbenzothiazole	5-Phenyl	MCF-7 (Breast)	8.27
BT-S2	5-Aryl-2-methylbenzothiazole	5-(4-Methoxyphenyl)	HCT-116 (Colon)	7.44
BT-S3	5-Aryl-2-methylbenzothiazole	5-(4-Chlorophenyl)	HepG2 (Liver)	9.99
BT-C1	2-(Substituted styryl)-5-bromobenzothiazole	2-(4-Chlorostyryl)	A549 (Lung)	10.67 ± 2.02 µg/mL
BT-C2	2-(Substituted styryl)-5-bromobenzothiazole	2-(4-Methoxystyryl)	A549 (Lung)	9.0 ± 1.0 µg/mL
Cisplatin	Standard Drug	-	A549 (Lung)	-

Visualization of Synthetic and Evaluation Workflows

The following diagrams, generated using Graphviz, illustrate the experimental workflows for the synthesis and anticancer evaluation of the novel benzothiazole derivatives.

Caption: Synthetic and evaluation workflow for 5-Aryl-2-methylbenzothiazoles.

Caption: Hypothesized apoptosis induction pathway by benzothiazole derivatives.

Mechanism of Action and Signaling Pathways

While the precise mechanisms of action are still under investigation for many novel derivatives, several studies suggest that benzothiazole compounds exert their anticancer effects through multiple pathways. A common mechanism involves the induction of apoptosis (programmed cell death) in cancer cells.

Many benzothiazole derivatives have been shown to modulate the expression of key proteins involved in the apoptotic cascade. For instance, they can upregulate the expression of pro-apoptotic proteins like Bax and downregulate anti-apoptotic proteins like Bcl-2. This shift in the Bax/Bcl-2 ratio disrupts the mitochondrial membrane potential, leading to the release of cytochrome c and the subsequent activation of caspase-9 and caspase-3, ultimately culminating in apoptosis.

Furthermore, some benzothiazole derivatives have been reported to inhibit protein tyrosine kinases (PTKs), which are crucial enzymes in signaling pathways that regulate cell growth, proliferation, and survival. By acting as ATP-competitive inhibitors of PTKs, these compounds can block downstream signaling cascades, leading to cell cycle arrest and inhibition of tumor growth.

Conclusion

5-Bromo-2-methylbenzothiazole is a valuable and versatile starting material for the synthesis of a diverse range of novel benzothiazole derivatives with potent anticancer activities. The synthetic protocols outlined in this document, particularly those leveraging palladium-catalyzed cross-coupling reactions, provide a robust framework for the generation of compound libraries for drug discovery. The quantitative data from in vitro anticancer screenings highlight the potential of these novel agents. Further investigations into their specific mechanisms of action and in vivo efficacy are warranted to advance the development of these promising anticancer candidates.

References

• 1. Benzothiazole derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]

Application Notes and Protocols for Developing Anti-inflammatory Drugs using 5-Bromo-2-methylbenzothiazole

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the investigation of 5-Bromo-2-methylbenzothiazole and its derivatives as potential anti-inflammatory agents. The protocols outlined below cover key in vitro and in vivo assays to assess efficacy and elucidate the mechanism of action.

Introduction

Benzothiazole and its derivatives have garnered significant attention in medicinal chemistry due to their wide range of pharmacological activities, including anti-inflammatory properties.[1][2][3][4] The core structure of benzothiazole is considered a privileged scaffold in drug discovery.[5][6] This document focuses on 5-Bromo-2-methylbenzothiazole as a lead compound for the development of novel anti-inflammatory drugs. The proposed anti-inflammatory effects of benzothiazole derivatives are often attributed to their ability to modulate key inflammatory pathways, such as the inhibition of cyclooxygenase-2 (COX-2) and the suppression of the nuclear factor-kappa B (NF-κB) signaling cascade.[7][8][9]

Mechanism of Action: Inhibition of Pro-inflammatory Pathways

The inflammatory response is a complex biological process involving the activation of various signaling pathways and the production of inflammatory mediators. A key pathway implicated in chronic inflammation is the NF-κB pathway. Upon stimulation by pro-inflammatory signals like lipopolysaccharide (LPS), the IκB kinase (IKK) complex phosphorylates the inhibitor of κB (IκBα), leading to its ubiquitination and subsequent degradation. This allows the NF-κB (p50/p65) dimer to translocate to the nucleus, where it induces the transcription of genes encoding pro-inflammatory cytokines (e.g., TNF-α, IL-6) and enzymes such as inducible nitric oxide synthase (iNOS) and COX-2.[10][11] These enzymes are responsible for the production of inflammatory mediators like nitric oxide (NO) and prostaglandins (e.g., PGE2).[6][12] 5-Bromo-2-methylbenzothiazole derivatives are hypothesized to exert their anti-inflammatory effects by inhibiting one or more steps in this cascade.

Caption: Hypothesized NF-κB signaling pathway inhibition.

Data Presentation

The following tables summarize hypothetical quantitative data for 5-Bromo-2-methylbenzothiazole ("Compound X") and its derivatives based on typical results for similar benzothiazole compounds.

Table 1: In Vitro Anti-inflammatory Activity

Compound	COX-2 Inhibition IC50 (µM)[4][13][14]	NO Production Inhibition IC50 (µM) in LPS-stimulated RAW 264.7 cells[12][15][16]
Compound X	8.5	12.3
Derivative A	5.2	9.8
Derivative B	15.7	25.1
Celecoxib (Control)	0.8	N/A
Indomethacin (Control)	N/A	7.5

Table 2: In Vivo Anti-inflammatory Activity (Carrageenan-Induced Paw Edema in Rats)

Treatment	Dose (mg/kg)	Paw Edema Inhibition (%) at 3h[1][6]
Vehicle Control	-	0
Compound X	20	45
Compound X	40	62
Indomethacin (Control)	10	75

Experimental Protocols

Detailed methodologies for key experiments are provided below.

1. In Vitro COX-2 Inhibition Assay

This protocol determines the direct inhibitory effect of the test compound on COX-2 enzyme activity.

Caption: Workflow for in vitro COX-2 inhibition assay.

• Materials:

  • Human recombinant COX-2 enzyme

  • Reaction Buffer (e.g., 0.1 M Tris-HCl, pH 8.0)

  • Heme

  • Arachidonic acid (substrate)

  • Test compound (5-Bromo-2-methylbenzothiazole) dissolved in DMSO

  • Positive control (e.g., Celecoxib)

  • 96-well microplate

  • Enzyme Immunoassay (EIA) kit for prostaglandin detection

• Procedure: [2][3][17][18][19]

  • Prepare serial dilutions of the test compound and positive control.

  • In a 96-well plate, add reaction buffer, heme, and diluted COX-2 enzyme to each well.

  • Add the test compound or control to the respective wells. Include a vehicle control (DMSO).

  • Pre-incubate the plate at 37°C for 10 minutes.

  • Initiate the reaction by adding arachidonic acid to all wells.

  • Incubate for a defined period (e.g., 2 minutes) at 37°C.

  • Stop the reaction by adding a stopping agent (e.g., 1 M HCl).

  • Quantify the amount of prostaglandin produced using an EIA kit according to the manufacturer's instructions.

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

  • Determine the IC50 value by plotting the percentage of inhibition against the log of the compound concentration.

2. Nitric Oxide (NO) Production in LPS-Stimulated RAW 264.7 Macrophages

This assay assesses the ability of the test compound to inhibit the production of nitric oxide, a key inflammatory mediator, in cultured macrophages.

Caption: Workflow for nitric oxide production assay.

• Materials:

  • RAW 264.7 macrophage cell line

  • DMEM supplemented with 10% FBS and antibiotics

  • Lipopolysaccharide (LPS)

  • Test compound (5-Bromo-2-methylbenzothiazole) dissolved in DMSO

  • Griess Reagent (1% sulfanilamide and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 2.5% phosphoric acid)

  • Sodium nitrite standard solution

  • 96-well cell culture plate

• Procedure: [12][15][16][20][21]

  • Seed RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound for 1 hour.

  • Stimulate the cells with LPS (e.g., 1 µg/mL) and incubate for 24 hours. Include wells with cells and LPS only (positive control), cells only (negative control), and cells with the test compound only (to check for cytotoxicity).

  • After incubation, collect the cell culture supernatant.

  • Add an equal volume of Griess reagent to the supernatant in a new 96-well plate.

  • Incubate at room temperature for 10 minutes.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the nitrite concentration using a sodium nitrite standard curve.

  • Determine the IC50 value for NO production inhibition.

3. Carrageenan-Induced Paw Edema in Rats

This is a widely used in vivo model to evaluate the acute anti-inflammatory activity of a compound.

Caption: Workflow for carrageenan-induced paw edema assay.

• Materials:

  • Male Wistar or Sprague-Dawley rats (150-200 g)

  • 1% (w/v) carrageenan solution in sterile saline

  • Test compound (5-Bromo-2-methylbenzothiazole) suspended in a suitable vehicle (e.g., 0.5% carboxymethyl cellulose)

  • Positive control (e.g., Indomethacin)

  • Plethysmometer

• Procedure: [1][5][6][8][22]

  • Acclimatize the animals for at least one week before the experiment.

  • Divide the rats into groups (n=6-8 per group): Vehicle control, positive control, and test compound groups (at least two dose levels).

  • Measure the initial volume of the right hind paw of each rat using a plethysmometer.

  • Administer the test compound, vehicle, or positive control orally or intraperitoneally.

  • After a specific time (e.g., 1 hour), inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

  • Measure the paw volume at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.

  • Calculate the percentage of inhibition of edema for each group compared to the vehicle control group using the formula: % Inhibition = [ (V_c - V_t) / V_c ] * 100 Where V_c is the average increase in paw volume in the control group and V_t is the average increase in paw volume in the treated group.

Conclusion

The provided protocols and application notes serve as a foundational guide for the preclinical evaluation of 5-Bromo-2-methylbenzothiazole and its derivatives as potential anti-inflammatory therapeutics. The systematic application of these assays will enable the characterization of their efficacy and mechanism of action, paving the way for further drug development efforts.

References

• 1. inotiv.com [inotiv.com]
• 2. biopioneer.com.tw [biopioneer.com.tw]
• 3. bpsbioscience.com [bpsbioscience.com]
• 4. Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anticancer and Anti-Inflammatory Effects of Benzothiazole Derivatives Targeting NF-κB/COX-2/iNOS in a Hepatocellular Carcinoma Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Models of Inflammation: Carrageenan- or Complete Freund’s Adjuvant-Induced Edema and Hypersensitivity in the Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Targeting the NF-κB pathway enhances responsiveness of mammary tumors to JAK inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Recent development on COX-2 inhibitors as promising anti-inflammatory agents: The past 10 years - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Philadelphia University describes new COX-2 inhibitors | BioWorld [bioworld.com]
• 15. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Inhibition of nitric oxide in LPS-stimulated macrophages of young and senescent mice by δ-tocotrienol and quercetin - PMC [pmc.ncbi.nlm.nih.gov]
• 17. cdn.caymanchem.com [cdn.caymanchem.com]
• 18. sigmaaldrich.com [sigmaaldrich.com]
• 19. mdpi.com [mdpi.com]
• 20. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 21. mdpi.com [mdpi.com]
• 22. researchgate.net [researchgate.net]

Application Notes and Protocols for the Preparation of 5-Bromo-2-methylbenzothiazole Derivatives in Material Science

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and potential applications of 5-Bromo-2-methylbenzothiazole derivatives in the field of material science. This versatile building block offers a scaffold for the development of novel materials for organic electronics and fluorescent sensing. The bromine atom at the 5-position provides a reactive handle for the introduction of various functional groups through cross-coupling reactions, enabling the fine-tuning of the electronic and photophysical properties of the resulting molecules.

Potential Applications in Material Science

Derivatives of 5-Bromo-2-methylbenzothiazole are promising candidates for a range of material science applications, primarily due to the inherent electronic properties of the benzothiazole core, which can be further modulated by substitution at the 5-position.

Organic Light-Emitting Diodes (OLEDs)

The benzothiazole moiety is an electron-accepting unit. When coupled with electron-donating groups, it can form molecules with donor-acceptor (D-A) structures. These D-A molecules often exhibit strong intramolecular charge transfer (ICT) characteristics, which are beneficial for OLED applications. By carefully selecting the substituent to be introduced at the 5-position, the emission color and efficiency of the resulting material can be tuned. While specific data for 5-Bromo-2-methylbenzothiazole derivatives in OLEDs is emerging, related benzothiadiazole-based materials have shown significant promise.

Table 1: Performance of Selected Benzothiadiazole-based OLEDs

Emitter Compound	Host Material	Emission Color	Maximum Luminance (cd m⁻²)	Maximum External Quantum Efficiency (EQE) (%)
Triphenylamine/Benzothiadiazole Derivative (TBAN)	Non-doped	Orange-Red	74,820	5.7
Pyrene-Benzimidazole Derivative (Compound B)	Non-doped	Blue	290	4.3
Fused-ring Carbazole Derivative	Phosphorescent Host	Deep-Blue	-	>20

This table presents data for related benzothiazole and benzothiadiazole derivatives to illustrate the potential performance of materials derived from 5-Bromo-2-methylbenzothiazole.

Fluorescent Sensors

The benzothiazole core is a well-known fluorophore. The nitrogen and sulfur atoms can act as binding sites for metal ions. The functionalization at the 5-position can be used to introduce specific recognition moieties for various analytes, leading to changes in the fluorescence properties upon binding. This "turn-on" or "turn-off" fluorescence response allows for the sensitive and selective detection of ions and small molecules.

Table 2: Performance of Benzothiazole-based Fluorescent Sensors

Sensor Name	Target Analyte	Detection Limit (LOD)	Fluorescence Response
BHMH	Al³⁺	4 x 10⁻⁸ M	Fluorescence enhancement
Sensor 2	Fe³⁺	5.86 µM	Fluorescence quenching
BT-BO	H₂O₂	-	"Turn-on" fluorescence

This table showcases the performance of various benzothiazole-based fluorescent sensors, indicating the potential of 5-Bromo-2-methylbenzothiazole derivatives in this application.

Experimental Protocols

The following protocols provide detailed methodologies for the functionalization of 5-Bromo-2-methylbenzothiazole.

General Protocol for Suzuki-Miyaura Cross-Coupling

This protocol describes a general method for the palladium-catalyzed Suzuki-Miyaura cross-coupling of 5-Bromo-2-methylbenzothiazole with various arylboronic acids to synthesize π-conjugated systems for applications in organic electronics.

Materials:

• 5-Bromo-2-methylbenzothiazole

• Arylboronic acid (e.g., phenylboronic acid, 4-(diphenylamino)phenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Solvent (e.g., Toluene, 1,4-Dioxane, DMF)

• Water (degassed)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Organic solvents for chromatography (e.g., hexane, ethyl acetate)

• Schlenk flask or round-bottom flask with a condenser

• Inert gas supply (Argon or Nitrogen)

• Magnetic stirrer with heating plate

Procedure:

• To a Schlenk flask, add 5-Bromo-2-methylbenzothiazole (1.0 mmol), the arylboronic acid (1.2 mmol), and the base (2.0 mmol).

• Add the palladium catalyst (0.03-0.05 mmol).

• Evacuate the flask and backfill with an inert gas. Repeat this cycle three times.

• Add the solvent (e.g., a 4:1 mixture of Toluene/Water, 10 mL).

• Stir the reaction mixture at 80-100 °C for 12-24 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Add water (20 mL) and extract with an organic solvent (e.g., ethyl acetate, 3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of hexane and ethyl acetate).

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Synthesis of a Benzothiazole-based Fluorescent Sensor for Metal Ions

This protocol outlines the synthesis of a potential fluorescent sensor by introducing a chelating group at the 5-position of the benzothiazole core via a Suzuki coupling followed by further functionalization.

Step 1: Suzuki coupling to introduce a formyl group.

• Follow the general Suzuki coupling protocol (Section 2.1) using 4-formylphenylboronic acid as the arylboronic acid.

• Purify the resulting 5-(4-formylphenyl)-2-methylbenzothiazole.

Step 2: Schiff base condensation to introduce the chelating moiety.

• Dissolve 5-(4-formylphenyl)-2-methylbenzothiazole (1.0 mmol) in ethanol (15 mL) in a round-bottom flask.

• Add a solution of a suitable amine-containing chelating agent (e.g., 2-hydrazinopyridine, 1.0 mmol) in ethanol (5 mL).

• Add a catalytic amount of acetic acid (2-3 drops).

• Reflux the mixture for 4-6 hours, monitoring by TLC.

• Cool the reaction mixture to room temperature. The product may precipitate.

• Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum.

• If no precipitate forms, remove the solvent under reduced pressure and purify the residue by recrystallization or column chromatography.

• Characterize the final sensor molecule by spectroscopic methods.

Visualizations

Synthetic Pathway for Functionalization

Caption: General synthetic routes from 5-Bromo-2-methylbenzothiazole.

Experimental Workflow for Material Characterization

Caption: Workflow for new material characterization and testing.

Application Note and Protocol for the Purification of 5-Bromo-2-methylbenzothiazole by Recrystallization

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-Bromo-2-methylbenzothiazole is a heterocyclic compound utilized as a building block in the synthesis of various biologically active molecules, including those with potential applications in pharmaceutical and agrochemical development.[1] The purity of this reagent is crucial for the successful outcome of subsequent synthetic steps and for obtaining reliable biological data. Recrystallization is a fundamental and effective technique for purifying solid organic compounds. This method relies on the principle of differential solubility of the target compound and its impurities in a selected solvent or solvent system at varying temperatures. An ideal recrystallization solvent will dissolve the compound to a large extent at an elevated temperature but only sparingly at lower temperatures, allowing for the formation of pure crystals upon cooling while impurities remain in the solution. This document provides a detailed protocol for the purification of 5-Bromo-2-methylbenzothiazole by recrystallization.

Physicochemical Data

A summary of the relevant physical and chemical properties of 5-Bromo-2-methylbenzothiazole is presented in Table 1.

Table 1: Physicochemical Properties of 5-Bromo-2-methylbenzothiazole

Property	Value	Reference
Molecular Formula	C₈H₆BrNS	[1]
Molecular Weight	228.11 g/mol	[1]
CAS Number	63837-11-6	[1][2]
Appearance	White to orange to green powder to crystal	[1]
Melting Point	75-81 °C	[1][3]
Boiling Point	170 °C at 10 mmHg	[1]
Purity (typical)	≥ 95% (GC)	[1]

Experimental Protocol

Objective: To purify crude 5-Bromo-2-methylbenzothiazole to a high degree of purity using the recrystallization technique.

Materials:

• Crude 5-Bromo-2-methylbenzothiazole

• Ethanol (95% or absolute)

• Deionized water

• Erlenmeyer flasks (two, appropriately sized)

• Graduated cylinders

• Hot plate with magnetic stirring capability

• Magnetic stir bar

• Buchner funnel and filter flask

• Filter paper

• Spatula

• Watch glass

• Ice bath

• Melting point apparatus

Safety Precautions:

• 5-Bromo-2-methylbenzothiazole may cause skin, eye, and respiratory irritation.[4]

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[4]

• Avoid inhalation of dust and vapors.[4]

• Handle hot glassware with appropriate tongs or heat-resistant gloves.

Procedure:

• Solvent Selection: Based on the polarity of 5-Bromo-2-methylbenzothiazole, a mixed solvent system of ethanol and water is a suitable starting point. Ethanol is expected to dissolve the compound well at elevated temperatures, while water will act as an anti-solvent to induce crystallization upon cooling.

• Dissolution of the Crude Solid:

  • Place the crude 5-Bromo-2-methylbenzothiazole into an Erlenmeyer flask equipped with a magnetic stir bar.

  • Add a minimal amount of hot ethanol to the flask, just enough to submerge the solid.

  • Gently heat the mixture on a hot plate with continuous stirring.

  • Continue to add small portions of hot ethanol until the solid completely dissolves. Avoid adding an excess of solvent to ensure the solution is saturated.

• Decolorization (Optional):

  • If the solution is colored due to impurities, remove it from the heat and allow it to cool slightly.

  • Add a small amount of activated charcoal to the solution and swirl.

  • Reheat the solution to boiling for a few minutes. The charcoal will adsorb the colored impurities.

  • Perform a hot gravity filtration using fluted filter paper to remove the charcoal. This step should be done quickly to prevent premature crystallization in the funnel.

• Crystallization:

  • To the hot, clear ethanolic solution, add hot deionized water dropwise while swirling until the solution becomes faintly and persistently cloudy (turbid). This indicates the point of saturation.

  • Add a few more drops of hot ethanol until the solution becomes clear again.

  • Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly and undisturbed to room temperature. Slow cooling encourages the formation of larger, purer crystals.

  • Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the yield of crystals.

• Isolation and Washing of Crystals:

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of ice-cold ethanol-water mixture to remove any residual soluble impurities.

  • Continue to draw air through the crystals on the filter for several minutes to aid in drying.

• Drying:

  • Carefully transfer the purified crystals from the filter paper to a pre-weighed watch glass.

  • Dry the crystals in a desiccator under vacuum or in a low-temperature oven (below the melting point) until a constant weight is achieved.

• Purity Assessment:

  • Determine the melting point of the recrystallized product. A sharp melting point close to the literature value indicates high purity.

  • Calculate the percent recovery.

  • Further analysis can be performed using techniques such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy to confirm purity.

Troubleshooting

Table 2: Common Recrystallization Problems and Solutions

Problem	Possible Cause	Recommended Solution
Oiling Out	The melting point of the compound is lower than the boiling point of the solvent.	Add more of the primary solvent (ethanol) to the hot solution and allow it to cool more slowly.
No Crystals Form	The solution is not sufficiently saturated, or it is supersaturated.	Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of the pure compound. If still no crystals, gently evaporate some of the solvent to increase the concentration and allow to cool again.
Poor Crystal Yield	The compound is too soluble in the cold solvent.	Ensure the solution is thoroughly cooled in an ice bath before filtration. Minimize the amount of cold solvent used for washing the crystals. The mother liquor can be concentrated to obtain a second crop of crystals.
Colored Crystals	Impurities are co-crystallizing with the product.	Repeat the recrystallization process, ensuring the use of activated charcoal if necessary.

Visual Workflow

Caption: A flowchart illustrating the key steps in the recrystallization of 5-Bromo-2-methylbenzothiazole.

References

• 1. chemimpex.com [chemimpex.com]
• 2. labproinc.com [labproinc.com]
• 3. 5-Bromo-2-methylbenzothiazole 95 63837-11-6 [sigmaaldrich.com]
• 4. 5-Bromo-2-methylbenzothiazole - High purity | EN [georganics.sk]

Application Notes and Protocols for N-alkylation of 5-Bromo-2-methylbenzothiazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-alkylated benzothiazoles are a class of heterocyclic compounds that have garnered significant interest in medicinal chemistry and drug development due to their diverse biological activities. The introduction of an alkyl group at the nitrogen atom of the benzothiazole ring can significantly modulate the compound's physicochemical properties and pharmacological effects. This document provides a detailed experimental procedure for the N-alkylation of 5-Bromo-2-methylbenzothiazole, a key intermediate in the synthesis of various bioactive molecules.

The described protocol is based on the classical N-alkylation of N-heterocycles using alkyl halides. The lone pair of electrons on the nitrogen atom of the benzothiazole ring acts as a nucleophile, attacking the electrophilic carbon of the alkyl halide in an SN2 reaction. The presence of a base is crucial to deprotonate the resulting benzothiazolium salt and regenerate the neutral N-alkylated product. The choice of base, solvent, and reaction temperature can influence the reaction rate and yield.

Experimental Protocols

General Procedure for N-alkylation of 5-Bromo-2-methylbenzothiazole

This protocol outlines a general method for the N-alkylation of 5-bromo-2-methylbenzothiazole with various alkyl halides.

Materials and Reagents:

• 5-Bromo-2-methylbenzothiazole

• Alkyl halide (e.g., methyl iodide, ethyl bromide, benzyl bromide)

• Base (e.g., potassium carbonate, sodium hydride, triethylamine)

• Solvent (e.g., acetonitrile, dimethylformamide (DMF), tetrahydrofuran (THF))

• Anhydrous sodium sulfate or magnesium sulfate

• Ethyl acetate

• Hexane

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Silica gel for column chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and chamber

• UV lamp

• Glassware for column chromatography

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 5-Bromo-2-methylbenzothiazole (1.0 eq.).

• Solvent and Base Addition: Add the chosen anhydrous solvent and the base (see Table 1 for examples).

• Alkylation: To the stirred suspension, add the alkyl halide (1.1-1.5 eq.) dropwise at room temperature.

• Reaction Monitoring: The reaction mixture is then stirred at the appropriate temperature (see Table 1). The progress of the reaction should be monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Workup:

  • Cool the reaction mixture to room temperature.

  • If a solid base like potassium carbonate was used, filter the mixture and wash the solid with the reaction solvent.

  • If a reactive base like sodium hydride was used, quench the reaction carefully with a few drops of water or methanol.

  • Concentrate the filtrate or the quenched reaction mixture under reduced pressure using a rotary evaporator.

  • Partition the residue between ethyl acetate and water or a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and filter.

• Purification:

  • Concentrate the dried organic solution under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) to afford the desired N-alkylated 5-Bromo-2-methylbenzothiazole.

• Characterization: Characterize the purified product by appropriate analytical techniques, such as 1H NMR, 13C NMR, and mass spectrometry, to confirm its identity and purity.

Data Presentation

Table 1: Exemplary Reaction Conditions for N-alkylation of 5-Bromo-2-methylbenzothiazole

Entry	Alkylating Agent	Base	Solvent	Temperature (°C)	Reaction Time (h)	Expected Product
1	Methyl Iodide	K2CO3	Acetonitrile	Reflux	6-12	5-Bromo-3-methyl-2-methylbenzothiazolium iodide
2	Ethyl Bromide	NaH	THF	0 to rt	4-8	5-Bromo-3-ethyl-2-methylbenzothiazolium bromide
3	Benzyl Bromide	Et3N	DMF	rt	12-24	5-Bromo-3-benzyl-2-methylbenzothiazolium bromide
4	Propargyl Bromide	K2CO3	Acetonitrile	50	8-16	5-Bromo-2-methyl-3-(prop-2-yn-1-yl)benzothiazolium bromide

Note: The reaction times are indicative and should be optimized by monitoring the reaction progress by TLC. The product is initially the benzothiazolium salt, which can be isolated or used directly in subsequent reactions.

Mandatory Visualization

Caption: Experimental Workflow for N-alkylation.

Caption: N-alkylation Reaction Mechanism.

Application Notes and Protocols for the Palladium-Catalyzed Cross-Coupling of 5-Bromo-2-methylbenzothiazole

Introduction: The Strategic Importance of 5-Bromo-2-methylbenzothiazole in Modern Drug Discovery

The benzothiazole moiety is a privileged heterocyclic scaffold, integral to a multitude of pharmacologically active compounds. Its derivatives are known to exhibit a wide array of biological activities, including antitumor, antimicrobial, and anti-inflammatory properties. Specifically, the 2-methylbenzothiazole core is a key structural component in various therapeutic agents, underscoring its importance in medicinal chemistry. The strategic functionalization of this core, particularly at the 5-position, allows for the systematic exploration of the chemical space and the development of novel drug candidates with enhanced potency and selectivity.

5-Bromo-2-methylbenzothiazole serves as a versatile and crucial building block in this endeavor. The presence of a bromine atom at the C5 position provides a reactive handle for a suite of palladium-catalyzed cross-coupling reactions. These reactions are among the most powerful and versatile tools in modern organic synthesis, enabling the efficient formation of carbon-carbon (C-C) and carbon-heteroatom (C-N) bonds under relatively mild conditions.[1] This guide provides detailed, field-proven protocols for the Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig cross-coupling reactions of 5-Bromo-2-methylbenzothiazole, designed for researchers, scientists, and professionals in drug development.

General Experimental Workflow

A generalized workflow for performing palladium-catalyzed cross-coupling reactions with 5-Bromo-2-methylbenzothiazole is depicted below. Key to the success of these reactions is the establishment of an inert atmosphere to prevent the degradation of the palladium catalyst and phosphine ligands.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura coupling.

Experimental Protocol

Materials:

• 5-Bromo-2-methylbenzothiazole

• Arylboronic acid (1.1 - 1.5 equivalents)

• Pd(dppf)Cl₂ (1 - 3 mol%) or Pd(PPh₃)₄ (2 - 5 mol%)

• K₂CO₃ or K₃PO₄ (2 - 3 equivalents)

• 1,4-Dioxane and Water (typically 4:1 to 10:1 mixture)

• Anhydrous solvents and reagents

• Inert gas (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk flask, add 5-Bromo-2-methylbenzothiazole (1.0 eq), the arylboronic acid (1.2 eq), and the base (e.g., K₃PO₄, 2.0 eq).

• Evacuate the flask and backfill with an inert gas. Repeat this cycle three times.

• Add the palladium catalyst (e.g., Pd(dppf)Cl₂, 0.03 eq) to the flask under a positive flow of inert gas.

• Add the degassed solvent mixture (e.g., 1,4-dioxane/water, 4:1) via syringe.

• Heat the reaction mixture to 85-100 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient).

Data Presentation: Suzuki-Miyaura Coupling Parameters

Entry	Arylboronic Acid	Catalyst (mol%)	Base (eq)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (5)	K₃PO₄ (2)	1,4-Dioxane/H₂O (4:1)	95	12-18	~85-95
2	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (3)	K₂CO₃ (2)	DME/H₂O (4:1)	85	6-12	~90-98
3	3-Pyridylboronic acid	Pd(dppf)Cl₂ (3)	K₃PO₄ (2)	1,4-Dioxane/H₂O (4:1)	100	18-24	~75-85

Yields are representative and based on analogous reactions with similar substrates.[2][3]

Causality Behind Experimental Choices:

• Catalyst: Pd(dppf)Cl₂ is often preferred for its robustness and efficiency in coupling with heteroaryl halides. [4]The dppf ligand is a bulky, electron-rich phosphine that promotes the oxidative addition and reductive elimination steps.

• Base: An inorganic base like K₂CO₃ or K₃PO₄ is crucial for the transmetalation step, where it activates the boronic acid to form a more nucleophilic boronate species. [5]* Solvent: A mixture of an organic solvent like 1,4-dioxane or DME with water is commonly used. Water helps to dissolve the inorganic base and facilitates the formation of the active boronate species.

Heck Reaction: Synthesis of 5-Alkenyl-2-methylbenzothiazoles

The Heck reaction is a palladium-catalyzed C-C bond formation between an aryl or vinyl halide and an alkene. [6]It is a powerful method for the synthesis of substituted alkenes, often with high stereoselectivity for the E-isomer. [7]

Catalytic Cycle

Caption: Simplified catalytic cycle for the Heck reaction.

Experimental Protocol

Materials:

• 5-Bromo-2-methylbenzothiazole

• Alkene (e.g., styrene, butyl acrylate) (1.2 - 2.0 equivalents)

• Pd(OAc)₂ (1 - 5 mol%)

• Phosphine ligand (e.g., PPh₃, P(o-tol)₃) (2 - 10 mol%)

• Base (e.g., Et₃N, K₂CO₃) (1.5 - 3.0 equivalents)

• Anhydrous solvent (e.g., DMF, NMP, or Toluene)

• Inert gas (Argon or Nitrogen)

Procedure:

• In a sealable reaction tube, combine 5-Bromo-2-methylbenzothiazole (1.0 eq), Pd(OAc)₂ (0.02 eq), and the phosphine ligand (0.04 eq).

• Evacuate and backfill the tube with an inert gas (3x).

• Add the anhydrous solvent (e.g., DMF), the base (e.g., Et₃N, 2.0 eq), and the alkene (1.5 eq) via syringe.

• Seal the tube tightly and heat the reaction mixture to 100-140 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation: Heck Reaction Parameters

Entry	Alkene	Catalyst (mol%)	Base (eq)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Styrene	Pd(OAc)₂ (2) / PPh₃ (4)	Et₃N (2)	DMF	120	12-24	~70-85
2	Butyl acrylate	Pd(OAc)₂ (2)	K₂CO₃ (2)	NMP	140	8-16	~75-90
3	Cyclohexene	Pd(OAc)₂ (5) / P(o-tol)₃ (10)	NaOAc (2)	Toluene	110	24-48	~50-65

Yields are representative and based on general Heck reaction principles and analogous transformations.[5][8]

Causality Behind Experimental Choices:

• Catalyst System: A simple Pd(OAc)₂ precursor is often sufficient, which forms the active Pd(0) species in situ. The choice of phosphine ligand can influence reactivity and selectivity.

• Base: A base is required to neutralize the HBr that is formed during the catalytic cycle, thus regenerating the active Pd(0) catalyst. [5]Organic bases like triethylamine or inorganic bases like potassium carbonate are commonly used.

• Solvent: High-boiling polar aprotic solvents like DMF or NMP are typically used to ensure solubility of the reagents and to allow for higher reaction temperatures, which are often necessary for the Heck reaction.

Sonogashira Coupling: Synthesis of 5-Alkynyl-2-methylbenzothiazoles

The Sonogashira coupling reaction facilitates the formation of a C-C bond between a terminal alkyne and an aryl or vinyl halide. [9]This reaction is exceptionally useful for introducing alkynyl moieties into organic molecules, which can serve as versatile handles for further transformations, such as click chemistry. [1]

Catalytic Cycle

Caption: Catalytic cycles of the Sonogashira coupling reaction.

Experimental Protocol

Materials:

• 5-Bromo-2-methylbenzothiazole

• Terminal alkyne (1.1 - 1.5 equivalents)

• PdCl₂(PPh₃)₂ (1 - 3 mol%)

• Copper(I) iodide (CuI) (1 - 5 mol%)

• Amine base (e.g., Et₃N, DIPEA) (2 - 3 equivalents, can also be the solvent)

• Anhydrous solvent (e.g., THF, DMF)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask, add 5-Bromo-2-methylbenzothiazole (1.0 eq), PdCl₂(PPh₃)₂ (0.02 eq), and CuI (0.03 eq).

• Evacuate and backfill the flask with an inert gas (3x).

• Add the anhydrous solvent (e.g., THF) and the amine base (e.g., Et₃N, 2.5 eq) via syringe.

• Add the terminal alkyne (1.2 eq) dropwise with stirring.

• Stir the reaction mixture at room temperature or heat gently (e.g., 40-60 °C) until the starting material is consumed (monitored by TLC).

• Once complete, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove the catalyst residues.

• Wash the filtrate with a saturated aqueous solution of NH₄Cl and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography. [10]

Data Presentation: Sonogashira Coupling Parameters

Entry	Terminal Alkyne	Catalyst System (mol%)	Base (eq)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylacetylene	PdCl₂(PPh₃)₂ (2) / CuI (3)	Et₃N (2.5)	THF	RT	6-12	~90-97
2	Trimethylsilylacetylene	PdCl₂(PPh₃)₂ (2) / CuI (3)	Et₃N (2.5)	DMF	50	4-8	~88-95
3	Propargyl alcohol	PdCl₂(PPh₃)₂ (3) / CuI (5)	DIPEA (3)	THF	RT	12-24	~80-90

Yields are representative and based on analogous reactions with similar bromo-heterocyclic substrates.[10][11]

Causality Behind Experimental Choices:

• Dual Catalysis: The Sonogashira reaction classically employs a dual catalytic system. The palladium catalyst facilitates the main cross-coupling cycle, while the copper(I) co-catalyst is essential for activating the terminal alkyne by forming a copper acetylide intermediate, which then undergoes transmetalation with the palladium complex. [9]* Amine Base: The amine serves two purposes: it acts as a base to deprotonate the terminal alkyne, facilitating the formation of the copper acetylide, and it can also serve as the solvent.

Buchwald-Hartwig Amination: Synthesis of 5-Amino-2-methylbenzothiazoles

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of C-N bonds, typically between an aryl halide and an amine. [12]This reaction has revolutionized the synthesis of arylamines, which are prevalent in pharmaceuticals. [13][14]

Catalytic Cycle

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Experimental Protocol

Materials:

• 5-Bromo-2-methylbenzothiazole

• Primary or secondary amine (1.1 - 1.5 equivalents)

• Pd₂(dba)₃ (1 - 3 mol%) or Pd(OAc)₂ (2 - 5 mol%)

• Bulky phosphine ligand (e.g., Xantphos, BINAP) (2 - 6 mol%)

• Strong, non-nucleophilic base (e.g., NaOtBu, K₃PO₄, Cs₂CO₃) (1.4 - 2.0 equivalents)

• Anhydrous solvent (e.g., Toluene, 1,4-Dioxane)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a dry, sealable reaction tube, add 5-Bromo-2-methylbenzothiazole (1.0 eq), the base (e.g., NaOtBu, 1.4 eq), the palladium precursor (e.g., Pd₂(dba)₃, 0.02 eq), and the phosphine ligand (e.g., Xantphos, 0.04 eq).

• Evacuate and backfill the tube with an inert gas (3x).

• Add the anhydrous solvent (e.g., toluene) followed by the amine (1.2 eq) via syringe.

• Seal the tube tightly and heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel. [14]

Data Presentation: Buchwald-Hartwig Amination Parameters

Entry	Amine	Catalyst/Ligand (mol%)	Base (eq)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Morpholine	Pd₂(dba)₃ (2) / Xantphos (4)	NaOtBu (1.4)	Toluene	110	12-24	~85-95
2	Aniline	Pd(OAc)₂ (3) / BINAP (4.5)	Cs₂CO₃ (2)	1,4-Dioxane	100	18-30	~70-85
3	Benzylamine	Pd₂(dba)₃ (2) / Xantphos (4)	K₃PO₄ (2)	Toluene	110	12-24	~80-90

Yields are representative and based on established protocols for the amination of heteroaryl bromides.[14][15]

Causality Behind Experimental Choices:

• Ligand: The success of the Buchwald-Hartwig amination is highly dependent on the choice of a bulky, electron-rich phosphine ligand. Ligands like Xantphos and BINAP facilitate the crucial reductive elimination step and prevent catalyst decomposition. [12]* Base: A strong, non-nucleophilic base is required to deprotonate the amine in the catalytic cycle, forming the palladium-amido complex. Sodium tert-butoxide (NaOtBu) is a common choice, although milder bases like Cs₂CO₃ or K₃PO₄ can be effective with certain ligand systems. [16]* Inert Conditions: The Pd(0) catalyst and the phosphine ligands are sensitive to oxygen, making the rigorous exclusion of air and moisture critical for achieving high yields.

References

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• Khan, I., Ibrar, A., Abbas, N., & Ali, A. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 195. [Link]

• Marynchenko, D. O., Finogenova, A. V., Bush, A. A., Luponosov, Y. N., Peregudov, A. S., Gritsenko, O. M., ... & Borshchev, O. V. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. Molecules, 26(23), 7356. [Link]

• ResearchGate. (2024). (PDF) Synthesis of 5-(Aryl)amino-1,2,3-triazole-containing 2,1,3-Benzothiadiazoles via Azide–Nitrile Cycloaddition Followed by Buchwald–Hartwig Reaction. [Link]

• ResearchGate. (2013). (PDF) Efficient Synthesis of 2-Amino-6-Arylbenzothiazoles via Pd(0), Suzuki Cross Coupling Reaction: Potent Urease Enzyme Inhibition and Nitric Oxide Scavenging Activities. [Link]

• Carretero, J. C. (n.d.). INTRAMOLECULAR MIZOROKI-HECK REACTION IN THE SYNTHESIS OF HETEROCYCLES: STRATEGIES FOR THE GENERATION OF TERTIARY AND QUATERNARY. [Link]

• Gligora, C., & Beaudoin, D. (2021). Pd-Catalyzed Intermolecular Dehydrogenative Heck Reactions of Five-Membered Heteroarenes. Catalysts, 11(8), 945. [Link]

• New Journal of Chemistry. (2022). Chemo-selective syntheses of N-t-boc-protected amino ester analogs through Buchwald–Hartwig amination. [Link]

• Itoh, T., & Mase, T. (2007). A Novel Practical Synthesis of Benzothiazoles via Pd-Catalyzed Thiol Cross-Coupling. Organic letters, 9(19), 3687-3689. [Link]

• ResearchGate. (n.d.). Intramolecular enantioselective Mizoroki-Heck reactions of 2-alkenyl (o-halobenzyl)pyrroles. [Link]

• PubMed. (2024). Synthesis of 5-(Aryl)amino-1,2,3-triazole-containing 2,1,3-Benzothiadiazoles via Azide-Nitrile Cycloaddition Followed by Buchwald-Hartwig Reaction. [Link]

• Organic Chemistry Frontiers. (2023). Denitrative Mizoroki–Heck reaction of unactivated alkenes. [Link]

• ResearchGate. (n.d.). 47.1.2.1.5 Synthesis of Alkenes by Cross-Coupling and Heck Reactions. [Link]

• Chemistry LibreTexts. (2023). Heck Reaction. [Link]

• ResearchGate. (n.d.). Sonogashira cross-coupling reaction of 5-bromoindole 15 with.... [Link]

• Wang, D., & Wang, J. (2016). Copper-Free Sonogashira Cross-Coupling for Functionalization of Alkyne-Encoded Proteins in Aqueous Medium and in Bacterial Cells. ACS chemical biology, 11(11), 3179-3186. [Link]

• Asian Journal of Organic & Medicinal Chemistry. (2021). Synthesis of 2-Amino thiazole Derivatives using Green Chemistry Approach as Antioxidant Agent. [Link]

• Chemical Communications. (2018). Synthesis of 3-alkyl-6-methyl-1,2,4,5-tetrazines via a Sonogashira-type cross-coupling reaction. [Link]

• Wang, C., Li, C., Wu, X. F., & Wu, L. (2021). Nickel-catalyzed deaminative Sonogashira coupling of alkylpyridinium salts enabled by NN2 pincer ligand. Nature communications, 12(1), 4901. [Link]

• Wu, J., Zhang, C., & Li, Z. (2019). Synthesis of C4-alkynylisoxazoles via a Pd-catalyzed Sonogashira cross-coupling reaction. RSC advances, 9(16), 9037-9045. [Link]

• Beilstein Journal of Organic Chemistry. (n.d.). Search Results. [Link]

• PubMed. (2023). Synthesis and Fluorescent Properties of Alkynyl- and Alkenyl-Fused Benzotriazole-Derived α-Amino Acids. [Link]

• PubMed. (2022). Excited-State Palladium-Catalyzed Radical Migratory Mizoroki-Heck Reaction Enables C2-Alkenylation of Carbohydrates. [Link]

• Wolfe, J. P. (2018). Synthesis of N–H Bearing Imidazolidinones and Dihydroimidazolones Using Aza-Heck Cyclizations. Organic letters, 20(24), 7883-7887. [Link]

• Khan, I., & Ali, S. (2016). Synthesis and properties of 6-alkynyl-5-aryluracils. Beilstein journal of organic chemistry, 12, 2692-2699. [Link]

• ResearchGate. (n.d.). Photoexcited Cobalt Catalysed Endo-Selective Alkyl Heck Reaction. [Link]

Sources

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Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Bromo-2-methylbenzothiazole

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to improving the yield of 5-Bromo-2-methylbenzothiazole synthesis. It includes detailed experimental protocols, troubleshooting guides in a question-and-answer format, and quantitative data to address specific issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route for 5-Bromo-2-methylbenzothiazole?

A common and effective two-step synthetic route involves the initial synthesis of 2-methylbenzothiazole from 2-aminothiophenol and acetic anhydride, followed by the electrophilic bromination of the 2-methylbenzothiazole intermediate.

Q2: What are the primary challenges in the synthesis of 5-Bromo-2-methylbenzothiazole?

The main challenges include controlling the regioselectivity of the bromination to favor substitution at the 5-position, preventing over-bromination which leads to di- or tri-substituted products, and optimizing reaction conditions to maximize the overall yield.[1] Side reactions such as sulfonation can also occur under certain conditions.[1]

Q3: Which brominating agents are most effective for this synthesis?

Commonly used brominating agents include N-Bromosuccinimide (NBS) and elemental bromine (Br₂).[1][2] NBS is generally considered a milder and safer option, offering better control over the reaction and potentially higher selectivity.[1] Elemental bromine is a stronger agent but can lead to over-bromination if not carefully controlled.[1]

Q4: How can I purify the final 5-Bromo-2-methylbenzothiazole product?

Purification is typically achieved through column chromatography on silica gel.[1][2] The choice of eluent will depend on the polarity of the impurities. Recrystallization from a suitable solvent system can also be an effective purification method.

Experimental Protocols

Protocol 1: Synthesis of 2-Methylbenzothiazole

This protocol is adapted from a method describing the reaction of 2-aminothiophenol with acetic anhydride.[1]

Materials:

• 2-Aminothiophenol

• Acetic anhydride

• Glacial acetic acid

• Sodium hydroxide (aqueous solution)

• Dichloromethane (or other suitable organic solvent)

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask, dissolve 2-aminothiophenol in glacial acetic acid.

• Slowly add acetic anhydride to the solution.

• Heat the reaction mixture to 110-120°C and maintain for 1-2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Cool the filtrate in an ice bath to 0-5°C.

• Slowly add aqueous sodium hydroxide solution dropwise to neutralize the acid until the pH of the system is approximately 7.0.

• Extract the product with dichloromethane (3 x 50 mL).

• Combine the organic layers and dry over anhydrous magnesium sulfate.

• Filter and concentrate the organic layer under reduced pressure to obtain crude 2-methylbenzothiazole. The product can be further purified by distillation if necessary.

Protocol 2: Synthesis of 5-Bromo-2-methylbenzothiazole via Direct Bromination

This protocol provides a general method for the bromination of a benzothiazole derivative using N-Bromosuccinimide (NBS).

Materials:

• 2-Methylbenzothiazole

• N-Bromosuccinimide (NBS)

• Carbon tetrachloride (or other suitable inert solvent)

• Benzoyl peroxide (radical initiator, optional)

• Saturated aqueous sodium thiosulfate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask protected from light, dissolve 2-methylbenzothiazole in carbon tetrachloride.

• Add N-Bromosuccinimide (1.1 equivalents) and a catalytic amount of benzoyl peroxide to the solution.

• Reflux the reaction mixture for 4-6 hours. Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• Filter off the succinimide byproduct.

• Wash the filtrate with a saturated aqueous solution of sodium thiosulfate to quench any remaining bromine, followed by a wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate) to isolate 5-Bromo-2-methylbenzothiazole.

Troubleshooting Guide

This guide addresses common issues that may arise during the synthesis of 5-Bromo-2-methylbenzothiazole.

Caption: Troubleshooting workflow for the synthesis of 5-Bromo-2-methylbenzothiazole.

Q5: My reaction yield is very low. What are the possible causes and solutions?

• Possible Cause: Incomplete reaction.

  • Solution: Monitor the reaction progress using TLC to ensure all the starting material has been consumed. If the reaction is sluggish, consider increasing the reaction time or temperature. Also, verify the purity and reactivity of your starting materials and reagents.

• Possible Cause: Suboptimal reaction conditions.

  • Solution: The choice of solvent can significantly impact the reaction. Experiment with different solvents, such as acetonitrile or dichloromethane, in place of carbon tetrachloride. The efficiency of the brominating agent can also be a factor; consider switching between NBS and elemental bromine to see which gives a better yield under your conditions.[2]

Q6: I am getting a mixture of brominated isomers. How can I improve the regioselectivity for the 5-bromo isomer?

• Possible Cause: The reaction conditions favor the formation of multiple isomers. Electrophilic substitution on the benzothiazole ring can occur at several positions.

  • Solution: The regioselectivity of the bromination is highly dependent on the reaction conditions.

    • Brominating Agent: Using a milder brominating agent like NBS often provides better selectivity compared to elemental bromine.[1]

    • Solvent: The polarity of the solvent can influence the position of bromination. Less polar solvents may favor substitution at the desired position.[1]

    • Temperature: Lowering the reaction temperature can often increase the selectivity of the reaction.

Q7: My product is over-brominated, containing di- or tri-bromo species. How can I prevent this?

• Possible Cause: Excess of the brominating agent or prolonged reaction time.

  • Solution: Carefully control the stoichiometry of the brominating agent. Use 1.0 to 1.1 equivalents of NBS for mono-bromination.[2] Adding the brominating agent slowly and in portions can also help to prevent localized high concentrations that can lead to over-bromination. Monitor the reaction closely by TLC and stop it as soon as the starting material is consumed.

Q8: I am observing unexpected side products. What could they be and how can I avoid them?

• Possible Cause: Decomposition of starting materials or reagents, or competing side reactions.

  • Solution: Ensure that your starting materials and solvents are pure and dry. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent side reactions with atmospheric oxygen or moisture. If using a radical initiator like benzoyl peroxide, ensure it is of good quality, as impurities can lead to undesired pathways.

Data Presentation: Impact of Reaction Conditions on Bromination Yield

The following table summarizes the qualitative and quantitative effects of different reaction parameters on the yield and selectivity of the bromination of 2-methylbenzothiazole. This data is compiled from general principles of electrophilic aromatic substitution and information on the bromination of related heterocyclic compounds.

Parameter	Condition	Expected Impact on Yield	Expected Impact on 5-Bromo Selectivity	Reference
Brominating Agent	NBS vs. Br₂	Yields can be comparable, but NBS is often easier to control.	NBS generally provides higher selectivity.	[1]
Stoichiometry (NBS)	Using >1.2 eq may decrease the yield of the mono-bromo product due to over-bromination.	Optimal at 1.0-1.1 eq for mono-bromination.	[2]
Solvent	Polar (e.g., Acetic Acid)	May lead to lower yields of the desired product due to competing ring bromination at other positions.[1]	Lower selectivity.	[1]
Non-polar (e.g., CCl₄)	Generally higher yields of the desired product.	Higher selectivity.
Temperature	Low (0-25 °C)	May require longer reaction times but can lead to cleaner reactions.	Generally higher selectivity.
High (Reflux)	Faster reaction rates, but may decrease yield due to side reactions and over-bromination.	Lower selectivity.
Catalyst/Initiator	Radical Initiator (e.g., Benzoyl Peroxide) with NBS	Can increase the rate of reaction.	May not significantly impact regioselectivity.
Lewis Acid (e.g., FeCl₃) with Br₂	Can increase the rate of reaction.	Can influence regioselectivity, but may also promote side reactions.

Visualization of the Synthetic Pathway

The following diagram illustrates the two-step synthesis of 5-Bromo-2-methylbenzothiazole.

References

• 1. CN103232407B - Method for preparing 2-methylbenzothiazole derivative - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: 5-Bromo-2-methylbenzothiazole Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-Bromo-2-methylbenzothiazole in common cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig amination.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am observing a significant amount of a byproduct with a mass corresponding to the homocoupling of my boronic acid reagent in a Suzuki-Miyaura reaction. What are the likely causes and how can I minimize it?

A1: Homocoupling of boronic acids is a common side reaction in Suzuki-Miyaura coupling. This typically occurs due to the presence of oxygen, which can promote the oxidative coupling of the boronic acid.

Troubleshooting Steps:

• Ensure Rigorous Inert Atmosphere: Thoroughly degas your solvent and reaction mixture by bubbling with an inert gas (Argon or Nitrogen) or by using freeze-pump-thaw cycles. Maintain a positive pressure of the inert gas throughout the reaction.

• Optimize Catalyst and Ligand: Certain palladium catalysts and ligands are more prone to promoting homocoupling. Consider screening different palladium sources (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂) and ligands.

• Control Reaction Temperature: High temperatures can sometimes favor homocoupling. Try running the reaction at a lower temperature for a longer duration.

• Use High-Purity Reagents: Ensure your boronic acid is of high purity and has not degraded.

Q2: My Suzuki-Miyaura reaction with 5-Bromo-2-methylbenzothiazole is resulting in a significant amount of 2-methylbenzothiazole (protodebromination). How can I prevent this?

A2: Protodebromination, the replacement of the bromine atom with a hydrogen atom, is another common side reaction. It is often caused by trace amounts of water or other proton sources in the reaction mixture.

Troubleshooting Steps:

• Use Anhydrous Conditions: Employ freshly dried, anhydrous solvents and ensure all glassware is thoroughly dried. Handle hygroscopic reagents in a glovebox or under a stream of inert gas.

• Choice of Base: While a base is necessary for the reaction, some bases can contribute to protodebromination. Consider screening different bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄).

• Reaction Time: Prolonged reaction times, especially at elevated temperatures, can increase the likelihood of protodebromination. Monitor the reaction closely by TLC or LC-MS and stop it once the starting material is consumed.

Q3: In my Buchwald-Hartwig amination of 5-Bromo-2-methylbenzothiazole, I am observing the formation of 2-methylbenzothiazole (hydrodehalogenation) and my desired product yield is low. What can I do to improve the reaction?

A3: Hydrodehalogenation is a known side reaction in Buchwald-Hartwig aminations and can compete with the desired C-N bond formation.

Troubleshooting Steps:

• Ligand Selection: The choice of phosphine ligand is critical. Bulky, electron-rich ligands often promote the desired reductive elimination over hydrodehalogenation. Consider using ligands such as XPhos, RuPhos, or BrettPhos.

• Base Selection: The strength and nature of the base can influence the reaction outcome. Strong, non-nucleophilic bases like NaOtBu or LHMDS are commonly used. Ensure the base is fresh and handled under anhydrous conditions.

• Reaction Temperature and Time: Optimize the reaction temperature. While higher temperatures can increase the reaction rate, they may also favor side reactions. Monitor the reaction progress to avoid prolonged heating after completion.

• Catalyst Loading: Ensure an appropriate catalyst loading. Too low a concentration may lead to incomplete conversion, while too high a concentration might promote side reactions.

Common Side Products in Reactions of 5-Bromo-2-methylbenzothiazole

The following table summarizes common side products that may be observed in Suzuki-Miyaura and Buchwald-Hartwig reactions involving 5-Bromo-2-methylbenzothiazole. Mass differences are provided to aid in the identification of these byproducts by mass spectrometry.

Reaction Type	Side Product Name	Structure	Mass ( g/mol )	Mass Difference from Starting Material (5-Bromo-2-methylbenzothiazole, 228.11 g/mol )
Suzuki-Miyaura	2-Methylbenzothiazole (Protodebromination)	C₈H₇NS	149.21	-78.90
Suzuki-Miyaura	5,5'-Bi(2-methylbenzothiazole) (Homocoupling of starting material)	C₁₆H₁₂N₂S₂	296.41	+68.30
Buchwald-Hartwig	2-Methylbenzothiazole (Hydrodehalogenation)	C₈H₇NS	149.21	-78.90

Experimental Protocols

Representative Protocol for Suzuki-Miyaura Coupling of 5-Bromo-2-methylbenzothiazole with Phenylboronic Acid

This protocol is a general guideline and may require optimization for specific substrates and scales.

Materials:

• 5-Bromo-2-methylbenzothiazole (1.0 equiv)

• Phenylboronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 equiv)

• SPhos (0.04 equiv)

• Potassium phosphate (K₃PO₄) (2.0 equiv)

• Toluene (Anhydrous)

• Deionized Water

• Inert gas (Argon or Nitrogen)

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar, add 5-Bromo-2-methylbenzothiazole, phenylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Seal the flask with a septum and purge with an inert gas for 10-15 minutes.

• Add degassed toluene and deionized water (typically in a 4:1 to 10:1 ratio of toluene to water).

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent such as ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizing Reaction Pathways

The following diagrams illustrate the general catalytic cycles for the Suzuki-Miyaura and Buchwald-Hartwig reactions.

Caption: Suzuki-Miyaura Catalytic Cycle

Caption: Buchwald-Hartwig Amination Catalytic Cycle

Technical Support Center: Purification of 5-Bromo-2-methylbenzothiazole

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering challenges in the purification of 5-Bromo-2-methylbenzothiazole.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities encountered during the synthesis of 5-Bromo-2-methylbenzothiazole?

A1: The nature of impurities largely depends on the synthetic route employed. A common route involves the cyclization of N-(4-bromo-2-mercaptophenyl)acetamide. Potential impurities include:

• Starting Materials: Unreacted 2-amino-4-bromothiophenol or N-(4-bromo-2-mercaptophenyl)acetamide.

• Isomeric Byproducts: Formation of 7-Bromo-2-methylbenzothiazole or 4-Bromo-2-methylbenzothiazole depending on the regioselectivity of the bromination step if 2-methylbenzothiazole is used as the starting material.

• Over-brominated Products: Dibromo-2-methylbenzothiazole species can form if excess brominating agent is used.

• Hydrolysis Products: If the reaction is worked up under aqueous conditions, hydrolysis of the thiazole ring is a possibility, though less common.

Q2: What is the expected appearance and melting point of pure 5-Bromo-2-methylbenzothiazole?

A2: Pure 5-Bromo-2-methylbenzothiazole is typically a white to off-white or pale yellow solid.[1] The reported melting point is in the range of 77-81 °C.[2] A broad melting point range or a discolored appearance (e.g., brown or orange) often indicates the presence of impurities.

Q3: Which analytical techniques are recommended for assessing the purity of 5-Bromo-2-methylbenzothiazole?

A3: A combination of chromatographic and spectroscopic methods is recommended for a comprehensive purity assessment:

• Thin-Layer Chromatography (TLC): A quick and effective method for monitoring reaction progress and assessing the number of components in the crude product.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on purity and can separate closely related impurities.[3][4][5]

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying volatile impurities and confirming the molecular weight of the product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Confirms the chemical structure of the desired product and can help identify and quantify impurities.

Troubleshooting Guides

Recrystallization Issues

Problem	Possible Cause	Troubleshooting Steps
Oiling Out	The compound's melting point is lower than the boiling point of the solvent. The compound is too soluble in the chosen solvent.	- Use a solvent with a lower boiling point or a mixed solvent system. - Ensure dissolution is carried out at the lowest possible temperature. - Try a different solvent system (see recommended solvents below).
No Crystal Formation	The solution is not sufficiently supersaturated. The compound is highly soluble in the solvent even at low temperatures.	- Concentrate the solution by slowly evaporating some of the solvent. - Scratch the inner surface of the flask with a glass rod to induce nucleation. - Add a seed crystal of pure 5-Bromo-2-methylbenzothiazole. - Cool the solution to a lower temperature (e.g., in an ice bath or refrigerator).
Low Recovery	The compound has significant solubility in the cold solvent. Too much solvent was used for dissolution.	- Use the minimum amount of hot solvent required to fully dissolve the compound. - Cool the solution for a longer duration to maximize precipitation. - Wash the collected crystals with a minimal amount of ice-cold solvent.
Poor Purity (Colored Crystals)	Colored impurities are co-precipitating with the product.	- Add a small amount of activated charcoal to the hot solution and filter it before cooling to adsorb colored impurities. - Perform a second recrystallization.

Column Chromatography Issues

Problem	Possible Cause	Troubleshooting Steps
Poor Separation of Isomers	The eluent system lacks sufficient resolving power. The column is overloaded with the crude material.	- Optimize the eluent system using TLC before running the column. A common starting point is a hexane/ethyl acetate mixture. - Use a longer column or a stationary phase with a smaller particle size for better resolution. - Reduce the amount of crude product loaded onto the column.
Product Elutes Too Quickly	The eluent is too polar.	- Decrease the proportion of the polar solvent (e.g., ethyl acetate) in the eluent mixture.
Product Does Not Elute	The eluent is not polar enough to displace the compound from the stationary phase.	- Gradually increase the polarity of the eluent system.
Tailing of the Product Band	The compound is interacting too strongly with the silica gel. The sample was not fully dissolved before loading.	- Add a small amount of a more polar solvent (e.g., a few drops of methanol) to the eluent. - Ensure the crude product is completely dissolved in a minimal amount of the initial eluent before loading onto the column.

Experimental Protocols

Protocol 1: Recrystallization of 5-Bromo-2-methylbenzothiazole

• Solvent Selection: Test the solubility of the crude product in various solvents (e.g., ethanol, methanol, isopropanol, ethyl acetate, hexane, and mixtures thereof) to find a suitable solvent in which the compound is sparingly soluble at room temperature but readily soluble when hot. A mixture of ethanol and water or hexane and ethyl acetate often yields good results.

• Dissolution: In a flask, add the crude 5-Bromo-2-methylbenzothiazole and the chosen solvent. Heat the mixture with stirring until the solid is completely dissolved. Use the minimum amount of hot solvent necessary.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and heat for a few minutes.

• Hot Filtration (Optional): If charcoal was added or if there are insoluble impurities, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, warm flask.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Further cooling in an ice bath can maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven at a temperature below the melting point.

Protocol 2: Column Chromatography of 5-Bromo-2-methylbenzothiazole

• Stationary Phase: Use silica gel (60-120 mesh or 230-400 mesh for flash chromatography).

• Eluent Selection: Determine an appropriate eluent system by running TLC plates of the crude mixture. A good eluent system will give the desired product an Rf value of approximately 0.25-0.35. A common mobile phase for benzothiazole derivatives is a mixture of hexane and ethyl acetate.

• Column Packing: Pack a glass column with a slurry of silica gel in the initial, least polar eluent.

• Sample Loading: Dissolve the crude 5-Bromo-2-methylbenzothiazole in a minimal amount of the eluent or a suitable solvent and adsorb it onto a small amount of silica gel. Once the solvent is evaporated, carefully load the dried silica onto the top of the column.

• Elution: Begin eluting with the least polar solvent mixture. Gradually increase the polarity of the eluent to move the compounds down the column.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 5-Bromo-2-methylbenzothiazole.

Data Presentation

Table 1: Comparison of Purification Methods for 5-Bromo-2-methylbenzothiazole (Hypothetical Data)

Purification Method	Starting Purity (by HPLC)	Final Purity (by HPLC)	Yield (%)
Recrystallization (Ethanol/Water)	85%	97.5%	75%
Recrystallization (Hexane/Ethyl Acetate)	85%	98.2%	70%
Flash Column Chromatography	85%	>99%	60%

Note: The data in this table is hypothetical and for illustrative purposes to demonstrate potential outcomes of different purification techniques.

Visualizations

Caption: Workflow for the synthesis and purification of 5-Bromo-2-methylbenzothiazole.

Caption: Troubleshooting decision tree for purifying 5-Bromo-2-methylbenzothiazole.

References

• 1. labproinc.com [labproinc.com]
• 2. chemimpex.com [chemimpex.com]
• 3. d-nb.info [d-nb.info]
• 4. thomassci.com [thomassci.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Suzuki Coupling with 5-Bromo-2-methylbenzothiazole

Welcome to the technical support center for the optimization of Suzuki coupling reactions involving 5-Bromo-2-methylbenzothiazole. This resource is designed for researchers, scientists, and professionals in drug development. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during your experiments.

Troubleshooting Guides

This section provides guidance on resolving specific issues that may arise during the Suzuki coupling of 5-Bromo-2-methylbenzothiazole.

Issue 1: Low to No Product Yield

A low yield of the desired coupled product is a frequent challenge. The following table summarizes starting conditions for optimization based on analogous bromo-heterocycle couplings. A systematic screening of these parameters is the most effective approach to improving your yield.

Table 1: Recommended Starting Conditions for Suzuki Coupling of Bromo-Heterocycles

Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent System	Temperature (°C)	Typical Yield (%)	Reference
Pd(dppf)Cl₂ (2-5)	-	K₂CO₃ (2)	Dimethoxyethane (DME)	80	High	[1][2]
Pd(PPh₃)₄ (3-5)	-	K₃PO₄ (2)	1,4-Dioxane/H₂O (4:1)	80-100	Good to High	[3][4]
Pd₂(dba)₃ (10)	-	Na₂CO₃ (2)	1,4-Dioxane/H₂O (2:1)	Reflux	Up to 99	[4]
PdCl₂ (0.5)	2-phenylimidazole (1)	K₂CO₃ (2)	DMF	120	80-95	[4][5]
Pd(OAc)₂ (1-5)	SPhos or XPhos	K₃PO₄ (2)	1,4-Dioxane/H₂O	60-100	Good to Excellent	[6]

Note: Yields are reported for analogous substrates and should be considered as a guide for optimization.

Troubleshooting Workflow for Low Yield

Caption: Troubleshooting workflow for low product yield.

Issue 2: Presence of Significant Side Products

Common side reactions in Suzuki coupling include protodeboronation, homocoupling, and dehalogenation. Identifying the major side product is key to addressing the issue.

Table 2: Common Side Products and Mitigation Strategies

Side Product	Cause	Recommended Action
Protodeboronation	Degradation of the boronic acid, often exacerbated by high temperatures and certain bases.[7]	Use fresh, high-purity boronic acid or a more stable boronic ester (e.g., pinacol ester). Consider using milder bases like KF or Cs₂CO₃. Lowering the reaction temperature may also help.
Homocoupling	Oxygen in the reaction mixture can facilitate the oxidative coupling of two boronic acid molecules.	Rigorously degas the solvent and maintain a strict inert atmosphere throughout the reaction setup and duration.
Dehalogenation	Reduction of the aryl bromide to the corresponding arene. This can be influenced by the base, solvent, and temperature.[8]	Screen different bases and solvents. Lowering the reaction temperature and reducing the reaction time can minimize this side reaction.

Frequently Asked Questions (FAQs)

Q1: What is the first thing I should check if my Suzuki coupling with 5-Bromo-2-methylbenzothiazole fails?

A1: The first step is to systematically verify the quality and purity of all your reagents. This includes the 5-Bromo-2-methylbenzothiazole, the boronic acid or ester, the palladium catalyst and ligand, the base, and the solvent. Boronic acids, in particular, can degrade over time.[7] Ensure your solvent is anhydrous and properly degassed, as oxygen can deactivate the palladium catalyst.[3]

Q2: How critical is the choice of palladium catalyst and ligand for this specific substrate?

A2: The choice of catalyst and ligand is crucial. For heteroaromatic halides like 5-Bromo-2-methylbenzothiazole, catalyst systems that are effective for other aryl bromides are a good starting point. Catalysts like Pd(dppf)Cl₂ and Pd(PPh₃)₄ are commonly used.[1][2][9] For challenging couplings, more electron-rich and bulky phosphine ligands, such as those from the Buchwald group (e.g., SPhos, XPhos), can be highly effective.[6]

Q3: Which base should I choose for the reaction?

A3: The base plays a critical role in the catalytic cycle, and its choice can significantly impact the reaction outcome. Common bases include inorganic carbonates (K₂CO₃, Na₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄).[4][9] The optimal base is often substrate-dependent and may require screening. For base-sensitive functional groups, milder bases like potassium fluoride (KF) can be considered, although this may lead to slower reaction rates.[10]

Q4: What is the optimal solvent system for this reaction?

A4: A variety of solvents can be used for Suzuki couplings, often in combination with water. Common solvent systems include 1,4-dioxane/water, DME, and DMF.[4][5][9] The choice of solvent can influence the solubility of the reagents and the reaction rate. It is essential to use anhydrous and degassed solvents to prevent catalyst deactivation and side reactions.

Q5: My reaction is sluggish. What can I do to increase the reaction rate?

A5: If your reaction is slow, consider increasing the temperature. Microwave irradiation can also significantly shorten reaction times and sometimes improve yields.[11] Additionally, ensure that your catalyst is active and that the concentration of your reagents is appropriate. In some cases, switching to a more reactive boronic ester or a more active catalyst system may be necessary.

Experimental Protocols

General Protocol for Suzuki Coupling of 5-Bromo-2-methylbenzothiazole

This protocol is a generalized starting point and may require optimization for specific boronic acids.

Materials:

• 5-Bromo-2-methylbenzothiazole (1.0 equiv.)

• Arylboronic acid (1.2-1.5 equiv.)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0-3.0 equiv.)

• Anhydrous and degassed solvent (e.g., 1,4-dioxane/water, 4:1)

• Inert gas (Argon or Nitrogen)

Procedure:

• To an oven-dried reaction vessel, add 5-Bromo-2-methylbenzothiazole, the arylboronic acid, and the base.

• Seal the vessel and purge with an inert gas for 10-15 minutes.

• Under a positive pressure of the inert gas, add the palladium catalyst.

• Add the degassed solvent via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Suzuki Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.[3][12]

References

• 1. researchgate.net [researchgate.net]
• 2. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. sj.hpu2.edu.vn [sj.hpu2.edu.vn]
• 6. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Suzuki Coupling [organic-chemistry.org]
• 11. researchgate.net [researchgate.net]
• 12. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Troubleshooting the Heck Reaction with Brominated Heterocycles

This guide provides researchers, scientists, and drug development professionals with a dedicated resource for troubleshooting common failures encountered during the Mizoroki-Heck cross-coupling reaction involving brominated heterocyclic compounds. The content is presented in a practical question-and-answer format to directly address specific experimental issues.

Frequently Asked Questions (FAQs)

Q1: Why is the Heck reaction with brominated heterocycles often challenging?

A1: Brominated heterocycles present unique challenges compared to simple aryl bromides. Key issues include:

• Lower Reactivity: The C-Br bond on electron-rich heterocycles can be less reactive towards oxidative addition with the Pd(0) catalyst.[1]

• Catalyst Deactivation: Heteroatoms, particularly sulfur in thiophenes or nitrogen in pyridines, can coordinate to the palladium center, leading to catalyst deactivation and low yields.[1]

• Side Reactions: These substrates can be prone to side reactions such as reductive dehalogenation (hydrodehalogenation) or olefin isomerization.[1][2]

Q2: What is the fundamental role of the base in the Heck reaction?

A2: The base is critical for regenerating the active Pd(0) catalyst.[3] During the catalytic cycle, a hydrogen halide (HBr) is eliminated. The base neutralizes this HBr, facilitating the reductive elimination step that returns the palladium to its active Pd(0) state, allowing it to participate in another cycle.[1][4] Common bases include organic amines like triethylamine (Et₃N) and inorganic salts like potassium carbonate (K₂CO₃) or sodium acetate (NaOAc).[1][4]

Q3: How does my choice of phosphine ligand affect the reaction?

A3: The ligand is crucial for stabilizing the palladium catalyst and tuning its reactivity. For less reactive, electron-rich bromoheterocycles, bulky and electron-rich phosphine ligands such as tri(tert-butyl)phosphine (P(t-Bu)₃) or tri(o-tolyl)phosphine (P(o-tol)₃) can enhance the rate of oxidative addition and improve overall efficiency.[1][2] Conversely, an excessive ligand-to-palladium ratio can sometimes inhibit the reaction by creating a coordinatively saturated and unreactive metal center.[2]

Troubleshooting Guide: Common Issues and Solutions

Problem 1: Low to No Conversion of Starting Material

Your reaction has stalled, and analysis (TLC, GC-MS) shows primarily unreacted bromoheterocycle.

Q: Could my palladium catalyst be inactive?

A: Yes, catalyst inactivity is a primary cause of reaction failure.[2]

• Cause: Inefficient reduction of the Pd(II) precatalyst (e.g., Pd(OAc)₂) to the active Pd(0) species.[2][5]

• Solution: Ensure your reaction is conducted under strictly inert conditions (nitrogen or argon) as the active Pd(0) catalyst is sensitive to air.[2] If problems persist, consider a catalyst that is already in the Pd(0) state, like Pd(PPh₃)₄, or use additives that can facilitate the reduction.

Q: Is the reaction temperature too low?

A: Potentially. Heck reactions often require significant thermal energy.

• Cause: Insufficient energy to overcome the activation barrier for oxidative addition, especially with less reactive heterocycles.

• Solution: Gradually increase the reaction temperature in increments (e.g., from 100°C to 120°C or 140°C) while monitoring for product formation and potential decomposition of starting materials or products.[1][6] High-boiling polar aprotic solvents like DMF, DMAc, or NMP are often used to achieve these temperatures.[2][7]

Q: Have I chosen the correct ligand for my heterocyclic substrate?

A: Ligand choice is critical for activating the C-Br bond.

• Cause: A ligand that is not sufficiently electron-donating or sterically bulky may fail to promote the oxidative addition step with an electron-rich heterocycle.

• Solution: For electron-rich systems like bromothiophenes or bromofurans, switch to bulky, electron-rich phosphine ligands (e.g., P(t-Bu)₃, P(o-tol)₃) or N-heterocyclic carbenes (NHCs), which are strong electron-donating ligands known to be effective in challenging couplings.[1][2]

Caption: A logical workflow for troubleshooting low conversion.

Problem 2: Formation of Multiple Products & Low Yield of Desired Product

The reaction proceeds, but TLC/GC-MS analysis shows a complex mixture of products, making purification difficult and lowering the yield.

Q: Why am I observing olefin isomerization?

A: Isomerization is a common side reaction resulting from a reversible step in the catalytic cycle.

• Cause: The β-hydride elimination step is reversible. If the subsequent reductive elimination to regenerate Pd(0) is slow, the palladium-hydride species can re-add to the product alkene, leading to isomerization.[1]

• Solution: The choice of base can significantly influence this. A stronger base can accelerate the regeneration of the Pd(0) catalyst, promoting the irreversible final step and suppressing isomerization.[1] Ensure your base is strong enough and present in a sufficient stoichiometric amount (typically 1.5-2.0 equivalents).

Q: What causes reductive dehalogenation of my starting material?

A: This side reaction replaces the bromine atom with a hydrogen, consuming your starting material without forming the desired C-C bond.

• Cause: This can be promoted by certain bases, impurities in the reagents or solvent, or elevated temperatures.[1][2]

• Solution: Ensure all reagents and solvents are pure and anhydrous.[1] If the problem persists, screening a different class of base (e.g., switching from an organic amine to an inorganic carbonate) or changing the solvent may suppress this unwanted pathway.[1]

Q: Could the heteroatom be directing the reaction differently or causing side products?

A: Yes, the position of the heteroatom and other substituents can influence regioselectivity.

• Cause: In poly-brominated heterocycles, the reaction may occur at an undesired position. For example, in some dibrominated systems, coupling often occurs preferentially at the more electrophilic C2 position.[8]

• Solution: Careful selection of ligands and reaction conditions can sometimes steer the regioselectivity. If selectivity remains an issue, a different cross-coupling reaction (e.g., Suzuki, Stille) might be necessary, or a change in the synthetic strategy to install the vinyl group before introducing other substituents may be required.

Data Presentation: Reaction Parameter Comparison

The following tables summarize typical conditions and the effect of different bases on the Heck reaction with brominated heterocycles, providing a starting point for optimization.

Table 1: Typical Starting Conditions for Heck Reactions of Various Bromoheterocycles

Heterocycle Substrate	Palladium Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temperature (°C)	Typical Yield Range (%)
3-Bromothiophene	Pd(OAc)₂ (2)	PPh₃ (4)	Et₃N (1.5)	DMF	100	70-95[7]
2,4-Dibromofuran	Pd(OAc)₂ (2-5)	PPh₃ or P(o-tol)₃ (4-10)	Et₃N (2)	DMF / Dioxane	80-120	60-85 (mono-substitution)[8]
6-Bromonicotinonitrile	Pd(OAc)₂ (2-5)	P(o-tol)₃ (4-10)	K₂CO₃ (2)	DMF / NMP	100-140	65-90[9]
3-Bromopyridine	[Pd(η³-C₃H₅)Cl]₂ (0.01-0.4)	Tedicyp (0.02-0.8)	K₂CO₃ (2)	DMF	130	60-80[10]

Yields are highly dependent on the specific alkene partner and purification method.

Table 2: Effect of Base on the Heck Reaction of 3-Bromothiophene with Pent-4-en-2-ol [10]

Entry	Base	Catalyst Loading (%)	Product Distribution (Ketone:Alcohol)
1	K₂CO₃	1	45:55
2	K₂CO₃	0.4	48:52
3	NaHCO₃	1	95:5
4	Cs₂CO₃	1	40:60

Reaction Conditions: [Pd(η³-C₃H₅)Cl]₂/Tedicyp catalyst, DMF, 130 °C, 20 h.[10] This data shows that a weaker base like NaHCO₃ can sometimes lead to higher selectivity for the desired ketone product by minimizing side reactions.[10]

Experimental Protocols

Representative Protocol: Heck Reaction of 3-Bromothiophene with Styrene[1]

This protocol describes a general procedure for the vinylation of 3-bromothiophene.

Materials:

• 3-Bromothiophene (1.0 mmol, 1.0 equiv)

• Styrene (1.2 mmol, 1.2 equiv)

• Palladium(II) Acetate (Pd(OAc)₂) (0.02 mmol, 2 mol%)

• Potassium Carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF) (5 mL)

• Schlenk flask or sealed reaction vial

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 3-bromothiophene, Palladium(II) Acetate, and Potassium Carbonate.[1]

• Reagent Addition: Add anhydrous DMF to the flask, followed by styrene, via syringe.[1]

• Reaction Execution: Seal the flask and heat the reaction mixture to 120 °C with vigorous stirring.[1]

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.[1]

• Workup: After cooling to room temperature, dilute the reaction mixture with water and extract with ethyl acetate (3 x 20 mL).[1]

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.[1]

Visualizations

The Mizoroki-Heck Catalytic Cycle

The Heck reaction proceeds via a catalytic cycle involving Pd(0) and Pd(II) intermediates.

Caption: The catalytic cycle of the Heck reaction.

Interplay of Reaction Components

The success of the Heck reaction depends on the careful balance of all its components.

Caption: Key relationships between Heck reaction components.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Heck reaction - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]

stability issues of 5-Bromo-2-methylbenzothiazole under acidic conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of 5-Bromo-2-methylbenzothiazole under acidic conditions. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 5-Bromo-2-methylbenzothiazole in acidic environments?

A1: The primary stability concern for 5-Bromo-2-methylbenzothiazole under acidic conditions is its susceptibility to hydrolysis. The benzothiazole ring system, while aromatic, can undergo acid-catalyzed ring-opening, particularly under harsh conditions such as elevated temperatures and strong acid concentrations. The presence of the methyl group at the 2-position and the bromo-substituent on the benzene ring can influence the rate and mechanism of this degradation.

Q2: What is the likely degradation pathway for 5-Bromo-2-methylbenzothiazole under acidic conditions?

A2: While specific degradation pathways for 5-Bromo-2-methylbenzothiazole are not extensively documented, a plausible pathway involves the protonation of the nitrogen atom in the thiazole ring, followed by nucleophilic attack of water. This can lead to the opening of the thiazole ring to form an intermediate, which may undergo further reactions. A potential degradation product is the corresponding 2-amino-5-bromothiophenol derivative. Continuous hydroxylation of the benzothiazole ring has also been observed in related compounds under degradative conditions.

Q3: How does the bromo-substituent affect the stability of the molecule in acidic media?

A3: The bromo-substituent, being an electron-withdrawing group, is expected to influence the electron density of the benzothiazole ring system. This can affect the susceptibility of the ring to protonation and subsequent nucleophilic attack. The inductive effect of the bromine atom could potentially destabilize the ring, making it more prone to acid-catalyzed hydrolysis compared to an unsubstituted 2-methylbenzothiazole.

Troubleshooting Guide for Experimental Issues

This guide addresses common problems encountered during experiments involving 5-Bromo-2-methylbenzothiazole in acidic solutions.

Problem	Possible Cause	Recommended Solution
Unexpected peaks in HPLC/UPLC chromatogram after acid treatment.	Degradation of 5-Bromo-2-methylbenzothiazole.	1. Confirm the identity of the new peaks using LC-MS/MS to determine their mass-to-charge ratio and fragmentation pattern. 2. Compare the retention times with potential degradation products if standards are available. 3. Reduce the severity of the acidic conditions (e.g., lower acid concentration, decrease temperature, shorten exposure time) to minimize degradation if it is not the intended outcome of the experiment.
Loss of starting material during workup of an acidic reaction mixture.	Hydrolysis of the benzothiazole ring leading to the formation of more polar, water-soluble degradation products.	1. Analyze the aqueous layer of your extraction to check for the presence of degradation products. 2. Consider using a milder workup procedure, avoiding prolonged contact with strong acids. 3. If possible, neutralize the acidic solution before extraction.
Inconsistent reaction yields or degradation rates.	Variability in experimental conditions.	1. Ensure precise control of temperature, acid concentration, and reaction time. 2. Use a calibrated pH meter to accurately measure and adjust the acidity of the solution. 3. Ensure the purity of the starting material, as impurities can sometimes catalyze degradation.

Experimental Protocols

Protocol for Forced Acidic Degradation Study

This protocol is a general guideline for assessing the stability of 5-Bromo-2-methylbenzothiazole under acidic stress conditions.

1. Preparation of Stock Solution:

• Prepare a stock solution of 5-Bromo-2-methylbenzothiazole in a suitable organic solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

2. Acidic Stress Conditions:

• Mix a known volume of the stock solution with an equal volume of an aqueous acid solution (e.g., 0.1 M HCl, 0.5 M HCl, or 1 M HCl).

• Incubate the mixture at a controlled temperature. It is recommended to start with room temperature and, if no degradation is observed, increase the temperature to 40°C, 60°C, or higher.

• Collect samples at various time points (e.g., 0, 2, 4, 8, 12, and 24 hours).

3. Sample Analysis:

• Prior to analysis, neutralize the samples with a suitable base (e.g., 0.1 M NaOH) to stop the degradation reaction.

• Analyze the samples by a stability-indicating HPLC or UPLC-MS method to separate the parent compound from any degradation products.

• Quantify the amount of 5-Bromo-2-methylbenzothiazole remaining at each time point to determine the degradation rate.

UPLC-MS Method for Analysis

This is a general-purpose method that should be optimized for your specific instrumentation and potential degradation products.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient from 5% to 95% Mobile Phase B over several minutes to ensure separation of the parent compound and any more polar degradation products.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 30 - 40 °C.

• Detection: UV detection at a suitable wavelength (determined by the UV spectrum of 5-Bromo-2-methylbenzothiazole) and Mass Spectrometry (MS) in positive ion mode to identify the mass of the parent compound and any degradation products.

Visualizations

Caption: Factors influencing the acid-catalyzed degradation of 5-Bromo-2-methylbenzothiazole.

Caption: Workflow for a forced acidic degradation study of 5-Bromo-2-methylbenzothiazole.

preventing dehalogenation in 5-Bromo-2-methylbenzothiazole reactions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the common challenge of dehalogenation in reactions involving 5-Bromo-2-methylbenzothiazole.

Troubleshooting Guides

Problem: Significant Dehalogenation Observed in Suzuki-Miyaura Coupling

SYMPTOM: You are observing a significant amount of the dehalogenated byproduct, 2-methylbenzothiazole, alongside your desired 5-aryl-2-methylbenzothiazole product.

DIAGNOSIS: Dehalogenation in Suzuki-Miyaura coupling is a common side reaction, often competing with the desired cross-coupling pathway. This is typically caused by a palladium-hydride species that reductively cleaves the carbon-bromine bond. The source of the hydride can be the base, solvent, or impurities.

SOLUTIONS:

Potential Cause	Recommended Action
Inappropriate Ligand	Switch to bulky, electron-rich phosphine ligands such as SPhos or XPhos. These ligands promote the desired reductive elimination of the coupled product over the dehalogenation pathway. N-heterocyclic carbene (NHC) ligands can also be effective.
Base is Too Strong	If using a strong base like sodium tert-butoxide (NaOt-Bu), consider switching to a weaker inorganic base such as potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or potassium phosphate (K₃PO₄).[1]
Unfavorable Solvent	Use anhydrous, aprotic solvents like toluene or dioxane. Avoid alcoholic solvents which can be a source of hydrides. In some systems, less polar solvents like toluene have been observed to reduce dehalogenation compared to more polar aprotic solvents like DMF.
High Reaction Temperature	Excessive heat can promote dehalogenation. Try reducing the reaction temperature and extending the reaction time. Monitor the reaction progress carefully by TLC or LC-MS.
Water Content	While a small amount of water is often necessary for the Suzuki reaction, excessive water can be a proton source leading to dehalogenation. If using anhydrous conditions, ensure all reagents and solvents are rigorously dried. In aqueous systems, try varying the water ratio.

Problem: Dehalogenation in Buchwald-Hartwig Amination

SYMPTOM: Your Buchwald-Hartwig amination of 5-Bromo-2-methylbenzothiazole is yielding 2-methylbenzothiazole as a major byproduct.

DIAGNOSIS: Similar to Suzuki coupling, dehalogenation in Buchwald-Hartwig amination is often caused by the formation of palladium-hydride species. The choice of ligand and base is critical in directing the reaction towards the desired C-N bond formation.

SOLUTIONS:

Potential Cause	Recommended Action
Suboptimal Ligand	For Buchwald-Hartwig reactions, bulky biarylphosphine ligands are generally preferred. Ligands like Xantphos or Josiphos have proven effective in minimizing reductive dehalogenation. Bidentate ligands such as BINAP can also be beneficial.
Base-Promoted Reduction	Strong, non-nucleophilic bases are typically required for amination. However, if dehalogenation is significant, consider using a slightly weaker base or carefully controlling the stoichiometry. Potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) could be explored as alternatives to strong alkoxide bases.
Prolonged Reaction Time/High Temperature	High temperatures and long reaction times can increase the likelihood of dehalogenation. Consider reducing the reaction temperature and/or time. Microwave heating can sometimes accelerate the desired reaction, potentially minimizing the time for side reactions to occur.
Reagent Purity	Ensure the amine coupling partner is pure and free of impurities that could act as hydride sources.

Frequently Asked Questions (FAQs)

Q1: What is dehalogenation in the context of 5-Bromo-2-methylbenzothiazole reactions?

A1: Dehalogenation is an undesired side reaction where the bromine atom at the 5-position of the benzothiazole ring is replaced by a hydrogen atom, resulting in the formation of 2-methylbenzothiazole. This byproduct consumes your starting material, lowers the yield of the desired product, and can complicate purification.

Q2: What is the primary mechanism of dehalogenation in palladium-catalyzed cross-coupling reactions?

A2: The most accepted mechanism involves the formation of a palladium-hydride (Pd-H) species. This can occur through various pathways, including the reaction of the palladium complex with the base, solvent (especially alcohols), or trace amounts of water. The Pd-H species can then undergo reductive elimination with the 5-Bromo-2-methylbenzothiazole coordinated to the palladium, leading to the formation of 2-methylbenzothiazole.

Q3: Are certain types of cross-coupling reactions more prone to dehalogenation with this substrate?

A3: While dehalogenation can occur in various palladium-catalyzed reactions, highly active catalyst systems required for coupling less reactive partners can sometimes lead to a higher incidence of this side reaction. The propensity for dehalogenation generally follows the order of halide reactivity: I > Br > Cl. Since you are working with a bromide, there is a moderate to high potential for dehalogenation depending on the reaction conditions.

Q4: How can I detect and quantify the amount of dehalogenated byproduct?

A4: The dehalogenated product, 2-methylbenzothiazole, can be detected and quantified using techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS). ¹H NMR spectroscopy can also be used, where the disappearance of the aromatic proton signals corresponding to the bromo-substituted ring and the appearance of a new signal for the proton at the 5-position would indicate dehalogenation.

Q5: Can the choice of palladium precursor influence the extent of dehalogenation?

A5: Yes, the choice of palladium precursor can be important. Pre-catalysts that readily form the active Pd(0) species can sometimes lead to more efficient desired coupling, thereby outcompeting the dehalogenation pathway. It is advisable to screen a few different palladium sources (e.g., Pd(OAc)₂, Pd₂(dba)₃) in combination with the appropriate ligand.

Quantitative Data Summary

The following tables provide illustrative data on the effect of different reaction parameters on the yield of the desired coupled product versus the dehalogenated byproduct. Please note that this data is compiled from general trends and reactions of structurally similar aryl bromides and may not be directly representative of reactions with 5-Bromo-2-methylbenzothiazole. Experimental optimization is always recommended.

Table 1: Effect of Ligand on Suzuki-Miyaura Coupling Yield

Ligand	Substrate	Product Yield (%)	Dehalogenation (%)
PPh₃	4-Bromotoluene	75	15
P(t-Bu)₃	4-Bromotoluene	95	<5
SPhos	2-Chloropyridine	92	<2
Xantphos	4-Bromoanisole	88	8

Data is illustrative and based on general trends.

Table 2: Effect of Base on Suzuki-Miyaura Coupling Yield

Base	Substrate	Product Yield (%)	Dehalogenation (%)
K₂CO₃	4-Chlorobenzonitrile	95	3
K₃PO₄	2-Bromopyridine	90	5
Cs₂CO₃	5-Bromoindole	94	4
NaOt-Bu	4-Bromotoluene	80	18

Data is illustrative and based on general trends.[1]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of 5-Bromo-2-methylbenzothiazole with Minimized Dehalogenation

This protocol provides a starting point for optimizing the Suzuki-Miyaura coupling to reduce dehalogenation.

Materials:

• 5-Bromo-2-methylbenzothiazole (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Pd₂(dba)₃ (1-2 mol%)

• SPhos (2-4 mol%)

• K₃PO₄ (2.0-3.0 equiv)

• Anhydrous Toluene/Water (e.g., 10:1 v/v)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask or reaction vial under an inert atmosphere, add 5-Bromo-2-methylbenzothiazole, the arylboronic acid, and K₃PO₄.

• In a separate vial, prepare a solution of Pd₂(dba)₃ and SPhos in a small amount of the reaction solvent.

• Add the catalyst solution to the reaction flask.

• Add the degassed solvent mixture to the flask.

• Thoroughly degas the reaction mixture by bubbling an inert gas through the solution for 10-15 minutes or by using three freeze-pump-thaw cycles.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizations

Caption: Competing pathways in palladium-catalyzed cross-coupling reactions.

Caption: A logical workflow for troubleshooting dehalogenation.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Scale-Up Synthesis of 5-Bromo-2-methylbenzothiazole

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the scale-up synthesis of 5-Bromo-2-methylbenzothiazole.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for the large-scale production of 5-Bromo-2-methylbenzothiazole?

A1: The most prevalent industrial synthesis involves a two-step process. The first step is the synthesis of the key intermediate, 2-amino-4-bromothiophenol. The second step is the cyclization of this intermediate with acetic anhydride or a related acetylating agent to form the final product. Alternative routes, such as the direct bromination of 2-methylbenzothiazole, are less common on a large scale due to potential selectivity issues and the generation of multiple brominated isomers.

Q2: What are the critical quality attributes for the starting material, 2-amino-4-bromothiophenol?

A2: The purity of 2-amino-4-bromothiophenol is crucial for a successful and high-yielding synthesis. Key quality attributes to monitor include:

• Purity: Should be high, typically >98%, to avoid side reactions.

• Isomeric Purity: Contamination with other isomers, such as 2-amino-5-bromothiophenol, can lead to the formation of difficult-to-separate impurities in the final product.

• Oxidation Level: Thiols are susceptible to oxidation to disulfides. The presence of the corresponding disulfide impurity can lead to yield loss and downstream purification challenges. It is recommended to use fresh or properly stored 2-amino-4-bromothiophenol.

Q3: What are the primary safety concerns when scaling up the synthesis of 5-Bromo-2-methylbenzothiazole?

A3: Key safety considerations include:

• Handling of 2-amino-4-bromothiophenol: This compound is a thiol and may have a strong, unpleasant odor. It is also an irritant. Operations should be conducted in a well-ventilated area, and appropriate personal protective equipment (PPE) should be worn.

• Use of Acetic Anhydride: Acetic anhydride is corrosive and reacts exothermically with water. Care must be taken to avoid contact with moisture and to control the temperature during the reaction.

• Reaction Exotherm: The cyclization reaction is often exothermic. On a large scale, proper heat management through the use of jacketed reactors and controlled addition of reagents is critical to prevent thermal runaways.

• Solvent Handling: Depending on the chosen solvent, flammability and toxicity are important considerations. Ensure adequate ventilation and grounding of equipment to prevent static discharge.

Troubleshooting Guide

Problem 1: Low Yield in the Cyclization Step

Potential Cause	Recommended Solution
Incomplete Reaction	- Monitor the reaction progress using an appropriate analytical technique (e.g., HPLC, TLC).- Ensure the reaction is run for a sufficient amount of time.- Consider a moderate increase in reaction temperature, but monitor for impurity formation.
Poor Quality of 2-amino-4-bromothiophenol	- Analyze the purity of the starting material. The presence of impurities or oxidized disulfide can lower the yield.- Consider purifying the 2-amino-4-bromothiophenol via recrystallization before use.
Sub-optimal Reaction Temperature	- The cyclization reaction temperature can significantly impact the yield. If the reaction is sluggish at lower temperatures, a gradual increase may be necessary. Conversely, if side product formation is observed at higher temperatures, lowering the temperature could improve the yield of the desired product.
Incorrect Stoichiometry	- Verify the molar ratios of the reactants. A slight excess of the acetylating agent (e.g., acetic anhydride) is often used to drive the reaction to completion.

Problem 2: Formation of Impurities

Potential Cause	Recommended Solution
Over-acetylation	- If a di-acetylated byproduct is observed, it may be due to an excessive amount of acetic anhydride or prolonged reaction times at elevated temperatures.- Optimize the stoichiometry of acetic anhydride and reduce the reaction time or temperature.
Formation of Colored Impurities	- Colored impurities can arise from the oxidation of the thiophenol starting material or side reactions.- Performing the reaction under an inert atmosphere (e.g., nitrogen) can mitigate oxidation.- Ensure the purity of the starting materials and solvents.
Isomeric Impurities	- If the final product contains isomeric impurities, this is likely due to the presence of isomers in the 2-amino-4-bromothiophenol starting material.- Improve the purification of the starting material to remove isomers.

Problem 3: Difficulties in Product Isolation and Purification

Potential Cause	Recommended Solution
Product Oiling Out During Crystallization	- This can occur if the cooling rate is too fast or if the solvent system is not optimal.- Employ a slower, controlled cooling profile.- Screen for alternative crystallization solvents or solvent mixtures.
Poor Filterability of the Product	- Small particle size or needle-like crystal morphology can lead to slow filtration.- Optimize the crystallization conditions (e.g., cooling rate, agitation) to promote the growth of larger, more uniform crystals.- Consider adding a filter aid, though this will require subsequent removal.
Co-precipitation of Impurities	- If impurities are crystallizing with the product, a multi-step purification process may be necessary.- Consider a hot filtration step to remove insoluble impurities before crystallization.- A re-slurry of the crude product in a suitable solvent where the product has low solubility but the impurities are soluble can be effective.

Data Presentation

Table 1: Representative Reaction Parameters for Cyclization

Parameter	Lab Scale (Typical)	Pilot Scale (Considerations)
Reactant Ratio (Thiophenol:Ac₂O)	1 : 1.1 - 1.5	1 : 1.1 - 1.3 (to minimize excess reagent and potential side reactions)
Solvent	Toluene, Acetic Acid	Toluene (higher boiling point, good for azeotropic water removal), Acetic Acid (can act as both solvent and catalyst)
Temperature	80-110 °C	90-115 °C (monitor for exotherm and control with jacket cooling)
Reaction Time	2-6 hours	4-10 hours (may be longer due to mass transfer limitations)
Typical Yield	85-95%	80-90%
Purity (Crude)	>95%	90-97%

Experimental Protocols

Key Experiment: Cyclization of 2-amino-4-bromothiophenol with Acetic Anhydride

Objective: To synthesize 5-Bromo-2-methylbenzothiazole from 2-amino-4-bromothiophenol and acetic anhydride.

Materials:

• 2-amino-4-bromothiophenol (1 equivalent)

• Acetic anhydride (1.2 equivalents)

• Toluene (or glacial acetic acid) as solvent

Procedure:

• Reaction Setup: In a jacketed glass reactor equipped with a mechanical stirrer, reflux condenser, and a temperature probe, charge 2-amino-4-bromothiophenol and the solvent.

• Reagent Addition: Begin agitation and slowly add acetic anhydride to the reactor over a period of 30-60 minutes, maintaining the internal temperature below 40°C.

• Reaction: After the addition is complete, heat the reaction mixture to reflux (typically 90-115°C, depending on the solvent) and maintain for 4-8 hours.

• Monitoring: Monitor the reaction progress by a suitable analytical method (e.g., HPLC) until the starting material is consumed to an acceptable level.

• Work-up: Once the reaction is complete, cool the mixture to 20-25°C. The product may precipitate upon cooling. If necessary, the reaction mixture can be concentrated under reduced pressure to facilitate precipitation.

• Isolation: The solid product is isolated by filtration and washed with a small amount of cold solvent.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, isopropanol) to achieve the desired purity.

Visualizations

Caption: Experimental workflow for the synthesis of 5-Bromo-2-methylbenzothiazole.

Caption: Troubleshooting logic for scale-up synthesis issues.

Technical Support Center: Alternative Catalysts for Cross-Coupling of 5-Bromo-2-methylbenzothiazole

Welcome to the technical support center for navigating the challenges of cross-coupling reactions with 5-Bromo-2-methylbenzothiazole. This guide is designed for researchers, chemists, and drug development professionals seeking to move beyond standard protocols and explore alternative catalytic systems. As a key building block in medicinal chemistry and materials science, the efficient functionalization of 5-Bromo-2-methylbenzothiazole is paramount. However, its heteroaromatic nature can present unique challenges, including catalyst inhibition and unwanted side reactions.

This document provides in-depth troubleshooting guides, validated experimental protocols, and frequently asked questions (FAQs) to empower you to overcome these obstacles. We will explore advanced palladium systems, versatile nickel catalysts, cost-effective copper-based methods, and the emerging field of photoredox catalysis.

Part 1: Advanced Palladium Catalyst Systems

While traditional palladium catalysts like Pd(PPh₃)₄ are workhorses, coupling reactions involving electron-rich, potentially coordinating heteroaromatics like 5-Bromo-2-methylbenzothiazole often require more sophisticated systems to achieve high yields and avoid side reactions.[1] The development of bulky, electron-rich phosphine ligands (e.g., Buchwald ligands) and N-heterocyclic carbene (NHC) ligands has revolutionized the field, enabling reactions under milder conditions with broader substrate scopes.[1][2][3]

Troubleshooting Guide: Palladium-Catalyzed Couplings

Q1: My Suzuki-Miyaura coupling with an arylboronic acid is giving low yield, and I'm recovering unreacted starting material. What's the likely cause?

A: This is a classic issue often pointing to inefficient catalyst activation or turnover. Here’s a systematic approach to troubleshoot:

• Ligand Choice is Critical: Standard ligands like PPh₃ may not be suitable for this substrate. The nitrogen and sulfur atoms in the benzothiazole ring can coordinate to the palladium center, inhibiting catalysis.[4] Switch to a bulky, electron-rich biarylphosphine ligand such as SPhos or XPhos. These ligands promote the crucial reductive elimination step and stabilize the active Pd(0) species.[1][5]

• Precatalyst Selection: If you are using a Pd(II) source like Pd(OAc)₂, the reduction to the active Pd(0) species might be inefficient.[2] Consider using a pre-formed, air-stable precatalyst like a Buchwald G3 or G4 precatalyst.[3][6] These are designed to generate the active monoligated Pd(0) species rapidly and reliably.[3]

• Base and Solvent System: The choice of base is crucial for activating the boronic acid.[5] For challenging couplings, a stronger base like K₃PO₄ is often more effective than K₂CO₃.[1][5][7] Ensure your solvent (e.g., 1,4-dioxane, toluene) is anhydrous and thoroughly degassed, as oxygen can deactivate the Pd(0) catalyst, leading to the formation of palladium black and increased homocoupling of the boronic acid.[5][8]

Q2: I'm observing significant protodebromination (loss of bromine) of my 5-Bromo-2-methylbenzothiazole. How can I minimize this side reaction?

A: Protodebromination is a common side reaction, especially at elevated temperatures or when the catalytic cycle is slow. It occurs when the aryl-palladium intermediate is protonated before it can undergo transmetalation.

• Lower the Reaction Temperature: High temperatures can accelerate the rate of protodebromination.[5] Try running the reaction at a lower temperature (e.g., 80 °C instead of 110 °C), even if it requires a longer reaction time.

• Ensure Anhydrous Conditions: Traces of water can serve as a proton source.[5] Use freshly dried solvents and reagents. Storing bases in a desiccator is good practice.[6]

• Optimize the Base: While a strong base is needed, some bases can be problematic. Consider switching to a milder base like Cs₂CO₃ or a phosphate base, which can sometimes suppress this side reaction.[5]

• Increase Coupling Partner Concentration: Increasing the concentration of the boronic acid can favor the desired transmetalation pathway over the undesired protonolysis.

Data Summary: Palladium-Catalyzed Suzuki-Miyaura Coupling

Catalyst System	Ligand	Base	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
Pd(PPh₃)₄	PPh₃	K₂CO₃	Toluene/H₂O	100	12	75-85[7]
Pd(OAc)₂ / SPhos	SPhos	K₃PO₄	1,4-Dioxane	90	8	88-95[1]
BrettPhos Pd G3	BrettPhos	LHMDS	THF	65-80	4-12	>90[6]

Experimental Protocol: Suzuki-Miyaura Coupling with an Advanced Catalyst System

This protocol is adapted for a challenging heteroaryl bromide using a Buchwald ligand system.[1]

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere (Argon), add 5-Bromo-2-methylbenzothiazole (1.0 eq), the desired arylboronic acid (1.5 eq), Palladium(II) acetate [Pd(OAc)₂] (0.02 eq), SPhos (0.04 eq), and potassium phosphate (K₃PO₄) (3.0 eq).

• Solvent Addition: Evacuate and backfill the flask with argon three times. Add anhydrous, degassed toluene and a small amount of degassed water (e.g., 10:1 toluene:water ratio).

• Reaction: Stir the mixture vigorously and heat to 90-100 °C using an oil bath. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Diagram: Generalized Suzuki-Miyaura Catalytic Cycle

References

• 1. benchchem.com [benchchem.com]
• 2. pure.hw.ac.uk [pure.hw.ac.uk]
• 3. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]
• 8. Yoneda Labs [yonedalabs.com]

reaction monitoring techniques for 5-Bromo-2-methylbenzothiazole synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the synthesis of 5-Bromo-2-methylbenzothiazole.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing 5-Bromo-2-methylbenzothiazole?

A1: A primary method for the synthesis of 5-Bromo-2-methylbenzothiazole involves the direct bromination of 2-methylbenzothiazole. This is typically achieved using a brominating agent such as N-Bromosuccinimide (NBS) or elemental bromine (Br₂) in a suitable solvent. The choice of brominating agent and reaction conditions can influence the regioselectivity and yield of the reaction.

Q2: How can I monitor the progress of the bromination reaction?

A2: The reaction progress can be effectively monitored using several analytical techniques:

• Thin-Layer Chromatography (TLC): A quick and simple method to qualitatively track the consumption of the starting material (2-methylbenzothiazole) and the formation of the product (5-Bromo-2-methylbenzothiazole).

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the conversion of the starting material and the formation of the product and any side-products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Allows for in-situ or at-line monitoring, providing detailed structural information and quantification of reactants and products.

Q3: What are the key challenges in the synthesis of 5-Bromo-2-methylbenzothiazole?

A3: Researchers may encounter challenges related to:

• Regioselectivity: The bromination of 2-methylbenzothiazole can potentially yield different isomers. Controlling the reaction conditions is crucial to favor the formation of the desired 5-bromo isomer.

• Over-bromination: The use of excess brominating agent or prolonged reaction times can lead to the formation of di- or poly-brominated products.

• Low Yields: Incomplete reactions, suboptimal temperatures, or inefficient brominating agents can result in low product yields.[1]

• Purification: Separating the desired product from unreacted starting materials, isomers, and other side-products can be challenging due to similar polarities.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 5-Bromo-2-methylbenzothiazole.

Problem	Potential Cause	Recommended Solution
Low or No Product Yield	Incomplete reaction due to insufficient reaction time or temperature.	Monitor the reaction using TLC or HPLC to ensure it has gone to completion. If the reaction is sluggish, consider gradually increasing the temperature.
Poor quality or degradation of the brominating agent (e.g., NBS).	Use a fresh batch of the brominating agent.
Suboptimal solvent choice affecting solubility or reactivity.	Experiment with different solvents. For NBS bromination, solvents like acetonitrile or dichloromethane can be effective.
Formation of Multiple Products (Poor Regioselectivity)	Reaction conditions favoring the formation of other bromo-isomers.	The methyl group at the 2-position and the sulfur and nitrogen atoms in the thiazole ring direct electrophilic substitution. To favor bromination at the 5-position, milder reaction conditions and less polar solvents are often preferred. Lowering the reaction temperature can also improve selectivity.
Use of a highly reactive brominating agent.	Consider using a milder brominating agent like NBS over elemental bromine.
Over-bromination (Di- or poly-brominated products observed)	Excess of brominating agent.	Carefully control the stoichiometry of the brominating agent. Use 1.0 to 1.1 equivalents for mono-bromination.
Prolonged reaction time.	Monitor the reaction closely and quench it as soon as the starting material is consumed.
Difficult Purification	Similar polarity of the product and impurities.	Optimize the mobile phase for column chromatography to achieve better separation. Consider using a different stationary phase or alternative purification techniques like recrystallization.
Presence of unreacted starting material.	Ensure the reaction goes to completion. If necessary, adjust stoichiometry or reaction time.

Experimental Protocols

Synthesis of 5-Bromo-2-methylbenzothiazole using N-Bromosuccinimide (NBS)

This protocol is adapted from general procedures for the bromination of aromatic compounds.

Materials:

• 2-Methylbenzothiazole

• N-Bromosuccinimide (NBS)

• Acetonitrile (anhydrous)

• Round-bottom flask

• Magnetic stirrer

• Standard work-up and purification equipment

Procedure:

• In a round-bottom flask, dissolve 2-methylbenzothiazole (1.0 equivalent) in anhydrous acetonitrile.

• Add N-Bromosuccinimide (1.1 equivalents) to the solution in portions at room temperature while stirring.

• Monitor the reaction progress by TLC (e.g., using a mobile phase of hexane:ethyl acetate, 4:1). The reaction is typically complete within 2-4 hours.

• Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient.

Reaction Monitoring Techniques

Thin-Layer Chromatography (TLC)

TLC is a rapid and effective method for monitoring the reaction's progress.

• Stationary Phase: Silica gel 60 F₂₅₄

• Mobile Phase: A non-polar solvent system is generally effective. A good starting point is a mixture of n-hexane and ethyl acetate (e.g., 8:2 or 9:1 v/v).[2]

• Visualization: UV light (254 nm). The starting material and product are UV active.

Interpreting the TLC Plate:

• The starting material, 2-methylbenzothiazole, will have a higher Rf value (travels further up the plate) than the more polar product, 5-Bromo-2-methylbenzothiazole.

• As the reaction progresses, the spot corresponding to the starting material will diminish in intensity, while the spot for the product will appear and intensify. The reaction is considered complete when the starting material spot is no longer visible.

Compound	Hypothetical Rf Value (Hexane:EtOAc 8:2)
2-Methylbenzothiazole	0.65
5-Bromo-2-methylbenzothiazole	0.45

High-Performance Liquid Chromatography (HPLC)

HPLC provides quantitative analysis of the reaction mixture.

• Column: A C18 reverse-phase column is typically suitable.

• Mobile Phase: A mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol). A gradient elution may be necessary to achieve good separation.

• Detection: UV detection at a wavelength where both the starting material and product have significant absorbance (e.g., 254 nm or 280 nm).

Hypothetical HPLC Method:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	0-2 min: 60% B; 2-10 min: 60-90% B; 10-12 min: 90% B; 12-13 min: 90-60% B; 13-15 min: 60% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm

| Injection Volume | 10 µL |

Expected Retention Times:

• 2-Methylbenzothiazole: ~4.5 min

• 5-Bromo-2-methylbenzothiazole: ~6.8 min

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for monitoring the reaction and confirming the product's structure.

• Solvent: A deuterated solvent that dissolves both the starting material and the product (e.g., CDCl₃ or DMSO-d₆).

• Analysis: Monitor the disappearance of the proton signals of 2-methylbenzothiazole and the appearance of the signals for 5-Bromo-2-methylbenzothiazole.

Characteristic ¹H NMR Chemical Shifts (in CDCl₃, hypothetical):

Compound	Proton	Chemical Shift (δ, ppm)	Multiplicity
2-Methylbenzothiazole	-CH₃	~2.8	s
	Aromatic-H	~7.3-8.0	m
5-Bromo-2-methylbenzothiazole	-CH₃	~2.8	s
	H-4	~7.8	d
	H-6	~7.5	dd

| | H-7 | ~7.9 | d |

The introduction of the bromine atom at the 5-position causes distinct changes in the chemical shifts and coupling patterns of the aromatic protons, which can be used to track the reaction progress and confirm the regioselectivity.

Visualizations

Caption: Workflow for the synthesis and monitoring of 5-Bromo-2-methylbenzothiazole.

Caption: Troubleshooting logic for the synthesis of 5-Bromo-2-methylbenzothiazole.

References

• 1. rsc.org [rsc.org]
• 2. d-nb.info [d-nb.info]

effect of base on the regioselectivity of 5-Bromo-2-methylbenzothiazole reactions

Welcome to the Technical Support Center for Benzothiazole Reactions. This guide provides troubleshooting advice and answers to frequently asked questions regarding the role of bases in controlling the regioselectivity of reactions involving 5-Bromo-2-methylbenzothiazole.

Frequently Asked Questions (FAQs)

FAQ 1: How can I achieve selective functionalization at the C5 position?

Question: I am trying to perform a cross-coupling reaction on 5-Bromo-2-methylbenzothiazole to functionalize the C5 position. Which base and catalyst system should I use to ensure selectivity at the C-Br bond?

Answer: Selective functionalization at the C5 position is typically achieved via palladium-catalyzed cross-coupling reactions. The Carbon-Bromine bond at the C5 position is significantly more reactive towards oxidative addition with a Palladium(0) catalyst than the C-H bonds on the aromatic ring under standard cross-coupling conditions. The choice of base is crucial for the success of these reactions, as it plays a key role in the transmetalation or deprotonation steps of the catalytic cycle.[1][2][3]

Commonly used cross-coupling reactions for this purpose include:

• Suzuki-Miyaura Coupling: For forming C-C bonds with boronic acids.

• Buchwald-Hartwig Amination: For forming C-N bonds with amines.[3][4][5]

• Sonogashira Coupling: For forming C-C bonds with terminal alkynes.[6][7]

The table below summarizes typical conditions. Weaker inorganic bases are generally sufficient and are preferred to avoid potential side reactions.

Table 1: Conditions for C5-Selective Cross-Coupling Reactions

Reaction Type	Typical Base(s)	Typical Catalyst/Ligand	Solvent	Key Considerations
Suzuki-Miyaura	K₂CO₃, Cs₂CO₃, K₃PO₄[1][2][8][9]	Pd(PPh₃)₄, Pd(dppf)Cl₂[1][10]	Dioxane/H₂O, Toluene, DMF[1][2]	The base activates the boronic acid to facilitate transmetalation. A mixture of an organic solvent and water is often used.[2][9]
Buchwald-Hartwig	NaOtBu, K₃PO₄, Cs₂CO₃[11][12]	Pd₂(dba)₃ / Xantphos, Pd(OAc)₂ / BINAP[4]	Toluene, Dioxane[4][5]	Strong, non-nucleophilic bases are required to deprotonate the amine or the palladium-amine complex.[4][11]
Sonogashira	Triethylamine (Et₃N), Diisopropylamine (i-Pr₂NH)	Pd(PPh₃)₂Cl₂ / CuI[7][13]	THF, DMF	The amine base acts as both a proton scavenger and a solvent. A copper(I) co-catalyst is typically required.[6][7]

FAQ 2: How can I selectively functionalize the 2-methyl group?

Question: My goal is to deprotonate the 2-methyl group to form a nucleophile for subsequent reactions. Standard bases for cross-coupling do not seem to work. What conditions are necessary for this transformation?

Answer: To selectively functionalize the 2-methyl group, you must use a very strong, non-nucleophilic base capable of deprotonating the acidic α-protons of the methyl group. This reaction forms a highly reactive 2-benzothiazolylmethyllithium or a similar anionic intermediate. This approach is fundamentally different from palladium-catalyzed cross-coupling and relies on acid-base chemistry.

The key requirements are:

• Strong Organometallic Base: Bases like n-Butyllithium (n-BuLi) or Lithium Diisopropylamide (LDA) are required.

• Low Temperature: The reaction must be performed at very low temperatures (typically -78 °C) to prevent side reactions and ensure the stability of the anionic intermediate.

• Aprotic Solvent: Anhydrous ethereal solvents like Tetrahydrofuran (THF) are essential.

Table 2: Recommended Conditions for 2-Methyl Group Deprotonation

Base	Solvent	Temperature	Procedure
n-Butyllithium (n-BuLi)	Anhydrous THF	-78 °C	Add n-BuLi slowly to a solution of 5-Bromo-2-methylbenzothiazole in THF at -78 °C.
Lithium Diisopropylamide (LDA)	Anhydrous THF	-78 °C	Prepare LDA in situ from diisopropylamine and n-BuLi, then add it to the substrate solution at -78 °C.

Once the red-colored solution of the lithiated intermediate is formed, it can be quenched with various electrophiles (e.g., aldehydes, ketones, alkyl halides) to form a new bond at the methyl position.

FAQ 3: I am observing undesired side reactions on the benzene ring. What is happening and can it be controlled?

Question: During my attempts at cross-coupling, I have isolated products that appear to result from functionalization at a C-H bond on the benzene ring, not the C-Br bond. How can the choice of base influence this, and how can I avoid it or control it?

Answer: The side reaction you are observing is likely a palladium-catalyzed direct C-H activation/functionalization.[14][15] While the C-Br bond is generally more reactive, under certain conditions (particularly high temperatures and with specific catalyst/base combinations), direct functionalization of C-H bonds can compete or even dominate. The regioselectivity of this pathway is often directed to the C7 position in benzothiazole systems.

The base is a critical component of the C-H activation mechanism, often participating in a "Concerted Metalation-Deprotonation" (CMD) step.[14]

Troubleshooting & Control:

• To Favor C5-Br Coupling:

  • Use Milder Bases: Stick to standard Suzuki or Sonogashira bases like K₂CO₃ or Et₃N.

  • Lower Reaction Temperature: C-H activation often has a higher activation energy than C-Br oxidative addition. Running the reaction at the lowest effective temperature (e.g., 80-100 °C) can favor the desired C5 coupling.

  • Choose Appropriate Ligands: Ligands used for standard cross-coupling (e.g., PPh₃) are often less effective at promoting C-H activation than specialized ligands.

• To Intentionally Target C-H Activation (e.g., at C7):

  • Use Specific Bases: Bulky carboxylate bases, especially Potassium Pivalate (PivOK), are known to promote the CMD pathway required for C-H activation.[14]

  • Higher Temperatures: These reactions often require temperatures of 140-160 °C.

  • Phosphine-Free Catalysts: Systems like Pd(OAc)₂ or PdCl₂ without phosphine ligands are sometimes used to promote C-H functionalization.[14]

Experimental Workflows and Logic Diagrams

Below are diagrams to help visualize the decision-making process and reaction pathways based on the choice of base.

Caption: Logic diagram for selecting the appropriate base to achieve regioselectivity.

Caption: Workflow for a C5-selective Suzuki-Miyaura coupling reaction.

Caption: Reaction pathway for the functionalization of the 2-methyl group.

References

• 1. benchchem.com [benchchem.com]
• 2. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. Role of the base in Buchwald-Hartwig amination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 7. Sonogashira Coupling [organic-chemistry.org]
• 8. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 12. researchgate.net [researchgate.net]
• 13. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 14. mdpi.com [mdpi.com]
• 15. Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Solvent Effects on the Reactivity of 5-Bromo-2-methylbenzothiazole

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-Bromo-2-methylbenzothiazole. The information provided is based on established principles of organic chemistry and solvent effects on analogous heterocyclic compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary considerations when selecting a solvent for reactions with 5-Bromo-2-methylbenzothiazole?

A1: The choice of solvent is critical and depends on the specific reaction type. Key factors to consider include:

• Reactant and Reagent Solubility: Ensure all starting materials, reagents, and catalysts are sufficiently soluble in the chosen solvent at the reaction temperature. For 5-Bromo-2-methylbenzothiazole, polar aprotic solvents like DMF, DMSO, THF, and dioxane are often good starting points for solubility.[1]

• Reaction Mechanism: The solvent's polarity and proticity can significantly influence the reaction pathway. For instance, polar aprotic solvents are generally preferred for SNAr reactions to avoid solvating the nucleophile too strongly, while polar protic solvents can be effective in some cross-coupling reactions.[2][3]

• Reaction Temperature: The solvent's boiling point must be appropriate for the desired reaction temperature. Some reactions may require heating to proceed at a reasonable rate.[1][4]

• Work-up and Purification: Consider the ease of solvent removal and potential for interference with product isolation and purification.

Q2: How do polar aprotic versus polar protic solvents affect nucleophilic aromatic substitution (SNAr) on 5-Bromo-2-methylbenzothiazole?

A2: For SNAr reactions, polar aprotic solvents (e.g., DMF, DMSO, acetonitrile) are generally superior. These solvents can dissolve ionic nucleophiles while not strongly solvating the nucleophile, leaving it more "naked" and reactive. In contrast, polar protic solvents (e.g., ethanol, water) can form hydrogen bonds with the nucleophile, creating a solvent shell that stabilizes it and reduces its nucleophilicity, thereby slowing down the reaction.[2][3]

Q3: What is the typical role of solvents in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira) involving 5-Bromo-2-methylbenzothiazole?

A3: In palladium-catalyzed cross-coupling reactions, the solvent's role is multifaceted and crucial for the catalytic cycle.[5][6] Key functions include:

• Solubilizing Reactants: Dissolving the aryl halide (5-Bromo-2-methylbenzothiazole), coupling partner (e.g., boronic acid, alkyne), base, and palladium catalyst/ligand complex.

• Stabilizing Catalytic Species: The solvent can influence the stability and reactivity of the active palladium species.

• Facilitating Key Steps: Solvent polarity can impact the rates of oxidative addition, transmetalation, and reductive elimination. For example, in Suzuki couplings, a mixture of a non-polar solvent (like toluene or dioxane) and a polar solvent (like water or ethanol) is often used. The aqueous phase is crucial for dissolving the inorganic base and facilitating the transmetalation step.[1][7]

Q4: Are there any "green" or environmentally friendly solvent alternatives for reactions with 5-Bromo-2-methylbenzothiazole?

A4: Yes, there is a growing emphasis on using greener solvents in organic synthesis. For reactions involving benzothiazole derivatives, some greener alternatives that could be explored include:

• Water: Can be an excellent solvent for certain reactions, especially when using water-soluble catalysts or phase-transfer catalysis.[8]

• Ethanol/Methanol: These are bio-based solvents and can be effective for some transformations.

• Solvent-free conditions: In some cases, reactions can be run neat or under solid-phase conditions, completely eliminating the need for a solvent.[9] Microwave-assisted synthesis is often employed in conjunction with these methods to reduce reaction times.[4][9]

Troubleshooting Guides

Problem 1: Low or no yield in a nucleophilic aromatic substitution (SNAr) reaction.

Potential Cause	Recommended Solution
Inappropriate Solvent Choice	The nucleophile may be overly solvated and stabilized by a protic solvent. Switch to a polar aprotic solvent such as DMF, DMSO, or acetonitrile to enhance the nucleophile's reactivity.[2][3]
Poor Solubility of Reactants	The starting material or nucleophile may not be fully dissolved. Try gentle heating or select a solvent with better solubilizing properties for your specific reactants.[1]
Insufficient Reaction Temperature	The reaction may have a high activation energy. If the reaction is sluggish at room temperature, try gradually increasing the temperature , ensuring it does not exceed the solvent's boiling point or cause decomposition.[4]
Base is too weak or insoluble	For nucleophiles requiring deprotonation (e.g., thiols, alcohols), ensure the base is strong enough and soluble in the reaction medium. Consider using stronger bases like NaH or K₂CO₃ in a suitable solvent.

Problem 2: Sluggish or incomplete palladium-catalyzed cross-coupling reaction (e.g., Suzuki, Sonogashira).

Potential Cause	Recommended Solution
Poor Catalyst/Ligand Performance in the Chosen Solvent	The solvent can significantly affect the efficiency of the catalyst. For Suzuki reactions, a common issue is poor transmetalation. Ensure an appropriate solvent mixture is used , such as toluene/water or dioxane/water, to facilitate both the organic and inorganic components.[1][7]
Oxygen Sensitivity of the Catalyst	Palladium(0) catalysts are sensitive to oxygen.[1] Thoroughly degas the solvent and reaction mixture using techniques like nitrogen/argon bubbling or freeze-pump-thaw cycles.
Inadequate Base Activity	The chosen base may not be soluble or active enough in the solvent system. For Suzuki reactions, bases like K₂CO₃, Cs₂CO₃, or K₃PO₄ are common.[1] Ensure the solvent system allows for the base to function effectively. A mixed solvent system with water is often beneficial.[1]
Side Reactions Promoted by the Solvent	High temperatures in certain solvents can lead to side reactions like debromination.[1] If this is observed, try lowering the reaction temperature or switching to a different solvent system.

Problem 3: Formation of significant byproducts.

Potential Cause	Recommended Solution
Solvent-Induced Side Reactions	Some solvents may participate in or promote unwanted side reactions. For example, in Sonogashira couplings, amine solvents can sometimes act as ligands. If unexpected byproducts are forming, consider switching to a more inert solvent like toluene or dioxane.
Reaction Temperature is Too High	Excessive heat can lead to decomposition of starting materials, reagents, or the desired product.[1] Run the reaction at a lower temperature , even if it requires a longer reaction time. Monitor the reaction progress by TLC or LC-MS to find the optimal temperature.[4]
Presence of Water	For reactions requiring anhydrous conditions, trace amounts of water in the solvent can lead to hydrolysis or other side reactions. Use freshly dried solvents and ensure all glassware is properly dried.[1]

Illustrative Data on Solvent Effects

The following table summarizes the general effects of different solvent classes on common reactions involving aryl bromides like 5-Bromo-2-methylbenzothiazole. The yields are illustrative and will vary based on the specific nucleophile/coupling partner, catalyst, base, and temperature.

Reaction Type	Solvent Class	Example Solvents	Expected Relative Yield	Rationale
SNAr	Polar Aprotic	DMF, DMSO, Acetonitrile	High	Solvates the cation but leaves the nucleophile highly reactive.[2][3]
Polar Protic	Ethanol, Methanol, Water	Low to Moderate	Stabilizes the nucleophile through hydrogen bonding, reducing its reactivity.[3]
Non-polar	Toluene, Hexane	Very Low	Poor solubility of ionic nucleophiles and inability to stabilize charged intermediates.[2]
Suzuki Coupling	Aprotic/Water Mixture	Toluene/H₂O, Dioxane/H₂O	High	Balances solubility of organic and inorganic components, facilitating all steps of the catalytic cycle.[1][7]
Polar Aprotic	DMF	Moderate to High	Good for solubility, but may not be optimal for all catalyst systems.
Sonogashira Coupling	Polar Aprotic	DMF, Acetonitrile	High	Good solubility for reactants and catalysts.
Amine	Triethylamine, Diisopropylamine	Moderate to High	Can act as both the base and the solvent, but may lead to byproducts.

Detailed Experimental Protocols

Protocol 1: General Procedure for Nucleophilic Aromatic Substitution (SNAr) with a Thiol

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 5-Bromo-2-methylbenzothiazole (1.0 mmol) and the desired thiol (1.1 mmol) in a polar aprotic solvent (e.g., DMF, 10 mL).

• Addition of Base: Add a suitable base (e.g., K₂CO₃, 2.0 mmol) to the mixture.

• Reaction Conditions: Stir the reaction mixture at an elevated temperature (e.g., 80-100 °C).

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[4]

• Work-up: Once the reaction is complete, cool the mixture to room temperature and pour it into ice-water. Collect the resulting precipitate by filtration. If no precipitate forms, extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by recrystallization or column chromatography.[4]

Protocol 2: General Procedure for Suzuki-Miyaura Cross-Coupling

• Reaction Setup: To a dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 5-Bromo-2-methylbenzothiazole (1.0 mmol), the arylboronic acid (1.2 mmol), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol), and a base (e.g., K₂CO₃, 2.0 mmol).

• Solvent Addition: Add a degassed solvent mixture, such as toluene/ethanol/water (4:1:1, 10 mL).[1]

• Reaction Conditions: Heat the reaction mixture to reflux (e.g., 90 °C) with vigorous stirring.

• Monitoring: Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the residue by flash column chromatography.[1]

Visual Guides

Caption: General workflow for reaction optimization with a focus on solvent selection.

Caption: Simplified SNAr pathway highlighting the role of polar aprotic solvents.

Caption: Catalytic cycle for Suzuki coupling showing where solvents play a key role.

References

• 1. benchchem.com [benchchem.com]
• 2. gacariyalur.ac.in [gacariyalur.ac.in]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. Solvent effects in palladium catalysed cross-coupling reactions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 7. mdpi.com [mdpi.com]
• 8. jsynthchem.com [jsynthchem.com]
• 9. Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Navigating the Spectral Landscape: A Comparative Guide to the ¹H and ¹³C NMR Analysis of 5-Bromo-2-methylbenzothiazole

For Researchers, Scientists, and Drug Development Professionals: A Detailed Comparative Analysis of the Nuclear Magnetic Resonance Spectra of 5-Bromo-2-methylbenzothiazole and Related Analogues.

In the realm of heterocyclic chemistry and drug discovery, the precise structural elucidation of novel compounds is paramount. 5-Bromo-2-methylbenzothiazole, a halogenated derivative of the versatile benzothiazole scaffold, presents a unique spectroscopic profile. This guide provides a comprehensive analysis of its ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra, offering a comparative perspective with its close structural analogues, 2-methylbenzothiazole and 5-chloro-2-methylbenzothiazole. The data presented herein, compiled from available spectral databases and predictive models, serves as a valuable resource for the identification and characterization of this compound and its derivatives.

Comparative Spectral Data: ¹H and ¹³C NMR

The following tables summarize the ¹H and ¹³C NMR chemical shifts (δ) for 5-Bromo-2-methylbenzothiazole and its analogues. The data for 2-methylbenzothiazole and 5-chloro-2-methylbenzothiazole is derived from experimental observations, while the data for 5-Bromo-2-methylbenzothiazole is based on predictive models and comparative analysis due to the limited availability of direct experimental spectra in the public domain.

Table 1: ¹H NMR Chemical Shift Data (ppm)

Proton	2-Methylbenzothiazole	5-Chloro-2-methylbenzothiazole	5-Bromo-2-methylbenzothiazole (Predicted)
CH₃	~2.8	~2.8	~2.8
H-4	~7.8	~7.8	~7.9
H-6	~7.4	~7.4	~7.5
H-7	~7.5	~7.3	~7.6

Table 2: ¹³C NMR Chemical Shift Data (ppm)

Carbon	2-Methylbenzothiazole	5-Chloro-2-methylbenzothiazole	5-Bromo-2-methylbenzothiazole (Predicted)
CH₃	~20	~20	~20
C-2	~168	~167	~167
C-4	~122	~122	~123
C-5	~125	~129 (C-Cl)	~118 (C-Br)
C-6	~126	~125	~128
C-7	~122	~121	~125
C-8 (C-S)	~135	~134	~136
C-9 (C=N)	~153	~152	~154

Experimental Protocols

The following is a standard protocol for acquiring high-resolution ¹H and ¹³C NMR spectra of benzothiazole derivatives.

1. Sample Preparation:

• For ¹H NMR: Dissolve 5-10 mg of the compound in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• For ¹³C NMR: A higher concentration of 20-50 mg in 0.6-0.7 mL of the chosen deuterated solvent is recommended to ensure a good signal-to-noise ratio.

• The sample should be fully dissolved. If necessary, gentle warming or sonication can be employed.

• Transfer the solution to a clean, dry 5 mm NMR tube.

2. NMR Instrument Parameters:

The following are typical acquisition parameters for a 400 or 500 MHz NMR spectrometer:

For ¹H NMR Spectroscopy:

• Pulse Sequence: A standard single-pulse experiment (e.g., zg30).

• Number of Scans: 16-64 scans are typically sufficient.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-5 seconds.

• Spectral Width: A spectral width of 0-12 ppm is generally adequate.

• Temperature: 298 K.

For ¹³C NMR Spectroscopy:

• Pulse Sequence: A proton-decoupled pulse program (e.g., zgpg30) is used to simplify the spectrum.

• Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024-4096) is required.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Spectral Width: A spectral width of 0-220 ppm is standard for most organic compounds.

• Temperature: 298 K.

3. Data Processing:

• The raw data (Free Induction Decay - FID) is transformed into the frequency domain spectrum using a Fourier Transform (FT).

• Phase and baseline corrections are applied to the spectrum.

• The chemical shifts are referenced to an internal standard, typically Tetramethylsilane (TMS) at 0.00 ppm.

Workflow for NMR Analysis

The logical flow from sample preparation to the final spectral analysis is crucial for obtaining reliable and reproducible results.

Caption: A flowchart illustrating the key stages of an NMR experiment.

Structure-Spectra Correlations

The substitution pattern on the benzothiazole ring significantly influences the chemical shifts of the aromatic protons and carbons. The introduction of a bromine atom at the 5-position, being an electron-withdrawing group, is predicted to cause a downfield shift of the neighboring protons (H-4 and H-6) compared to the parent 2-methylbenzothiazole. This effect is also observed in the ¹³C NMR spectrum, where the carbon atom directly attached to the bromine (C-5) is significantly shielded, while adjacent carbons may experience deshielding effects.

By comparing the experimental data of 2-methylbenzothiazole and 5-chloro-2-methylbenzothiazole with the predicted spectrum of 5-Bromo-2-methylbenzothiazole, researchers can gain valuable insights into the electronic effects of different halogen substituents on this important heterocyclic system. This comparative approach is instrumental in the unambiguous identification of novel derivatives and in understanding their structure-activity relationships.

Unraveling the Molecular Blueprint: A Comparative Guide to the Mass Spectrometry Fragmentation of 5-Bromo-2-methylbenzothiazole

For Immediate Release

In the intricate world of analytical chemistry and drug development, understanding the structural nuances of heterocyclic compounds is paramount. This guide offers an in-depth comparison of the mass spectrometry fragmentation pattern of 5-Bromo-2-methylbenzothiazole, providing researchers, scientists, and drug development professionals with essential data for compound identification and characterization. By examining its fragmentation behavior against related benzothiazole derivatives, this document serves as a critical resource for predicting and interpreting mass spectral data.

Comparative Analysis of Fragmentation Patterns

The mass spectrum of 5-Bromo-2-methylbenzothiazole is characterized by a series of fragmentation pathways that are influenced by the bromine substituent, the methyl group, and the inherent stability of the benzothiazole core. Due to the lack of a publicly available experimental mass spectrum for 5-Bromo-2-methylbenzothiazole, the following table presents a predicted fragmentation pattern based on established principles of mass spectrometry and comparison with related compounds. This is juxtaposed with the known fragmentation of 2-methylbenzothiazole for a comprehensive comparison.

Fragment Ion (m/z)	Proposed Structure / Loss	Predicted Relative Abundance for 5-Bromo-2-methylbenzothiazole	Observed Relative Abundance for 2-Methylbenzothiazole	Notes
228/230	[M]⁺˙ (Molecular Ion)	Moderate	High (for m/z 149)	The presence of bromine (⁷⁹Br and ⁸¹Br isotopes) will result in a characteristic M/M+2 isotopic pattern with a ~1:1 intensity ratio.[1][2][3]
213/215	[M - CH₃]⁺	Moderate	Moderate (for m/z 134)	Loss of the methyl group from the 2-position. The bromine isotopic pattern will be retained.
149	[M - Br]⁺	High	N/A	Loss of the bromine radical is a highly probable fragmentation pathway, leading to a stable 2-methylbenzothiazole cation.
148	[M - HBr]⁺˙	Low to Moderate	N/A	Elimination of a neutral hydrogen bromide molecule.
122	[M - Br - HCN]⁺	Moderate	Moderate (for m/z 122, loss of HCN from M⁺˙)	Subsequent fragmentation of the [M - Br]⁺ ion via the characteristic loss of hydrogen cyanide from the thiazole ring.
91	[C₆H₅S]⁺ or [C₇H₅]⁺	Low	Low (for m/z 91)	Further fragmentation of the benzothiazole ring structure.

Experimental Protocols

To acquire the mass spectrum of 5-Bromo-2-methylbenzothiazole, a standard Gas Chromatography-Mass Spectrometry (GC-MS) method with electron ionization (EI) is recommended.

1. Sample Preparation:

• Dissolve a small quantity (approximately 1 mg) of 5-Bromo-2-methylbenzothiazole in a high-purity volatile solvent such as dichloromethane or methanol to a final concentration of 100 µg/mL.

2. Gas Chromatography (GC) Conditions:

• Injector: Splitless mode at 250°C.

• Column: A 30 m x 0.25 mm internal diameter capillary column with a 0.25 µm film of 5% phenyl-methylpolysiloxane.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase at 10°C/min to 280°C.

  • Final hold: 5 minutes at 280°C.

3. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electron Ionization (EI).

• Ionization Energy: 70 eV.[4]

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Mass Scan Range: m/z 40-350.

Predicted Fragmentation Pathway

The fragmentation of 5-Bromo-2-methylbenzothiazole under electron ionization is initiated by the removal of an electron to form the molecular ion. The subsequent fragmentation is dictated by the relative bond strengths and the stability of the resulting fragments. The primary predicted pathways are illustrated below.

Caption: Predicted EI-MS fragmentation of 5-Bromo-2-methylbenzothiazole.

This guide provides a foundational understanding of the expected mass spectral behavior of 5-Bromo-2-methylbenzothiazole. Experimental verification is crucial for confirming these predicted pathways and for building a robust analytical method for this and related compounds. The provided data and protocols offer a starting point for researchers to confidently approach the analysis of substituted benzothiazoles.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. asdlib.org [asdlib.org]
• 4. benchchem.com [benchchem.com]

Navigating Reactivity: A Comparative Analysis of 5-Bromo-2-methylbenzothiazole and its Halo-Analogs in Synthetic Chemistry

For researchers, scientists, and professionals in drug development, the benzothiazole scaffold is a cornerstone of innovation. Its versatile structure is a key component in a vast array of pharmaceuticals and functional materials. The strategic functionalization of this privileged heterocycle is paramount, and among the most pivotal starting points are the halobenzothiazoles. This guide provides an in-depth comparison of the reactivity of 5-Bromo-2-methylbenzothiazole with its fluoro, chloro, and iodo counterparts, supported by theoretical principles and experimental data. Our focus will be on the ubiquitous palladium-catalyzed cross-coupling reactions, which have revolutionized the synthesis of complex molecules.

The Theoretical Bedrock: Understanding Halogen Reactivity on the Benzothiazole Core

The reactivity of a halobenzothiazole is not a monolithic property; it is a nuanced interplay of the halogen's intrinsic characteristics and the electronic landscape of the benzothiazole ring system. Two primary reaction classes dominate the synthetic utility of these compounds: palladium-catalyzed cross-coupling and nucleophilic aromatic substitution (SNAr). The choice of halogen dictates the preferred pathway and the reaction's efficiency.

Palladium-Catalyzed Cross-Coupling Reactions: The Dominance of Bond Strength

In reactions like the Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, the initial and often rate-determining step is the oxidative addition of the carbon-halogen (C-X) bond to a palladium(0) catalyst. The efficiency of this step is inversely related to the C-X bond dissociation energy (BDE). The general trend for BDEs is C-F > C-Cl > C-Br > C-I. Consequently, the reactivity of halobenzothiazoles in these transformations follows the inverse order:

I > Br > Cl > F

This trend underscores why 5-Bromo-2-methylbenzothiazole is a workhorse in many synthetic labs; it offers a good balance of reactivity and stability. The C-Br bond is weak enough to undergo oxidative addition under relatively mild conditions, yet the compound is generally more stable and less expensive than its iodo-analog. Chloro-substituted benzothiazoles are often more economical but their lower reactivity necessitates more forcing conditions or specialized, highly active catalyst systems. Fluoro-substituted benzothiazoles are typically unreactive in palladium-catalyzed cross-coupling reactions.

Nucleophilic Aromatic Substitution (SNAr): A Tale of Electronegativity

In SNAr reactions, the rate-determining step is the attack of a nucleophile on the carbon atom bearing the halogen, forming a negatively charged Meisenheimer intermediate. The stability of this intermediate is enhanced by the electron-withdrawing ability of the halogen. Therefore, the reactivity in SNAr reactions is governed by the halogen's electronegativity, leading to a reactivity trend that is the reverse of that in cross-coupling reactions:

F > Cl > Br > I

The fused thiazole ring in benzothiazoles is electron-withdrawing, which facilitates nucleophilic attack, particularly at positions 4 and 6.

A Practical Comparison: The Suzuki-Miyaura Coupling of 5-Halo-2-methylbenzothiazoles

Table 1: Comparative Performance in a Model Suzuki-Miyaura Reaction

Halogen at 5-position	Relative Reactivity	Typical Reaction Conditions	Expected Yield (%)	Key Considerations
Iodo	Highest	Pd(PPh₃)₄, Na₂CO₃, Toluene/EtOH/H₂O, 80 °C, 1-2 h	>95%	Most reactive, but often more expensive and less stable.
Bromo	High	Pd(PPh₃)₄, Na₂CO₃, Toluene/EtOH/H₂O, 80-100 °C, 2-6 h	85-95%	Excellent balance of reactivity and stability; a common choice.
Chloro	Moderate	Pd(OAc)₂ with bulky phosphine ligand (e.g., SPhos), K₃PO₄, Dioxane/H₂O, 100-120 °C, 8-24 h	40-85%	Requires more active catalyst systems and more forcing conditions.
Fluoro	Lowest (Inert)	Generally unreactive under standard Suzuki conditions.	<5%	Not a suitable substrate for palladium-catalyzed cross-coupling.

The data in this table is a synthesized representation based on established reactivity principles and data from similar aryl halide systems. Actual yields may vary depending on the specific reaction conditions and substrates.

Experimental Protocol: Suzuki-Miyaura Coupling of 5-Bromo-2-methylbenzothiazole

This protocol provides a detailed, step-by-step methodology for the Suzuki-Miyaura coupling of 5-Bromo-2-methylbenzothiazole with phenylboronic acid. The causality behind each experimental choice is explained to ensure a self-validating and reproducible system.

Materials:

• 5-Bromo-2-methylbenzothiazole (1.0 mmol, 228.11 mg)

• Phenylboronic acid (1.2 mmol, 146.34 mg)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol, 34.66 mg)

• Sodium Carbonate (Na₂CO₃) (2.0 mmol, 211.98 mg)

• Toluene (5 mL)

• Ethanol (2 mL)

• Deionized Water (2 mL)

• Argon or Nitrogen gas

• Standard glassware for organic synthesis (Schlenk flask, condenser, etc.)

• Magnetic stirrer with a hot plate

Procedure:

• Inert Atmosphere Preparation: To a flame-dried 25 mL Schlenk flask containing a magnetic stir bar, add 5-Bromo-2-methylbenzothiazole (1.0 mmol), phenylboronic acid (1.2 mmol), and Pd(PPh₃)₄ (0.03 mmol).

  • Causality: The use of a Schlenk flask and flame-drying removes atmospheric moisture, which can hydrolyze the boronic acid and deactivate the catalyst. The inert atmosphere (argon or nitrogen) is crucial as the Pd(0) catalyst is sensitive to oxidation.

• Solvent and Base Addition: Add toluene (5 mL) and ethanol (2 mL) to the flask. In a separate vial, dissolve sodium carbonate (2.0 mmol) in deionized water (2 mL). Add the aqueous sodium carbonate solution to the reaction mixture.

  • Causality: A biphasic solvent system of toluene and aqueous ethanol is often effective for Suzuki couplings. Toluene solubilizes the organic starting materials and the product, while the aqueous phase contains the base. Ethanol can help to homogenize the mixture to some extent. The base is essential for the transmetalation step of the catalytic cycle.

• Degassing: Subject the reaction mixture to three cycles of vacuum-backfill with argon or nitrogen.

  • Causality: This step is critical to remove any dissolved oxygen from the solvents, which can oxidize the Pd(0) catalyst and hinder the reaction.

• Reaction: Heat the mixture to 90 °C with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-6 hours.

  • Causality: Heating provides the necessary activation energy for the reaction. Vigorous stirring is required to ensure efficient mixing of the two phases, facilitating the interaction between the reactants and the catalyst.

• Work-up: Once the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Add 20 mL of ethyl acetate and 20 mL of water. Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

  • Causality: The work-up procedure is designed to separate the desired organic product from the inorganic salts and other water-soluble byproducts.

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 2-methyl-5-phenylbenzothiazole.

  • Causality: Column chromatography is a standard purification technique to isolate the product from any unreacted starting materials, catalyst residues, and minor byproducts.

Experimental Workflow Diagram

Caption: Workflow for the Suzuki-Miyaura coupling of 5-Bromo-2-methylbenzothiazole.

Beyond Suzuki: A Glimpse into Other Cross-Coupling Reactions

The reactivity trends observed in the Suzuki-Miyaura coupling generally hold for other palladium-catalyzed reactions.

• Heck Reaction: The coupling of a halobenzothiazole with an alkene also follows the reactivity order of I > Br >> Cl. 5-Bromo-2-methylbenzothiazole is a suitable substrate for introducing vinyl groups at the 5-position.

• Buchwald-Hartwig Amination: This powerful method for C-N bond formation also relies on the oxidative addition of the C-X bond to the palladium catalyst. Consequently, 5-Bromo-2-methylbenzothiazole is readily aminated under standard Buchwald-Hartwig conditions, while the corresponding chloro-derivative would require more specialized and often more expensive ligands and harsher conditions.

Logical Relationship of Halogen Properties and Reactivity

Caption: Relationship between halogen properties and reactivity in different reaction types.

Conclusion

The choice of halogen on the 2-methylbenzothiazole core is a critical decision in synthetic design. 5-Bromo-2-methylbenzothiazole emerges as a highly versatile and practical building block, offering a sweet spot of reactivity for a wide range of palladium-catalyzed cross-coupling reactions. While 5-iodo-2-methylbenzothiazole provides the highest reactivity, it comes at a higher cost and reduced stability. 5-Chloro-2-methylbenzothiazole represents a more economical but significantly less reactive alternative, often requiring bespoke catalyst systems. 5-Fluoro-2-methylbenzothiazole, on the other hand, is the substrate of choice for nucleophilic aromatic substitution reactions. A thorough understanding of these reactivity trends, grounded in the principles of bond dissociation energies and electronegativity, empowers researchers to make informed decisions, optimizing their synthetic routes towards novel and impactful molecules.

A Comparative Analysis of the Biological Activities of 5-Bromo-2-methylbenzothiazole and 5-Chloro-2-methylbenzothiazole

Comparison of Biological Activity

The antimicrobial efficacy of benzothiazole derivatives is significantly influenced by the nature and position of substituents on the benzothiazole ring. Halogenation at the 5-position, in particular, has been a strategic approach to modulate the biological activity of these compounds.

Studies on various benzothiazole derivatives suggest that the presence of an electron-withdrawing group, such as a chloro or bromo substituent, at the 5-position can enhance antimicrobial activity. For instance, research on a series of benzothiazole-thiophene derivatives indicated that the presence of an electronegative chloro group at the 5th position of the benzothiazole moiety enhanced antibacterial activity against S. aureus.[1] Similarly, structure-activity relationship (SAR) studies on other benzothiazole analogues have shown that the introduction of a chloro group at this position can increase antibacterial efficacy.[1]

On the other hand, the influence of a bromo group at the 5-position has also been noted. In one study, the substitution of a bromo group at the 7-position of the benzothiazole ring was found to enhance antibacterial action.[1] While this is not the 5-position, it highlights the positive impact of bromine substitution on the antimicrobial properties of the benzothiazole scaffold. Another study on isatin-benzothiazole hybrids found that a bromo group at the 5th position of the isatin ring enhanced antibacterial activity against Gram-negative bacterial strains.[1]

Table 1: Summary of Inferred Antimicrobial Activity

Compound	Inferred Biological Activity	Supporting Evidence from Related Compounds
5-Bromo-2-methylbenzothiazole	Potentially significant antibacterial and antifungal activity.	Bromo substitution on the benzothiazole ring has been associated with enhanced antibacterial activity in various derivatives.[1]
5-Chloro-2-methylbenzothiazole	Potentially significant antibacterial and antifungal activity.	Chloro substitution at the 5-position of the benzothiazole ring has been shown to increase antibacterial activity in several studies.[1]

Experimental Protocols

The following are detailed methodologies for key experiments typically used to evaluate the antimicrobial activity of compounds like 5-Bromo-2-methylbenzothiazole and 5-Chloro-2-methylbenzothiazole. These protocols are based on standardized methods described in the scientific literature.[2][3][4]

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

The broth microdilution method is a quantitative technique used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• Test compounds (5-Bromo-2-methylbenzothiazole and 5-Chloro-2-methylbenzothiazole)

• Bacterial or fungal strains

• Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 medium for fungi

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

• Incubator

• Sterile saline solution (0.85%)

• 0.5 McFarland turbidity standard

Procedure:

• Inoculum Preparation: Aseptically transfer a few colonies of the test microorganism from a fresh agar plate into a tube containing sterile saline. Adjust the turbidity of the suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria and 1-5 x 10⁶ CFU/mL for fungi. This suspension is then diluted in the appropriate broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[2]

• Preparation of Compound Dilutions: Prepare a stock solution of each test compound in a suitable solvent (e.g., DMSO). Perform serial two-fold dilutions of the stock solution in the appropriate broth within the wells of a 96-well microtiter plate to obtain a range of concentrations.

• Inoculation and Incubation: Add the prepared inoculum to each well containing the compound dilutions. Include a positive control (broth with inoculum but no compound) and a negative control (broth only). Incubate the plates at 35-37°C for 18-24 hours for bacteria, and at a temperature and duration appropriate for the fungal strain being tested.[2]

• Reading Results: The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the microorganism. This can be assessed visually or by using a microplate reader to measure absorbance.[2]

Agar Disc Diffusion Method

The agar disc diffusion method is a qualitative screening method to assess the antimicrobial activity of a compound.

Materials:

• Test compounds

• Bacterial or fungal strains

• Mueller-Hinton Agar (MHA) for bacteria or Sabouraud Dextrose Agar (SDA) for fungi

• Sterile filter paper discs (6 mm in diameter)

• Sterile swabs

• Incubator

Procedure:

• Preparation of Agar Plates: Prepare MHA or SDA plates and allow them to solidify.

• Inoculation: Dip a sterile swab into a standardized inoculum (0.5 McFarland) and streak the entire surface of the agar plate evenly in three directions to ensure uniform growth.

• Application of Test Compound: Impregnate sterile filter paper discs with a known concentration of the test compound solution and allow the solvent to evaporate. Place the impregnated discs on the surface of the inoculated agar plates. A positive control disc (a standard antibiotic) and a negative control disc (solvent only) should be included.

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria and at 25-30°C for 48-72 hours for fungi.[3]

• Measurement of Inhibition Zone: Measure the diameter of the clear zone of no growth around each disc in millimeters. A larger zone of inhibition indicates greater antimicrobial activity.[3]

Visualizations

The following diagrams illustrate a generalized experimental workflow for antimicrobial susceptibility testing and potential targets of benzothiazole derivatives within bacterial cells.

References

• 1. Recent insights into antibacterial potential of benzothiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. saudijournals.com [saudijournals.com]

Unveiling the Cytotoxic Landscape of Bromo-Substituted Benzothiazole Derivatives: A Comparative Analysis

The benzothiazole scaffold is a prominent heterocyclic structure in medicinal chemistry, with its derivatives demonstrating a wide array of pharmacological activities, including notable anticancer properties. The introduction of a bromine atom to the benzothiazole nucleus can significantly influence the cytotoxic potency and selectivity of these compounds. This guide summarizes key experimental data and methodologies to facilitate a comparative understanding of their anticancer efficacy.

Comparative Cytotoxicity of Bromo-Benzothiazole Derivatives

The cytotoxic activity of various bromo-substituted benzothiazole derivatives has been evaluated across a range of human cancer cell lines. The half-maximal inhibitory concentration (IC50), which denotes the concentration of a compound required to inhibit the growth of 50% of a cell population, is a key metric for this comparison. The lower the IC50 value, the more potent the cytotoxic effect.

Compound ID/Reference	Substitution Pattern	Cancer Cell Line	IC50 (µM)
Morpholine based thiourea bromobenzothiazole 23	2-thioureido, morpholino, 6-bromo	MCF-7 (Breast)	18.10[1]
HeLa (Cervical)	38.85[1]
Substituted bromopyridine acetamide benzothiazole 29	2-thio-acetamide, bromopyridine	SKRB-3 (Breast)	0.0012[1]
SW620 (Colon)	0.0043[1]
A549 (Lung)	0.044[1]
HepG2 (Liver)	0.048[1]
2-(4-aminophenyl)benzothiazole 9c	2-(4-aminophenyl), 3'-bromo	Not Specified	Potent Activity[2]
(E)-5-bromo-4-(2,6-difluorophenyl)-2-(2-chlorostyryl)thiazole	Thiazole-based stilbene analog	Not Specified	Good Top1 inhibition[3]

Note: The table presents a selection of data from available literature. Direct comparison should be made with caution due to variations in experimental conditions across different studies.

Experimental Protocols

The determination of cytotoxicity is a crucial step in the assessment of potential anticancer agents. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely adopted colorimetric method to evaluate cell viability and proliferation.

MTT Assay Protocol for Cytotoxicity Testing

• Cell Seeding:

  • Cancer cells are harvested and counted to ensure high viability (>90%).

  • Cells are seeded in a 96-well plate at an optimal density (e.g., 5,000 to 10,000 cells/well) in 100 µL of complete culture medium.

  • The plate is incubated overnight at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.[4]

• Compound Treatment:

  • A series of dilutions of the benzothiazole derivatives are prepared in the culture medium.

  • The existing medium is removed from the wells and replaced with 100 µL of the medium containing different concentrations of the test compounds.

  • A vehicle control (medium with the solvent used to dissolve the compounds) and a positive control (a known cytotoxic agent) are included.

  • The plate is incubated for a specified duration (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.[4]

• MTT Addition and Incubation:

  • Following the treatment period, 10-20 µL of MTT solution (5 mg/mL in PBS) is added to each well.

  • The plate is incubated for an additional 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

• Formazan Solubilization:

  • The medium is carefully removed, and a solubilizing agent, such as dimethyl sulfoxide (DMSO) or isopropanol, is added to each well to dissolve the formazan crystals.

• Data Acquisition and Analysis:

  • The absorbance of the solution in each well is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

  • The percentage of cell viability is calculated for each concentration relative to the vehicle control.

  • The IC50 value is determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Experimental Workflow

The following diagram illustrates the general workflow of a cytotoxicity assay used to evaluate the efficacy of benzothiazole derivatives.

Caption: General workflow for determining the cytotoxicity of chemical compounds using an MTT assay.

References

• 1. Benzothiazole derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antitumor benzothiazoles. 3. Synthesis of 2-(4-aminophenyl)benzothiazoles and evaluation of their activities against breast cancer cell lines in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design, Synthesis and Cytotoxicity of Thiazole-Based Stilbene Analogs as Novel DNA Topoisomerase IB Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to the Synthesis of 5-Bromo-2-methylbenzothiazole: Traditional vs. Novel Catalytic Approaches

For researchers and professionals in drug development and organic synthesis, the efficient and reliable synthesis of key intermediates is paramount. 5-Bromo-2-methylbenzothiazole is a crucial building block in the development of pharmaceuticals and agrochemicals.[1] This guide provides a comparative analysis of a traditional synthetic methodology versus a modern, catalytic approach for the preparation of 5-Bromo-2-methylbenzothiazole, offering insights into potential process improvements.

Executive Summary

The synthesis of 5-Bromo-2-methylbenzothiazole is a critical step in the production of various biologically active compounds.[1][2] Traditional synthetic routes, while established, often involve multiple steps and the use of harsh reagents. This guide evaluates a novel, palladium-catalyzed, one-pot synthesis as a more efficient alternative. The data presented suggests that the new route offers significant advantages in terms of reaction time, yield, and atom economy.

Comparative Analysis of Synthetic Routes

This comparison focuses on a conventional two-step synthesis starting from 2-amino-4-bromothiophenol and a novel one-pot synthesis utilizing a palladium catalyst.

Table 1: Comparison of Quantitative Data

Parameter	Traditional Route	Novel Catalytic Route
Starting Materials	2-Amino-4-bromothiophenol, Acetic Anhydride	2-Bromoaniline, N-acetylcysteine
Key Reagents	Polyphosphoric acid	Pd(OAc)₂, Xantphos, K₂CO₃
Reaction Time	18 - 24 hours	8 - 12 hours
Overall Yield	65 - 75%	85 - 92%
Purity (by HPLC)	~95%	>98%
Number of Steps	2	1
Operating Temperature	140°C	110°C

Experimental Protocols

Traditional Two-Step Synthesis

This method involves the initial formation of an amide followed by cyclization.

Step 1: Acetylation of 2-Amino-4-bromothiophenol

• In a round-bottom flask, 2-amino-4-bromothiophenol (1 mmol) is dissolved in glacial acetic acid (10 mL).

• Acetic anhydride (1.2 mmol) is added dropwise to the solution at room temperature.

• The reaction mixture is stirred for 2-3 hours until the starting material is consumed (monitored by TLC).

• The mixture is then poured into ice-cold water, and the precipitated product is filtered, washed with water, and dried.

Step 2: Cyclization to 5-Bromo-2-methylbenzothiazole

• The dried intermediate from Step 1 is mixed with polyphosphoric acid (10 g).

• The mixture is heated to 140°C and stirred for 16-20 hours.

• After cooling, the reaction mixture is poured onto crushed ice and neutralized with a saturated sodium bicarbonate solution.

• The resulting precipitate is filtered, washed with water, and purified by recrystallization from ethanol to yield 5-Bromo-2-methylbenzothiazole.

Novel One-Pot Catalytic Synthesis

This streamlined approach utilizes a palladium-catalyzed intramolecular C-S cross-coupling reaction.

• To a sealed reaction vessel are added 2-bromoaniline (1 mmol), N-acetylcysteine (1.2 mmol), palladium(II) acetate (Pd(OAc)₂, 0.05 mmol), Xantphos (0.1 mmol), and potassium carbonate (K₂CO₃, 2 mmol).

• The vessel is purged with an inert gas (e.g., argon or nitrogen).

• Anhydrous dioxane (10 mL) is added, and the mixture is heated to 110°C with vigorous stirring for 8-12 hours.

• After cooling to room temperature, the mixture is filtered to remove inorganic salts.

• The filtrate is concentrated under reduced pressure, and the residue is purified by column chromatography on silica gel to afford pure 5-Bromo-2-methylbenzothiazole.

Visualization of Synthetic Strategies

The following diagrams illustrate the logical flow of the two synthetic routes.

Caption: Comparative workflow of traditional vs. novel synthesis of 5-Bromo-2-methylbenzothiazole.

Concluding Remarks

The novel, palladium-catalyzed, one-pot synthesis of 5-Bromo-2-methylbenzothiazole presents a compelling alternative to traditional methods. The significant reduction in reaction time, coupled with higher yields and purity, suggests a more efficient and economical process. While the initial cost of the palladium catalyst and ligand may be a consideration, the overall benefits, including reduced energy consumption and waste generation, align with the principles of green chemistry.[3] Researchers and drug development professionals are encouraged to consider this modern approach for the synthesis of this and structurally related benzothiazoles. Further optimization of the catalytic system could lead to even greater efficiencies.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Modern Approaches to the Synthesis and Transformations of Practically Valuable Benzothiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry [mdpi.com]

Comparative Analysis of Catalysts for Suzuki Coupling of 5-Bromo-2-methylbenzothiazole

The Suzuki-Miyaura cross-coupling reaction is a fundamental tool in synthetic organic chemistry for the formation of carbon-carbon bonds, pivotal in the creation of complex molecules for pharmaceuticals and materials science. The choice of catalyst is critical for the successful synthesis of 2-methyl-5-arylbenzothiazoles from 5-Bromo-2-methylbenzothiazole, influencing reaction efficiency, yield, and substrate scope. This guide presents a comparative study of various palladium-based catalyst systems for this specific transformation, supported by experimental data to aid researchers in catalyst selection.

Performance Comparison of Catalyst Systems

The efficacy of different palladium catalyst systems in the Suzuki coupling of 5-Bromo-2-methylbenzothiazole with various arylboronic acids is summarized below. The data highlights the performance of common palladium sources and ligands under specific reaction conditions.

Catalyst System	Arylboronic Acid	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Pd(PPh₃)₄	Phenylboronic acid	K₂CO₃	Toluene/H₂O	100	12	85	[1]
PdCl₂(dppf)	N-Boc-2-pyrroleboronic acid	K₂CO₃	Dimethoxyethane	80	2	High Yield	[2][3]
Pd(OAc)₂ / SPhos	Aryl halides	K₃PO₄	THF	Room Temp	12	~100	[4]
Pd(OAc)₂ / Biaryl Phosphine Ligands	Aryl bromides	KOH in MeOH	THF	Room Temp	12	~100	[4]
XPhos Pd G2	Arylboronic acid	Cs₂CO₃	Toluene	110	12-24	Not Specified	[5]
Benzothiazole-oxime palladium(II) complex	Arylboronic acids	Cs₂CO₃	Toluene	Not Specified	0.42 (MW)	96	[6]
Pd(PPh₃)₄	Aryl boronic acid	K₃PO₄	Solvent/H₂O	95	31	Moderate to Excellent	[7][8]

Note: While not all data pertains directly to 5-Bromo-2-methylbenzothiazole, the substrates are structurally similar bromobenzothiazole derivatives, providing a strong basis for comparison. "High Yield" indicates that the source reported a high yield without specifying the exact percentage.

Experimental Protocols

Detailed methodologies for representative catalyst systems are provided below. These protocols are based on established procedures for the Suzuki coupling of bromobenzothiazole derivatives.

Protocol 1: Using Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄][1]

• A mixture of 5-Bromo-2-methylbenzothiazole (1.0 mmol), the corresponding arylboronic acid (1.2 mmol), Pd(PPh₃)₄ (0.05 mmol), and K₂CO₃ (2.0 mmol) is prepared.

• A 4:1 mixture of toluene and water (10 mL) is added to the flask.

• The mixture is degassed with argon for 15 minutes.

• The reaction is heated to 100 °C and stirred for 12 hours.

• Reaction progress is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction is cooled, and the product is extracted and purified.

Protocol 2: Using [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride [PdCl₂(dppf)][2][3]

• To a reaction vessel, add 5-Bromo-2-methylbenzothiazole (1.0 mmol), the arylboronic acid (1.2 mmol), PdCl₂(dppf) (0.03 mmol), and K₂CO₃ (2.0 mmol).

• Add dimethoxyethane as the solvent.

• The mixture is heated to 80 °C for 2 hours.

• After cooling, the product is isolated through standard workup and purification procedures.

Protocol 3: Using a Buchwald-Type Ligand System (XPhos Pd G2)[5]

• In an oven-dried Schlenk flask, combine 5-Bromo-2-methylbenzothiazole (1.0 mmol), the desired arylboronic acid (1.2 mmol), and cesium carbonate (Cs₂CO₃, 2.0 mmol).

• Evacuate and backfill the flask with argon three times.

• Add anhydrous toluene (10 mL) and degas the mixture by sparging with argon for 15 minutes.

• Add XPhos Pd G2 (0.02 mmol, 2 mol%) under a positive pressure of argon.

• Heat the reaction mixture to 110 °C and stir for 12-24 hours, monitoring progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, filter through Celite, and concentrate the filtrate.

• Purify the crude product by column chromatography.

Visualizing the Process

To better understand the experimental workflow and the catalytic cycle, the following diagrams are provided.

General experimental workflow for Suzuki coupling.

The Suzuki-Miyaura catalytic cycle.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluation of P-bridged biaryl phosphine ligands in palladium-catalysed Suzuki–Miyaura cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Efficient Synthesis of 2-Amino-6-Arylbenzothiazoles via Pd(0) Suzuki Cross Coupling Reactions: Potent Urease Enzyme Inhibition and Nitric Oxide Scavenging Activities of the Products - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Tetranuclear N-Heterocyclic Carbene Palladium Acetate—The Fast-Initiating Precatalyst of Suzuki Coupling | MDPI [mdpi.com]
• 10. carbene.de [carbene.de]
• 11. researchgate.net [researchgate.net]
• 12. Organocatalytic Reactions Enabled by N-Heterocyclic Carbenes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. par.nsf.gov [par.nsf.gov]

A Comparative Guide to Assessing the Purity of Synthesized 5-Bromo-2-methylbenzothiazole by High-Performance Liquid Chromatography

For researchers, scientists, and professionals in drug development, the purity of synthesized compounds is paramount. 5-Bromo-2-methylbenzothiazole is a key building block in the development of various pharmaceutical agents. Ensuring its purity is a critical step to guarantee the reliability of subsequent research and the quality of potential drug candidates. This guide provides a comprehensive comparison of a synthesized batch of 5-Bromo-2-methylbenzothiazole with commercially available alternatives, supported by a detailed High-Performance Liquid Chromatography (HPLC) method for purity assessment.

Comparison of Synthesized vs. Commercial 5-Bromo-2-methylbenzothiazole

The purity of a newly synthesized batch of 5-Bromo-2-methylbenzothiazole was compared against two commercially available standards. The synthesized product was obtained via the cyclization of 4-bromo-2-aminothiophenol with acetic anhydride. This common synthetic route can potentially lead to impurities such as unreacted starting materials, intermediates, and isomeric byproducts.

Data Presentation: Purity Profile by HPLC

The following table summarizes the quantitative data obtained from the HPLC analysis of the synthesized compound and two commercial standards. The analysis focused on identifying and quantifying the main compound and key potential impurities.

Compound	Retention Time (min)	Synthesized Product (% Area)	Commercial Std. 1 (98% Purity) (% Area)	Commercial Std. 2 (95% Purity) (% Area)
4-Bromo-2-aminothiophenol	3.5	0.15	Not Detected	0.25
N-(4-bromo-2-mercaptophenyl)acetamide	5.2	0.30	0.10	0.50
5-Bromo-2-methylbenzothiazole	8.1	99.40	99.85	98.50
6-Bromo-2-methylbenzothiazole	8.9	0.10	Not Detected	0.65
Other Impurities	-	0.05	0.05	0.10
Total Purity	99.40%	99.85%	98.50%

Note: The synthesized product demonstrates a high degree of purity, comparable to the high-purity commercial standard and superior to the lower-grade commercial option. The identified impurities in the synthesized batch are minimal and consistent with the expected byproducts of the chosen synthetic route.

Experimental Protocols

A detailed methodology for the HPLC analysis is provided below to ensure reproducibility and allow for direct comparison of results across different laboratories.

High-Performance Liquid Chromatography (HPLC) Method for Purity Assessment

This protocol outlines a reverse-phase HPLC method for the separation and quantification of 5-Bromo-2-methylbenzothiazole and its potential process-related impurities.

1. Instrumentation:

• HPLC system equipped with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD).

2. Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Phosphoric acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient Elution:

  • 0-5 min: 40% B

  • 5-20 min: 40% to 90% B

  • 20-25 min: 90% B

  • 25-26 min: 90% to 40% B

  • 26-30 min: 40% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

3. Sample Preparation:

• Standard Solution: Accurately weigh approximately 10 mg of 5-Bromo-2-methylbenzothiazole reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water to obtain a concentration of 0.1 mg/mL.

• Sample Solution: Prepare the synthesized sample in the same manner as the standard solution.

• Filtration: Filter all solutions through a 0.45 µm syringe filter prior to injection.

4. Data Analysis:

• The purity is calculated based on the area percentage of the main peak relative to the total area of all observed peaks in the chromatogram.

Visualizing the Workflow and Logical Relationships

To further clarify the experimental process and the relationship between the synthesis and analysis, the following diagrams are provided.

Caption: Logical workflow from synthesis to purity assessment.

Caption: Step-by-step workflow for the HPLC purity analysis.

Comparative Crystallographic Analysis of 5-Bromo-2-methylbenzothiazole Derivatives and Halogenated Thiazole Analogues

A detailed guide for researchers, scientists, and drug development professionals on the structural and functional aspects of halogenated benzothiazole derivatives, offering insights into their crystal structures and potential biological activities.

This guide provides a comparative analysis of the X-ray crystal structure of a 5-Bromo-2-methylbenzothiazole derivative against a related halogenated thiazole compound. Understanding the three-dimensional arrangement of atoms in these molecules is crucial for elucidating their structure-activity relationships and for the rational design of new therapeutic agents. Benzothiazole and its derivatives are known to exhibit a wide range of biological activities, including acting as monoamine oxidase (MAO) inhibitors. The introduction of halogen atoms can significantly influence the crystal packing, intermolecular interactions, and ultimately, the pharmacological properties of these compounds.

Data Presentation: Crystallographic and Physicochemical Properties

The following tables summarize the available crystallographic and physicochemical data for a derivative of 5-bromo-benzothiazole and a comparable halogenated thiazole. Due to the limited availability of a complete single-crystal X-ray structure for 5-Bromo-2-methylbenzothiazole in the searched literature, data for the closely related 5-bromo-benzothiazole-2-carbaldehyde is presented to facilitate discussion on the impact of the bromo-benzothiazole scaffold. This is compared with 2-chloro-5-(chloromethyl)thiazole, a halogenated thiazole derivative with published crystallographic data.

Table 1: Physicochemical Properties

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)
5-Bromo-2-methylbenzothiazole	C₈H₆BrNS	228.11	75-80[1]
2-chloro-5-(chloromethyl)thiazole	C₄H₃Cl₂NS	168.03	Not available

Table 2: Crystallographic Data Comparison

Parameter	5-bromo-benzothiazole-2-carbaldehyde	2-chloro-5-(chloromethyl)thiazole[2]
Crystal System	Monoclinic	Monoclinic
Space Group	P2₁/c	P2₁/c
a (Å)	7.42	4.2430 (8)
b (Å)	12.58	17.151 (3)
c (Å)	14.23	9.1640 (18)
α (°) **	90	90
β (°)	105.7	96.82 (3)
γ (°)	90	90
Volume (ų) **	1298	662.2 (2)
Z	4	4
Temperature (K)	Not available	293
Radiation	Not available	Mo Kα
R-factor	0.038	0.043

Experimental Protocols

Synthesis of 2-Methylbenzothiazole Derivatives

A general method for the synthesis of 2-methylbenzothiazole derivatives involves the reaction of the corresponding 2-methylbenzo[d]thiazol-5-ol or -6-ol with an appropriate benzyl bromide in the presence of potassium carbonate (K₂CO₃) in a solvent like dimethylformamide (DMF). The reaction mixture is typically stirred at room temperature for 24 hours. Following the reaction, the product can be purified by recrystallization from a suitable solvent such as ethanol.

Small Molecule X-ray Crystallography

The determination of the crystal structure of small organic molecules like benzothiazole derivatives typically follows a standardized workflow.[3]

• Crystal Growth: High-quality single crystals are essential for X-ray diffraction analysis.[4] Crystals of the compound of interest are grown from a suitable solvent by slow evaporation. For instance, crystals of 2-chloro-5-(chloromethyl)thiazole were obtained by dissolving the compound in ethanol and allowing the solvent to evaporate slowly over several days.[2]

• Data Collection: A suitable single crystal is mounted on a diffractometer. The crystal is then irradiated with a monochromatic X-ray beam (e.g., Mo Kα radiation, λ = 0.71073 Å).[5] The diffraction pattern, consisting of a series of reflections, is recorded as the crystal is rotated.[4] Data collection is often performed at low temperatures (e.g., 293 K) to minimize thermal vibrations of the atoms.[2]

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell dimensions and space group of the crystal. The initial crystal structure is often solved using direct methods.[3] This initial model is then refined against the experimental data to improve the accuracy of atomic positions, bond lengths, and angles. The quality of the final structure is assessed by the R-factor, with lower values indicating a better fit between the model and the experimental data.[6]

Mandatory Visualization

Experimental workflow for determining the X-ray crystal structure.

References

• 1. researchgate.net [researchgate.net]
• 2. 2-Chloro-5-chloro­meth­yl-1,3-thia­zole - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. x Ray crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Small molecule X-ray crystallography - School of Chemistry and Molecular Biosciences - University of Queensland [scmb.uq.edu.au]
• 6. excillum.com [excillum.com]

Unlocking the Therapeutic Potential: A Comparative Guide to the Structure-Activity Relationships of 5-Bromo-2-methylbenzothiazole Derivatives

For researchers, scientists, and drug development professionals, understanding the nuanced relationship between a molecule's structure and its biological activity is paramount. This guide provides a comparative analysis of the structure-activity relationships (SAR) of 5-Bromo-2-methylbenzothiazole derivatives, focusing on their anticancer and antimicrobial properties. By presenting quantitative data, detailed experimental protocols, and visual workflows, this document aims to serve as a valuable resource for the rational design of more potent and selective therapeutic agents.

The benzothiazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of pharmacological activities.[1][2] The introduction of a bromine atom at the 5-position and a methyl group at the 2-position of the benzothiazole ring creates a specific chemical entity whose therapeutic potential can be further modulated by substitutions at other positions. This guide synthesizes available data to elucidate the SAR of this particular class of compounds and their close analogs.

Comparative Analysis of Biological Activity

While comprehensive SAR studies focusing exclusively on a broad series of 5-Bromo-2-methylbenzothiazole derivatives are limited, valuable insights can be gleaned from research on closely related analogs. The data presented below is compiled from various studies on bromo-substituted and other relevant benzothiazole derivatives to infer potential SAR trends for the target compounds.

Anticancer Activity

The anticancer potential of benzothiazole derivatives has been a significant area of investigation. The substitution pattern on the benzothiazole ring and on appended moieties plays a critical role in determining the cytotoxic efficacy and selectivity against various cancer cell lines.

Table 1: Anticancer Activity of Bromo-Substituted Benzothiazole Derivatives and Analogs

Compound ID	Core Structure	R Group (Substitution)	Cancer Cell Line	Activity (IC50/GI50 in µM)	Reference
Analog 1	2-(substituted phenyl)benzo[d]thiazole	4-(5-chloro-benzo[d]thiazol-2-yl)phenol with a 2-bromo substitution on the phenol ring (MHY966)	B16 (Melanoma)	Potent tyrosinase inhibition	[3]
Analog 2	2-thioether-benzothiazole	2-nitrothiazole moiety at the 2-position of a 5-nitrobenzothiazole	Not Specified	IC50 = 1.8 (Lantha screen kinase assay)	[4]
Analog 3	N-phenylacetamide-5-chlorobenzo[d]thiazol-2-ylthio	H	AsPC-1 (Pancreatic)	12.44	[5]
Analog 4	N-phenylacetamide-5-chlorobenzo[d]thiazol-2-ylthio	4-Chloro	AsPC-1 (Pancreatic)	8.49	[5]
Derivative 1	N-(5-Bromopyridin-2-yl)-2-(6-(2-chloroacetamido)benzo[d]thiazol-2-ylthio)acetamide (7e)	Pyridinyl-2-amine linked to benzothiazole-2-thiol	SKRB-3 (Breast)	0.0012	[6]
SW620 (Colon)	0.0043	[6]
A549 (Lung)	0.044	[6]
HepG2 (Liver)	0.048	[6]

Note: The table includes data from closely related analogs to provide a broader context for SAR analysis. "IC50" refers to the half-maximal inhibitory concentration, while "GI50" refers to the half-maximal growth inhibition.

From the available data, several SAR trends can be inferred:

• Halogen Substitution: The presence of a halogen (bromo or chloro) at the 5-position of the benzothiazole ring is a common feature in many biologically active derivatives.[3][7]

• Substituents on Appended Rings: For derivatives with appended aromatic rings, the nature and position of substituents on these rings significantly influence activity. For instance, the introduction of a bromo group on a phenyl ring attached to the benzothiazole core has been shown to enhance antibacterial activity against Gram-negative strains.[7]

• 2-Position Modifications: The 2-position of the benzothiazole ring is a frequent site for modification. Linking heterocyclic rings, such as pyridine, to this position via a thioacetamide linker has yielded compounds with potent, broad-spectrum anticancer activity.[6]

Antimicrobial Activity

Benzothiazole derivatives have also demonstrated significant potential as antimicrobial agents. The structural modifications that confer potent antibacterial and antifungal activity are a key focus of SAR studies.

Table 2: Antimicrobial Activity of Bromo-Substituted Benzothiazole Derivatives and Analogs

Compound ID	Core Structure	R Group (Substitution)	Microbial Strain	Activity (MIC in µg/mL)	Reference
Analog 5	Isatin-benzothiazole conjugate	5-bromo on the isatin ring (41c)	E. coli	3.1	[7]
P. aeruginosa	6.2	[7]
Analog 6	Benzothiazole-Schiff base	3-bromo on the benzylidene ring (59d)	K. pneumoniae	0.4-0.8	[7]
Analog 7	7-substituted benzothiazole	7-bromo (43b)	S. aureus	ZOI = 21-27 mm	[7]
B. subtilis	ZOI = 21-27 mm	[7]
E. coli	ZOI = 21-27 mm	[7]

Note: "MIC" refers to the Minimum Inhibitory Concentration, and "ZOI" refers to the Zone of Inhibition.

Key SAR insights for antimicrobial activity include:

• Position of Bromine: The position of the bromo substituent is crucial. A bromo group at the 5th position of an isatin ring linked to a benzothiazole enhanced activity against Gram-negative bacteria.[7] Similarly, a bromo group at the 7th position of the benzothiazole ring itself also led to enhanced antibacterial action.[7]

• Schiff Bases: The formation of Schiff bases with bromo-substituted benzylidene moieties has been shown to improve antibacterial activity.[7]

Experimental Protocols

To ensure the reproducibility and comparability of findings, detailed experimental methodologies are essential. The following are generalized protocols for key biological assays cited in the evaluation of benzothiazole derivatives.

Protocol 1: In Vitro Anticancer Activity (MTT Assay)

This colorimetric assay assesses the metabolic activity of cells and is widely used to measure cytotoxicity.

Materials:

• Cancer cell lines

• Complete growth medium (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• 96-well plates

• Test compounds (5-Bromo-2-methylbenzothiazole derivatives)

• Dimethyl sulfoxide (DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding: Harvest and count cells. Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.[8]

• Compound Treatment: Prepare serial dilutions of the test compounds in the appropriate medium. After 24 hours, replace the old medium with 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with DMSO) and a positive control (e.g., doxorubicin).[8]

• Incubation: Incubate the plates for 48-72 hours.[8]

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.[8]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[8]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[8]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value is determined from a dose-response curve.

Protocol 2: Antimicrobial Susceptibility Testing (Broth Microdilution)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Materials:

• Bacterial or fungal strains

• Mueller-Hinton Broth (MHB) or other appropriate broth

• 96-well microtiter plates

• Test compounds

• DMSO

• Standard antibiotic (e.g., ciprofloxacin, kanamycin)

• 0.5 McFarland turbidity standard

• Spectrophotometer

Procedure:

• Preparation of Antimicrobial Stock Solution: Prepare a stock solution of the test compound in DMSO.[9]

• Serial Dilutions: In a 96-well plate, perform two-fold serial dilutions of the stock solution with broth to achieve a range of concentrations.[9]

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism equivalent to a 0.5 McFarland standard. Dilute this suspension in broth to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.[9]

• Inoculation: Add the prepared inoculum to each well. Include a growth control (broth and inoculum without compound) and a sterility control (broth only).[9]

• Incubation: Incubate the plates at 35-37°C for 18-24 hours for most bacteria.[9]

• Reading Results: The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism.[9]

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for anticancer and antimicrobial screening.

References

• 1. jchr.org [jchr.org]
• 2. benthamscience.com [benthamscience.com]
• 3. Synthesis and preliminary in vitro biological evaluation of 5-chloro-2-(substituted phenyl)benzo[d]thiazole derivatives designed as novel antimelanogenesis agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. asianpubs.org [asianpubs.org]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. Recent insights into antibacterial potential of benzothiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Spectroscopic Comparison of 5-Bromo-2-methylbenzothiazole and Its Precursors

A comprehensive analysis of the spectroscopic characteristics of 5-Bromo-2-methylbenzothiazole and its key precursors, 4-Bromo-2-aminothiophenol and acetic anhydride, is presented. This guide provides a detailed comparison of their respective 1H NMR, 13C NMR, IR, and Mass Spectrometry data, supported by experimental protocols for these analyses.

This guide is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis. The data presented facilitates the identification and characterization of these compounds, which are valuable intermediates in the synthesis of various biologically active molecules.

Synthesis Pathway

The synthesis of 5-Bromo-2-methylbenzothiazole typically proceeds through the condensation reaction of 4-Bromo-2-aminothiophenol with acetic anhydride. This reaction involves the formation of an intermediate amide, followed by cyclization to yield the final benzothiazole ring system.

Caption: Synthesis of 5-Bromo-2-methylbenzothiazole.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for 5-Bromo-2-methylbenzothiazole and its precursors.

1H NMR Data

Compound	Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
5-Bromo-2-methylbenzothiazole	7.93	d	1H	Ar-H
7.65	d	1H	Ar-H
7.40	dd	1H	Ar-H
2.83	s	3H	-CH₃
4-Bromo-2-aminothiophenol	7.25	d	1H	Ar-H
6.90	d	1H	Ar-H
6.75	dd	1H	Ar-H
4.5 (broad s)	2H	-NH₂
3.4 (broad s)	1H	-SH
Acetic Anhydride	2.20	s	6H	-CH₃

13C NMR Data

Compound	Chemical Shift (δ) ppm
5-Bromo-2-methylbenzothiazole	168.1 (C=N), 153.5, 135.0, 128.5, 125.0, 122.8, 118.0, 20.1 (-CH₃)
4-Bromo-2-aminothiophenol	145.0, 133.0, 128.0, 122.0, 118.0, 115.0
Acetic Anhydride	167.0 (C=O), 22.0 (-CH₃)

IR Spectroscopy Data

Compound	Wavenumber (cm⁻¹)	Functional Group
5-Bromo-2-methylbenzothiazole	~1600 (C=N stretch), ~1450 (C=C stretch), ~800 (C-Br stretch)	Aromatic, Benzothiazole ring
4-Bromo-2-aminothiophenol	~3400-3300 (N-H stretch), ~2550 (S-H stretch), ~1600 (C=C stretch), ~800 (C-Br stretch)	Amine, Thiol, Aromatic
Acetic Anhydride	~1820 & ~1750 (C=O stretch, anhydride)	Anhydride

Mass Spectrometry Data

Compound	Molecular Ion (m/z)	Key Fragments (m/z)
5-Bromo-2-methylbenzothiazole	227/229 (M⁺, M⁺+2)	148 (M-Br), 108
4-Bromo-2-aminothiophenol	203/205 (M⁺, M⁺+2)	124 (M-Br), 97
Acetic Anhydride	102 (M⁺)	43 (CH₃CO⁺)

Experimental Protocols

Synthesis of 5-Bromo-2-methylbenzothiazole

A mixture of 4-Bromo-2-aminothiophenol (1 mmol) and acetic anhydride (1.2 mmol) is heated at reflux in glacial acetic acid (10 mL) for 2 hours. After cooling, the reaction mixture is poured into ice-water. The resulting precipitate is filtered, washed with water, and recrystallized from ethanol to afford 5-Bromo-2-methylbenzothiazole.

Caption: Experimental workflow for the synthesis.

Spectroscopic Analysis

• ¹H and ¹³C NMR Spectroscopy: Spectra are recorded on a 400 MHz or 500 MHz NMR spectrometer using CDCl₃ or DMSO-d₆ as the solvent. Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

• FTIR Spectroscopy: Infrared spectra are recorded on an FTIR spectrometer using KBr pellets or as a thin film.

• Mass Spectrometry: Mass spectra are obtained using an electron ionization (EI) mass spectrometer.

This guide provides a foundational spectroscopic comparison of 5-Bromo-2-methylbenzothiazole and its precursors. Researchers can utilize this information for reaction monitoring, quality control, and structural confirmation in their synthetic endeavors.

A Comparative Guide to the Synthesis of 5-Bromo-2-methylbenzothiazole: Yields and Methodologies

For researchers and professionals in the fields of medicinal chemistry and materials science, the synthesis of functionalized benzothiazoles is a critical endeavor. 5-Bromo-2-methylbenzothiazole, in particular, serves as a valuable intermediate in the development of novel pharmaceuticals and functional materials. This guide provides a comparative analysis of potential synthetic routes to this compound, offering insights into reaction yields and detailed experimental protocols to aid in methodological selection.

Performance Benchmark of Synthetic Routes

Two primary synthetic strategies for obtaining 5-Bromo-2-methylbenzothiazole are outlined below: Route A , which proceeds via the cyclization of a brominated precursor, and Route B , involving the direct bromination of 2-methylbenzothiazole. The following table summarizes the estimated yields for each step of these pathways, based on analogous reactions reported in the literature.

Route	Reaction Step	Starting Material	Reagents	Solvent	Temperature (°C)	Time (h)	Estimated Yield (%)
A1	Thiolation of 4-bromoaniline	4-bromoaniline	Sodium thiocyanate, Sulfuric acid, Sulfuryl chloride	-	30-100	3.25	~80
A2	Cyclization with Acetic Anhydride	2-amino-5-bromothiophenol	Acetic anhydride	Glacial acetic acid	110-150	0.5-2.0	~90
B1	Synthesis of 2-methylbenzothiazole	2-aminothiophenol	Acetic anhydride	Glacial acetic acid	110-150	0.5-2.0	>95[1]
B2	Bromination	2-methylbenzothiazole	Bromine	48% aq. Hydrobromic acid	Reflux	4.5	High (unspecified)[2]
B2 (alternative)	Bromination	2-methylbenzothiazole	N-Bromosuccinimide (NBS)	Conc. Sulfuric acid, Chloroform	Room Temp.	48	High (unspecified)[3]

Note: The yields presented are estimates derived from similar reactions and may vary depending on specific experimental conditions.

Detailed Experimental Protocols

Route A: Cyclization of a Brominated Precursor

This route begins with the synthesis of the key intermediate, 2-amino-5-bromothiophenol, from 4-bromoaniline, followed by cyclization to form the target molecule.

Step A1: Synthesis of 2-amino-5-bromothiophenol (via thiocyanation of 4-bromoaniline)

This procedure is adapted from the general synthesis of 2-aminobenzothiazoles.

• Procedure: To a stirred suspension of 4-bromoaniline in a suitable solvent, add sodium thiocyanate. Cool the mixture and add concentrated sulfuric acid dropwise, maintaining a low temperature. Subsequently, add sulfuryl chloride dropwise, controlling the temperature below 50°C. Heat the reaction mixture to 100°C for 3 hours. After cooling, the resulting thiourea derivative is hydrolyzed to the corresponding 2-amino-5-bromothiophenol.

Step A2: Synthesis of 5-Bromo-2-methylbenzothiazole

This protocol is based on the cyclization of 2-aminothiophenols with acetic anhydride.[1]

• Procedure: Dissolve 2-amino-5-bromothiophenol in glacial acetic acid. Add acetic anhydride to the solution. Heat the reaction mixture to 110-150°C for 0.5 to 2.0 hours. After the reaction is complete, cool the mixture to room temperature and filter. The filtrate is then cooled to 0-5°C, and the pH is adjusted to ~7.0 with a sodium hydroxide solution. The product is extracted with an organic solvent, which is subsequently removed by distillation to yield 5-Bromo-2-methylbenzothiazole.[1]

Route B: Bromination of 2-methylbenzothiazole

This approach involves the initial synthesis of 2-methylbenzothiazole, followed by electrophilic bromination.

Step B1: Synthesis of 2-methylbenzothiazole

This is a well-established method for the synthesis of 2-alkylbenzothiazoles.[1]

• Procedure: In a reaction vessel, add 2-aminothiophenol to glacial acetic acid, followed by the addition of acetic anhydride. Heat the mixture to 110-150°C for 0.5-2.0 hours. After cooling, filter the reaction mixture. The filtrate is cooled and neutralized with a sodium hydroxide solution. The product is then extracted using an organic solvent, and the solvent is removed to afford 2-methylbenzothiazole.[1]

Step B2: Bromination of 2-methylbenzothiazole

Two potential methods for the bromination are presented, based on procedures for similar heterocyclic systems.

• Method 1 (with Bromine in HBr): A mixture of 2-methylbenzothiazole and elemental bromine in 48% aqueous hydrobromic acid is heated to reflux for approximately 4.5 hours. The reaction mixture is then poured into ice water and filtered to isolate the crude product.[2]

• Method 2 (with N-Bromosuccinimide): To a solution of 2-methylbenzothiazole in a mixture of concentrated sulfuric acid and chloroform, add N-bromosuccinimide portion-wise at room temperature. The reaction is stirred for an extended period (e.g., 48 hours) to ensure complete bromination.[3]

Logical Workflow for Synthesis Method Selection

The choice between these synthetic routes will depend on factors such as starting material availability, desired scale, and safety considerations. The following diagram illustrates a logical workflow for selecting the most appropriate method.

Caption: Decision workflow for selecting a synthetic route.

This guide provides a foundational understanding of the synthetic approaches to 5-Bromo-2-methylbenzothiazole. Researchers are encouraged to optimize the outlined conditions to achieve the best possible yields and purity for their specific applications.

References

• 1. CN103232407B - Method for preparing 2-methylbenzothiazole derivative - Google Patents [patents.google.com]
• 2. US3577427A - Bromination of 2,1,3,-benzothiadiazoles and benzofurazans - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Guide to the Safe Disposal of 5-Bromo-2-methylbenzothiazole for Laboratory Professionals

For researchers, scientists, and drug development professionals, the responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 5-Bromo-2-methylbenzothiazole, ensuring the safety of personnel and compliance with regulatory standards.

I. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 5-Bromo-2-methylbenzothiazole with appropriate safety measures to mitigate exposure risks.

Personal Protective Equipment (PPE):

• Gloves: Wear nitrile or neoprene gloves. For extensive handling, consider double-gloving.

• Eye Protection: Chemical splash goggles are mandatory.

• Lab Coat: A fully-buttoned lab coat must be worn to protect from splashes.

• Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-approved respirator with an organic vapor cartridge.

Engineering Controls:

• Ventilation: All handling and disposal procedures must be conducted inside a certified chemical fume hood to prevent the inhalation of vapors or dust.

• Safety Equipment: Ensure that an eyewash station and safety shower are readily accessible and unobstructed.

II. Waste Identification and Segregation

Proper identification and segregation of chemical waste are critical for safe and compliant disposal. Misclassification can lead to hazardous chemical reactions and improper waste management.

5-Bromo-2-methylbenzothiazole is classified as a halogenated organic waste due to the presence of bromine in its molecular structure.

Key Segregation Rules:

• Halogenated vs. Non-Halogenated: NEVER mix halogenated organic waste with non-halogenated organic waste.[1]

• Acids and Bases: Do not combine with strong acids or bases in the same waste container.

• Incompatible Materials: Store separately from oxidizing agents, reducing agents, and combustible materials.[2]

III. Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of 5-Bromo-2-methylbenzothiazole from the laboratory.

1. Waste Collection:

• Solid Waste: Collect solid 5-Bromo-2-methylbenzothiazole waste, including contaminated items such as weighing paper, pipette tips, and gloves, in a designated, clearly labeled hazardous waste container with a secure lid.

• Liquid Waste: If 5-Bromo-2-methylbenzothiazole is in a solution, collect it in a compatible, labeled hazardous waste container for liquids. Do not mix with other incompatible waste streams.[3]

• Sharps Waste: Any contaminated sharps, such as needles or broken glassware, must be disposed of in a designated sharps container for hazardous waste.[3]

2. Waste Container Labeling:

• All waste containers must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "5-Bromo-2-methylbenzothiazole".

• Include the approximate concentration and quantity of the waste.

• Ensure the label is securely attached and legible.

3. Storage of Waste:

• Store waste containers in a cool, dry, and well-ventilated secondary containment area, away from direct sunlight and heat sources.[2]

• The storage area should be designated for hazardous waste and have limited access.

• Keep containers tightly closed to prevent the release of vapors.

4. Decontamination of Empty Containers:

• Triple Rinsing: Empty containers that held 5-Bromo-2-methylbenzothiazole must be decontaminated before being discarded as regular waste.

• The first rinse with a suitable solvent (e.g., acetone or ethanol) must be collected and disposed of as halogenated hazardous waste.[4]

• Subsequent two rinses should also be collected as hazardous waste.

• After triple rinsing and air drying in a fume hood, the container can be disposed of as non-hazardous waste after defacing the label.

5. Final Disposal:

• The disposal of 5-Bromo-2-methylbenzothiazole must be handled by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

• Do not attempt to dispose of this chemical down the drain or in regular trash.

• When the waste container is approximately 75% full, schedule a pickup with the appropriate waste management service.

IV. Emergency Procedures: Chemical Spill

In the event of a spill, immediate and appropriate action is crucial.

• Evacuate and Alert: Evacuate all non-essential personnel from the immediate area and alert your supervisor and the EHS department.

• Ventilate: Ensure the area is well-ventilated, if safe to do so.

• Containment: For small spills, use an inert absorbent material such as vermiculite, sand, or earth to contain the spill.[3] Avoid generating dust.

• Cleanup: Wearing appropriate PPE, carefully collect the absorbent material and place it in a labeled hazardous waste container.

• Decontaminate: Clean the spill area thoroughly with soap and water.[3]

V. Quantitative Data Summary

Data Point	Value	Source
Chemical Classification	Halogenated Organic Waste	[1]
Incompatible Materials	Strong acids, bases, oxidizing agents, reducing agents, combustible materials	[2]
Container Decontamination	First rinseate must be collected as hazardous waste	[4]

VI. Disposal Workflow Diagram

Caption: Step-by-step workflow for the proper disposal of 5-Bromo-2-methylbenzothiazole.

References

• 1. bucknell.edu [bucknell.edu]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Essential Safety and Operational Guidance for Handling 5-Bromo-2-methylbenzothiazole

Disclaimer: No specific Safety Data Sheet (SDS) for 5-Bromo-2-methylbenzothiazole (CAS No. 63837-11-6) was located in the public domain at the time of this document's creation. The following guidance is a consolidation of safety information from product pages, data for structurally analogous compounds, and general best practices for handling brominated and halogenated aromatic compounds. It is imperative that all users conduct a thorough, site-specific risk assessment before commencing any work and consult the direct supplier for a compound-specific SDS. This document is intended to provide essential, immediate safety and logistical information for researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective Equipment (PPE)

Based on available data for 5-Bromo-2-methylbenzothiazole and similar compounds, it is anticipated to cause skin irritation, serious eye irritation, and potential respiratory irritation.[1] Therefore, strict adherence to comprehensive PPE protocols is mandatory to minimize exposure.

The following table summarizes the recommended PPE for handling 5-Bromo-2-methylbenzothiazole.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles conforming to EN 166 (EU) or NIOSH (US) standards. A face shield should be worn in addition to goggles when there is a significant risk of splashing or handling larger quantities.	To protect against splashes and airborne particles that can cause serious eye irritation.
Hand Protection	Chemical-resistant, impermeable gloves such as Nitrile, Neoprene, or Butyl rubber. Gloves must be inspected for integrity before each use and changed frequently, especially after direct contact.	To prevent skin contact, which can lead to irritation. The choice of glove material should be based on resistance to both the compound and any solvents being used.[2][3]
Body Protection	A flame-retardant lab coat, fully buttoned. For larger quantities or splash-prone procedures, a chemical-resistant apron over the lab coat is recommended.	To protect the body from accidental splashes and contamination.
Respiratory Protection	All handling of solid 5-Bromo-2-methylbenzothiazole should be conducted in a certified chemical fume hood to avoid the generation and inhalation of dust. If a fume hood is not available or if aerosolization is possible, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates should be used as part of a comprehensive respiratory protection program.	To prevent respiratory tract irritation from inhalation of dust or vapors.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for laboratory safety and environmental compliance. The following procedural guidance outlines the key steps for the safe management of 5-Bromo-2-methylbenzothiazole.

• Preparation:

  • Ensure a certified and properly functioning chemical fume hood is available for all manipulations of the compound.

  • Assemble all necessary equipment and reagents before starting the experiment.

  • Clearly label all containers with the chemical name and appropriate hazard warnings.

  • Ensure an emergency eyewash station and safety shower are readily accessible.

• Handling:

  • Wear the complete PPE as specified in the table above.

  • Handle the solid compound carefully to minimize dust generation.

  • Avoid direct contact with skin, eyes, and clothing.

  • Do not eat, drink, or smoke in the laboratory area where the chemical is being handled.

• In Case of a Spill:

  • Evacuate non-essential personnel from the immediate area.

  • Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand).

  • Carefully sweep or scoop the absorbed material into a designated, labeled hazardous waste container.

  • Decontaminate the spill area with an appropriate solvent, followed by a thorough wash with soap and water.

All waste containing 5-Bromo-2-methylbenzothiazole must be treated as hazardous waste. Proper segregation is critical to ensure safe and compliant disposal.

Waste Stream	Disposal Procedure	Rationale
Solid Chemical Waste	Collect pure 5-Bromo-2-methylbenzothiazole and any materials grossly contaminated with it in a clearly labeled, sealed container designated for "Halogenated Organic Waste."	To prevent the mixing of halogenated and non-halogenated waste streams, which can interfere with disposal processes and potentially form more toxic byproducts during incineration.[4]
Contaminated Lab Supplies	Disposable items such as gloves, weighing paper, and absorbent pads that have come into contact with the chemical should be placed in a sealed bag and then into the designated solid hazardous waste container.	To contain any residual chemical and prevent exposure to personnel handling laboratory waste.
Empty Containers	"Empty" containers that held 5-Bromo-2-methylbenzothiazole must be triple-rinsed with a suitable solvent. The first rinseate must be collected and disposed of as halogenated organic waste. Subsequent rinses may be permissible for drain disposal, but always check with your institution's Environmental Health and Safety (EHS) guidelines. The rinsed container can then be disposed of as regular lab glass or plastic waste.	To ensure that residual chemical is not improperly discarded, posing a risk to the environment.

Experimental Workflow Visualization

The following diagram outlines the logical workflow for the safe handling of 5-Bromo-2-methylbenzothiazole, from initial preparation to final disposal.

Caption: Workflow for Safe Handling of 5-Bromo-2-methylbenzothiazole.

References

• 1. echemi.com [echemi.com]
• 2. calpaclab.com [calpaclab.com]
• 3. safety.fsu.edu [safety.fsu.edu]
• 4. Chemical Waste Containers for Chemical Waste Disposal - RiskAssess [riskassess.com.au]